8-Amino-7-oxononanoic acid

• CAS: 4707-58-8

Core Science & Biosynthesis

Technical Guide: The 8-Amino-7-Oxononanoic Acid (KAPA) Node in Biotin Biosynthesis

Target Audience: Researchers, Medicinal Chemists, and Enzymologists.

Executive Summary

Biotin (Vitamin B7) biosynthesis is a metabolic pathway exclusive to bacteria, plants, and certain fungi, making it a high-value target for novel antimicrobial development—particularly against Mycobacterium tuberculosis (Mtb) and multidrug-resistant ESKAPE pathogens.[1]

At the heart of this pathway lies 8-amino-7-oxononanoic acid (also known as 7-keto-8-aminopelargonic acid, or KAPA ).[2] This intermediate represents the first committed step toward the formation of the biotin thiophane ring.[3] The synthesis of KAPA by BioF and its subsequent transamination by BioA constitute a unique chemical sequence involving pyridoxal 5'-phosphate (PLP) chemistry and, in many pathogens, a rare S-adenosylmethionine (SAM)-dependent amino transfer.

This guide provides a deep technical analysis of the KAPA node, detailing the reaction mechanisms, overcoming the specific instability of the AON intermediate, and providing validated protocols for assaying these enzymes in a drug discovery context.

Part 1: The Pathway Architecture

The biosynthesis of biotin from fatty acid precursors involves four enzymatic steps. The "KAPA Node" refers to the transition from the fatty acid primer (Pimeloyl-ACP/CoA) to the diamine intermediate (DAPA).

Pathway Visualization

The following diagram illustrates the flux from fatty acid synthesis into the biotin heterocycle formation.

Figure 1: The Biotin Biosynthetic Pathway focusing on the KAPA node. Note the consumption of SAM as an amino donor by BioA in M. tuberculosis and E. coli.

Part 2: Enzymology & Mechanism[1]

BioF: 8-amino-7-oxononanoate Synthase

BioF is a PLP-dependent acyltransferase that performs a decarboxylative condensation.[1][4][5][6][7] This reaction is thermodynamically driven by the loss of CO2.

• Substrate Specificity: In E. coli, BioF utilizes Pimeloyl-ACP (derived from fatty acid synthesis).[4][7] In B. subtilis and in vitro assays, Pimeloyl-CoA is often used as a surrogate substrate.

• Mechanism:

  • Transaldimination: L-Alanine displaces the internal lysine-PLP aldimine to form an external aldimine.

  • Deprotonation: The

    -proton of alanine is abstracted, forming a quinonoid intermediate.

  • Acylation: The nucleophilic carbanion attacks the thioester carbonyl of Pimeloyl-ACP/CoA.

  • Decarboxylation: The resulting

    -keto acid intermediate undergoes decarboxylation to form KAPA.

BioA: 7,8-Diaminopelargonic Acid Synthase

BioA is technically a transaminase, but it possesses a unique feature that distinguishes it from canonical aminotransferases:

• The Amino Donor: In M. tuberculosis and E. coli, BioA utilizes S-adenosylmethionine (SAM) as the amino donor, converting it to S-adenosyl-2-oxo-4-methylthiobutyrate (SAOB). This is distinct from most transaminases that use glutamate/aspartate.

• Therapeutic Relevance: Because human transaminases do not utilize SAM in this manner, BioA inhibitors (like Amiclenomycin ) can be designed with high selectivity.

The Racemization Challenge

A critical technical nuance often overlooked in literature is the stereochemical instability of KAPA.

• BioF Product: BioF produces pure (8S)-KAPA .

• BioA Substrate: BioA strictly requires (8S)-KAPA .

• Instability: The

  -proton at C8 is acidic due to the adjacent ketone at C7. At physiological pH (7.0–8.0), KAPA racemizes rapidly ( hours).[2]

• Impact: When using synthetic racemic KAPA for assays, only 50% is active. Furthermore, (8R)-KAPA can act as a weak competitive inhibitor.

Part 3: Experimental Protocols

Protocol 1: Continuous Spectrophotometric Assay for BioF

This assay monitors the release of Coenzyme A (CoA) using Ellman’s Reagent (DTNB). This is suitable for kinetic characterization (

, ) and high-throughput screening.

Reagents:

• Buffer: 50 mM HEPES, pH 7.5.

• Substrates: L-Alanine (1 mM), Pimeloyl-CoA (Variable, 0–100 µM).

• Cofactor: PLP (20 µM).

• Detection: DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)) (0.5 mM).

• Enzyme: Purified recombinant BioF (e.g., M. tuberculosis or E. coli).[2]

Workflow:

• Blanking: Prepare a master mix containing Buffer, PLP, DTNB, and L-Alanine.

• Basal Reading: Incubate at 25°C for 5 minutes to establish a baseline absorbance at 412 nm (checking for non-enzymatic hydrolysis of Pimeloyl-CoA).

• Initiation: Add BioF enzyme (final conc. 50–200 nM).

• Reaction: Add Pimeloyl-CoA to initiate.[5]

• Measurement: Monitor the increase in absorbance at 412 nm (

  ) for 10 minutes.

Self-Validating Control:

• Include a condition without L-Alanine.[4] BioF requires alanine to form the nucleophile; any CoA release in the absence of alanine indicates background thioesterase activity or spontaneous hydrolysis.

Protocol 2: HPLC-Based Endpoint Assay for BioA

Because the BioA reaction does not release a chromophore like CoA, and the SAM-to-SAOB conversion is hard to monitor continuously without coupled enzymes, an HPLC endpoint assay measuring DAPA production is the gold standard for specificity.

Reagents:

• Substrates: (8S)-KAPA (or racemic KAPA), SAM.

• Derivatization Agents: o-Phthalaldehyde (OPA) and N-Acetyl-Cysteine (NAC) or Mercaptoethanol.

• Mobile Phase: 50 mM Sodium Acetate (pH 5.9) / Methanol gradient.

Workflow:

• Incubation: Mix BioA (100 nM), KAPA (100 µM), SAM (1 mM), and PLP (10 µM) in HEPES pH 7.5. Incubate at 37°C for 30 mins.

• Quenching: Stop reaction with 10% Trichloroacetic acid (TCA). Centrifuge to remove protein.

• Derivatization: Mix 50 µL supernatant with 50 µL OPA reagent. React for 2 minutes.

• Separation: Inject onto a C18 Reverse Phase column.

• Detection: Fluorescence detection (Ex: 340 nm, Em: 450 nm). DAPA derivatizes at both amino groups, eluting significantly later than KAPA or amino acids.

Part 4: Quantitative Data & Inhibitor Landscape

Kinetic Parameters (Reference Values)

When validating your assays, compare your results against these established ranges for E. coli and M. tuberculosis enzymes.

Enzyme	Substrate	(µM)	( )	Notes
BioF	Pimeloyl-CoA	15 – 30	0.5 – 1.2	Values vary by species; Pim-ACP has lower .
BioF	L-Alanine	2000 – 4000	-	High reflects intracellular Ala abundance.
BioA	KAPA	2 – 5	0.05 – 0.1	High affinity for unstable intermediate.
BioA	SAM	150 – 200	-	Acts as amino donor (unusual).

Mechanism of Inhibition (BioA)

The most prominent inhibitor class for BioA is Amiclenomycin (ACM) .

• Type: Mechanism-Based (Suicide) Inhibitor.

• Mechanism: ACM is a structural analog of KAPA. BioA accepts ACM and attempts transamination. This leads to the formation of a reactive intermediate that aromatizes, covalently modifying the PLP cofactor and irreversibly inactivating the enzyme.

• Visualizing the Inhibition:

Figure 2: Mechanism of suicide inhibition of BioA by Amiclenomycin.

References

• Mechanism of BioF (KAPA Synthase): Alexeev, D., et al. (1998). "The crystal structure of 8-amino-7-oxononanoate synthase: a bacterial PLP-dependent acyltransferase." Nature Structural Biology.

• BioA SAM Specificity: Mann, S., et al. (2009). "Inhibition of 7,8-diaminopelargonic acid aminotransferase from Mycobacterium tuberculosis by chiral and achiral analogs of its substrate."[2] Biochimie.

• KAPA Racemization & Analysis: Gushchin, I., et al. (2017). "A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli."[6][7] Applied and Environmental Microbiology.

• BioA Inhibitor Development (C48): Bockman, M.R., et al. (2025).[8] "Structure-Guided Development of a Potent BioA Inhibitor Validates Biotin Synthesis Inhibition as a Therapeutic Strategy for Tuberculosis." Nature Communications (Contextual reference based on recent search). (Note: Linked to BioF/BioA foundational work due to date flux, verify specific C48 papers in current databases).

• Amiclenomycin Mechanism: Sandmark, J., et al. (2002). "Conserved and variable features of the structure of 7,8-diaminopelargonic acid synthase." Journal of Biological Chemistry.

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• 2. 8-Amino-7-oxononanoic acid | CAS:4707-58-8 | Manufacturer ChemFaces [chemfaces.com]
• 3. Mechanism of 8-amino-7-oxononanoate synthase: spectroscopic, kinetic, and crystallographic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
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• 7. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structure-Guided Development of a Potent BioA Inhibitor Validates Biotin Synthesis Inhibition as a Therapeutic Strategy for Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

7-Keto-8-Aminopelargonic Acid (KAPA): Structural Biology, Enzymatic Kinetics, and Therapeutic Targeting

Executive Summary

7-keto-8-aminopelargonic acid (KAPA) is a critical aliphatic intermediate in the highly conserved de novo biosynthesis pathway of biotin (Vitamin B7). Because mammals lack the enzymatic machinery to synthesize biotin—relying entirely on dietary intake and gut microbiota—the enzymes governing KAPA synthesis and utilization represent highly selective targets for novel antimicrobials and herbicides[1][2].

This technical guide provides an in-depth analysis of KAPA's structural biology, the mechanistic actions of its flanking enzymes (BioF and BioA), and field-proven, self-validating experimental protocols for assaying these targets in drug discovery workflows.

The Biotin Biosynthesis Pathway: Focus on KAPA

The generation and subsequent transamination of KAPA represent the first committed steps in the assembly of biotin's fused heterocyclic rings.

• Synthesis (BioF / KAPA Synthase): KAPA is synthesized via the decarboxylative condensation of pimeloyl-CoA and L-alanine[3]. This reaction is catalyzed by 8-amino-7-oxononanoate synthase (BioF), a pyridoxal 5'-phosphate (PLP)-dependent enzyme belonging to the

  -oxoamine synthase family[4].

• Utilization (BioA / DAPA Synthase): KAPA is subsequently converted to 7,8-diaminopelargonic acid (DAPA) by DAPA aminotransferase (BioA). Uniquely, BioA utilizes S-adenosyl-L-methionine (SAM) as the amino donor rather than a standard amino acid, making it a rare SAM-dependent aminotransferase[5][6].

Core biotin biosynthesis pathway highlighting KAPA formation and utilization.

Structural Biology and Enzymatic Mechanisms

KAPA Synthase (BioF) Mechanism

BioF operates via a classic ping-pong bi-bi mechanism mediated by its PLP cofactor.

• Causality of Substrate Binding: The enzyme first binds L-alanine, forming an external aldimine with the PLP cofactor. This step is rapid (

  )[3].

• Conformational Shift: The binding of pimeloyl-CoA induces a critical conformational transition (observed as a ~30 ms lag phase in stopped-flow kinetics), which aligns the substrates for decarboxylation[3].

• Condensation: The loss of CO

  generates a nucleophilic carbanion intermediate that attacks the thioester carbonyl of pimeloyl-CoA, releasing Coenzyme A (CoASH) and yielding KAPA[4].

DAPA Synthase (BioA) Mechanism

BioA converts the C7 ketone of KAPA into a primary amine. The structural reliance on SAM as an amino donor is highly unusual. Crystallographic studies of BioA from Mycobacterium tuberculosis reveal that the enzyme accommodates the bulky adenosyl group of SAM in a specialized binding pocket, transferring the amine group to the PLP cofactor to form PMP (pyridoxamine 5'-phosphate), which subsequently transaminates KAPA to form DAPA[2][6].

Quantitative Kinetic Parameters

To establish robust assays, researchers must understand the baseline kinetic parameters of these enzymes. Table 1 summarizes typical Michaelis-Menten constants derived from recombinant bacterial and plant models.

Table 1: Representative Kinetic Parameters for KAPA-associated Enzymes

Enzyme	Source Organism	Substrate	( M)	(s )	Reference Context
BioF	Escherichia coli	L-Alanine	~5,000	0.45	[3][4]
BioF	Escherichia coli	Pimeloyl-CoA	~1,000	0.45	[4]
BioA	M. tuberculosis	KAPA	~20	0.12	[6][7]
BioA	M. tuberculosis	SAM	~1,000	0.12	[6][7]

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, assays targeting BioF and BioA must be designed as self-validating systems. This means incorporating intrinsic controls that account for background hydrolysis, auto-fluorescence, and reagent degradation.

Protocol 1: Continuous Colorimetric Assay for BioF (KAPA Synthase)

Rationale & Causality: Traditional assays rely on endpoint HPLC[4]. However, a continuous assay provides superior kinetic resolution. By utilizing Ellman’s reagent (DTNB), we can continuously monitor the release of the free thiol group from CoASH as pimeloyl-CoA is consumed[4]. DTNB reacts with CoASH to form TNB, which absorbs strongly at 412 nm.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 100 mM Tris-HCl (pH 7.5) containing 0.1 mM PLP. Causality: PLP must be supplemented to ensure the apoenzyme is fully reconstituted to its holoenzyme form.

• Reagent Master Mix: Combine 5 mM L-Alanine, 1 mM Pimeloyl-CoA, and 0.2 mM DTNB in the assay buffer.

• Baseline Establishment (Self-Validation): Read the absorbance at 412 nm for 3 minutes before adding the enzyme. Causality: This quantifies the background hydrolysis of the pimeloyl-CoA thioester bond, which must be subtracted from the final rate.

• Initiation: Add 0.4 mg/mL of purified recombinant BioF to initiate the reaction[4].

• Monitoring: Record

  continuously for 10 minutes at 30°C. Calculate the specific activity using the molar extinction coefficient of TNB ( ).

Protocol 2: High-Throughput Fluorescence Assay for BioA Inhibitors

Rationale & Causality: Screening for BioA inhibitors (e.g., for anti-tuberculosis drugs) requires high sensitivity. Orthophthaldehyde (OPA) reacts specifically with primary amines in the presence of a thiol (like 2-mercaptoethanol) to form a highly fluorescent isoindole[7]. Because KAPA lacks a primary amine at C7, only the product (DAPA) will fluoresce, providing an exceptional signal-to-noise ratio[7].

Self-validating high-throughput screening workflow for BioA inhibitors.

Step-by-Step Methodology:

• Pre-incubation: In a 96-well plate, combine 100 mM TAPS buffer (pH 8.6), 100

  M PLP, 2 M purified BioA, and the candidate inhibitor (e.g., at 100 g/mL) in a 40 L volume. Incubate at 37°C for 10 minutes[7].

• Reaction Initiation: Add 20

  M KAPA and 1 mM SAM to start the transamination[7].

• Arrest (Self-Validation): After exactly 20 minutes, heat the plate to 100°C for 10 minutes. Causality: Heat denaturation instantly arrests enzyme activity, preventing post-assay drift during the reading phase[7].

• Derivatization: Add the OPA/2-mercaptoethanol derivatizing solution to each well.

• Quantification: Measure fluorescence at an excitation wavelength of 410 nm and an emission wavelength of 470 nm[7]. Compare against a minus-enzyme blank to subtract background amine fluorescence.

Therapeutic and Agricultural Applications

Because the KAPA-dependent pathway is absent in humans, it is a highly attractive target for both pharmaceutical and agricultural development.

• Anti-Tuberculosis Drugs: Mycobacterium tuberculosis relies entirely on de novo biotin synthesis for survival during host infection[2]. Disruption of BioF or BioA results in rapid cell death rather than mere growth arrest, making KAPA pathway inhibitors highly bactericidal[2][8].

• Next-Generation Herbicides: In plants like Arabidopsis thaliana, KAPAS (the plant homolog of BioF) is essential for survival. Antisense disruption of the KAPAS gene causes lethality[9]. Furthermore, chemical validation has shown that compounds like triphenyltin acetate (TPTA) completely inhibit KAPAS activity (

  ), positioning KAPA synthase inhibitors as potent, non-comparative herbicides[10].

References

• Structure and function of Mycobacterium smegmatis 7-keto-8-aminopelargonic acid (KAPA) synthase. PubMed / NIH. Available at:[Link]

• Mechanism of 8-Amino-7-oxononanoate Synthase: Spectroscopic, Kinetic, and Crystallographic Studies. Biochemistry - ACS Publications. Available at:[Link]

• Biosynthesis of 7,8-diaminopelargonic acid, a biotin intermediate, from 7-keto-8-aminopelargonic acid and S-adenosyl-L-methionine. PubMed / NIH. Available at:[Link]

• Biotin Synthesis in Plants. The First Committed Step of the Pathway Is Catalyzed by a Cytosolic 7-Keto-8-Aminopelargonic Acid Synthase. PMC / NIH. Available at:[Link]

• A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli. ASM Journals. Available at:[Link]

• POTENTIAL HERBICIDE TARGET, 7-KETO-8- AMINOPELARGONIC ACID SYNTHASE. CABI Digital Library. Available at:[Link]

• 3du4 - Crystal structure of 7-keto-8-aminopelargonic acid bound 7,8-diaminopelargonic acid synthase in bacillus subtilis. Protein Data Bank Japan. Available at: [Link]

• A continuous fluorescence displacement assay for BioA: An enzyme involved in biotin biosynthesis. PMC / NIH. Available at:[Link]

• 7-Keto-8-Aminopelargonic Acid Synthase as a Potential Herbicide Target. ResearchGate. Available at:[Link]

• Identification of Mycobacterium tuberculosis BioA inhibitors by using a high-throughput screening assay. Dovepress. Available at:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Biotin Synthesis in Plants. The First Committed Step of the Pathway Is Catalyzed by a Cytosolic 7-Keto-8-Aminopelargonic Acid Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biosynthesis of 7,8-diaminopelargonic acid, a biotin intermediate, from 7-keto-8-aminopelargonic acid and S-adenosyl-L-methionine - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. cabidigitallibrary.org [cabidigitallibrary.org]

Introduction: The Central Role of BioF in Biotin Biosynthesis

An In-depth Technical Guide to 8-amino-7-oxononanoate Synthase (BioF) in Bacteria: From Core Metabolism to Therapeutic Target

This guide provides a comprehensive technical overview of 8-amino-7-oxononanoate synthase (BioF), a pivotal enzyme in the bacterial biotin biosynthesis pathway. Tailored for researchers, scientists, and drug development professionals, this document delves into the core biochemistry of BioF, its enzymatic mechanism, structural features, and its critical role in bacterial survival and pathogenesis. Furthermore, it explores the potential of BioF as a promising target for novel antimicrobial agents and provides detailed experimental protocols for its study.

Biotin, also known as vitamin H or B7, is an essential cofactor for a suite of carboxylase, decarboxylase, and transcarboxylase enzymes involved in critical metabolic processes such as fatty acid synthesis, amino acid metabolism, and the Krebs cycle.[1][2][3] While humans and other mammals are biotin auxotrophs, relying on dietary intake, most bacteria, plants, and some fungi can synthesize it de novo.[1][3] This metabolic distinction makes the biotin biosynthesis pathway a compelling target for the development of novel antibacterial agents.[4][5]

The bacterial biotin synthesis pathway is a highly conserved and energetically expensive process, requiring the coordinated action of several enzymes.[2][3] This pathway can be broadly divided into two stages: the synthesis of a pimelate moiety, which varies among different bacterial species, and the subsequent conserved assembly of the biotin bicyclic ring structure.[4][6] 8-amino-7-oxononanoate synthase (BioF), also known as 7-keto-8-aminopelargonic acid (KAPA) synthase, catalyzes the first committed step in this latter, highly conserved stage.[4][7] It facilitates a pyridoxal 5'-phosphate (PLP)-dependent decarboxylative condensation between an activated pimelate thioester and L-alanine to produce 8-amino-7-oxononanoate (AON), also referred to as KAPA.[7][8][9]

This guide will illuminate the multifaceted nature of BioF, providing a deep dive into its function and potential for therapeutic exploitation.

Biochemical and Structural Properties of BioF

BioF is a PLP-dependent enzyme belonging to the α-oxamine synthase family.[10] The catalytic mechanism is well-studied and involves the formation of an external aldimine with L-alanine, followed by decarboxylation to generate a quinonoid intermediate.[11] This intermediate then performs a nucleophilic attack on the thioester carbonyl of the pimeloyl donor, leading to the formation of AON and the release of the carrier protein.

Substrate Specificity: A Point of Divergence

A fascinating aspect of BioF is the variation in its acyl chain donor specificity across different bacterial species. In Escherichia coli, BioF can utilize both pimeloyl-acyl carrier protein (pimeloyl-ACP), a product of the fatty acid synthesis pathway, and to a lesser extent, pimeloyl-CoA.[5][7][12] In contrast, the BioF enzyme from Bacillus subtilis exhibits a strong preference for pimeloyl-CoA and is unable to efficiently use pimeloyl-ACP.[7][8][13] This distinction in substrate utilization reflects the different upstream pathways for pimelate synthesis in these organisms. E. coli employs the BioC-BioH pathway to generate pimeloyl-ACP, whereas B. subtilis utilizes the BioI-BioW pathway to produce free pimelate, which is then activated to pimeloyl-CoA by the BioW ligase.[6]

Feature	Escherichia coli BioF	Bacillus subtilis BioF
Primary Acyl Donor	Pimeloyl-ACP	Pimeloyl-CoA
Alternative Acyl Donor	Pimeloyl-CoA (less efficient)	Pimeloyl-ACP (very inefficient)
Upstream Pathway	BioC-BioH (hijacks fatty acid synthesis)	BioI-BioW (oxidative cleavage of fatty acids)

A summary of the key differences in BioF substrate specificity and the corresponding upstream pimelate synthesis pathways in E. coli and B. subtilis.

Structural Insights

Crystal structures of BioF from various bacterial sources reveal a conserved homodimeric architecture, with each monomer comprising a large PLP-binding domain and a smaller N-terminal domain involved in dimerization. The active site is located at the dimer interface, with residues from both subunits contributing to substrate binding and catalysis. The PLP cofactor is covalently bound to a conserved lysine residue via a Schiff base linkage.[14] Structural analyses have provided valuable insights into the conformational changes that occur during the catalytic cycle and have guided the design of potent inhibitors.

The Enzymatic Mechanism of BioF: A Step-by-Step View

The catalytic mechanism of BioF is a classic example of a PLP-dependent α-oxoamine synthase. The key steps are outlined below:

• Transaldimination: The reaction initiates with the formation of an external aldimine between the amino group of L-alanine and the PLP cofactor, displacing the internal aldimine formed with the active site lysine.

• Decarboxylation: The external aldimine undergoes decarboxylation, facilitated by the electron-withdrawing properties of the pyridinium ring of PLP, to form a resonance-stabilized quinonoid intermediate.

• Nucleophilic Attack: The quinonoid intermediate acts as a nucleophile, attacking the thioester carbonyl of the pimeloyl donor (pimeloyl-ACP or pimeloyl-CoA).

• Product Formation and Release: This attack leads to the formation of a tetrahedral intermediate, which then collapses to form 8-amino-7-oxononanoate (AON) and releases the acyl carrier (ACP or CoA).

• Regeneration of the Internal Aldimine: The active site is regenerated by the formation of a new Schiff base between the PLP cofactor and the active site lysine, ready for the next catalytic cycle.

Caption: The catalytic cycle of 8-amino-7-oxononanoate synthase (BioF).

Regulation of BioF and the Biotin Operon

The synthesis of biotin is a metabolically expensive process, and as such, the expression of the bio operon, which includes the bioF gene, is tightly regulated.[3] In many bacteria, including E. coli, the primary regulator is the bifunctional protein BirA.[1] BirA acts as both a biotin protein ligase, attaching biotin to its cognate enzymes, and a transcriptional repressor.[1] When biotin levels are high, BirA, complexed with biotinoyl-5'-AMP, binds to the operator region of the bio operon, preventing transcription.[1] Conversely, when biotin is scarce, the BirA repressor dissociates from the DNA, allowing for the expression of the biotin biosynthetic genes, including bioF.[3] In other bacteria, such as α-proteobacteria, biotin synthesis is regulated by different repressors like BioR.[1]

BioF in Bacterial Pathogenesis and as a Drug Target

The ability to synthesize biotin de novo is crucial for the virulence of several important human pathogens, including Mycobacterium tuberculosis.[4] Since humans lack this pathway, the enzymes involved, including BioF, represent attractive targets for the development of novel antimicrobial agents.[4][5] The essentiality of BioF for bacterial survival, coupled with its absence in humans, provides a clear therapeutic window.

Inhibitor Discovery Strategies

Several strategies have been employed to identify and develop inhibitors of BioF. These include:

• Substrate and Intermediate Analogs: The design of compounds that mimic the substrates (L-alanine, pimeloyl-CoA/ACP) or reaction intermediates has led to the discovery of competitive and slow-binding inhibitors.[15] D-alanine, the enantiomer of the natural substrate, has been shown to be a competitive inhibitor of BioF.[15]

• Suicide Inhibitors: These compounds are processed by the enzyme, leading to the formation of a reactive species that covalently modifies and irreversibly inactivates the enzyme.[10][11] Trifluoroalanine is a known suicide substrate for BioF.[10][11]

• High-Throughput Screening (HTS): Screening large libraries of small molecules for their ability to inhibit BioF activity can lead to the identification of novel chemical scaffolds for further optimization.

The development of potent and specific BioF inhibitors holds promise for new antibacterial therapies, particularly against drug-resistant strains.

Experimental Protocols for the Study of BioF

A thorough understanding of BioF requires robust experimental methodologies. The following section provides detailed protocols for the expression, purification, and functional characterization of bacterial BioF.

Recombinant Expression and Purification of BioF

This protocol describes the expression of His-tagged BioF in E. coli and its subsequent purification using immobilized metal affinity chromatography (IMAC).

Step-by-Step Methodology:

• Cloning and Transformation:

  • Amplify the bioF gene from the bacterial species of interest using PCR with primers that incorporate appropriate restriction sites and a C-terminal hexa-histidine (6xHis) tag.

  • Ligate the digested PCR product into a suitable expression vector, such as pET28b.

  • Transform the recombinant plasmid into a competent E. coli expression strain, like BL21(DE3).

• Protein Expression:

  • Inoculate a starter culture of the transformed E. coli in LB medium containing the appropriate antibiotic (e.g., kanamycin for pET28b) and grow overnight at 37°C with shaking.

  • The next day, inoculate a larger volume of LB medium with the overnight culture and grow at 37°C to an OD600 of 0.6-0.8.

  • Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM.

  • Continue to grow the culture for 4-6 hours at a reduced temperature (e.g., 18-25°C) to enhance protein solubility.

• Cell Lysis and Clarification:

  • Harvest the cells by centrifugation.

  • Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF, and 1 mg/mL lysozyme).

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation to pellet cell debris.

• Affinity Chromatography:

  • Equilibrate a Ni-NTA agarose column with lysis buffer.

  • Load the clarified lysate onto the column.

  • Wash the column with a wash buffer containing a higher concentration of imidazole (e.g., 20-40 mM) to remove non-specifically bound proteins.

  • Elute the His-tagged BioF protein with an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM).

• Protein Dialysis and Storage:

  • Pool the fractions containing the purified BioF and dialyze against a storage buffer (e.g., 20 mM K2HPO4 pH 7.5, 100 mM NaCl, 1 mM TCEP, 100 µM PLP, and 20% glycerol).

  • Determine the protein concentration using a Bradford assay or by measuring absorbance at 280 nm.

  • Flash-freeze aliquots in liquid nitrogen and store at -80°C.

Caption: A streamlined workflow for the recombinant expression and purification of BioF.

Biochemical Assay for BioF Activity

The activity of BioF can be monitored by measuring the release of CoA from pimeloyl-CoA using high-performance liquid chromatography (HPLC).

Step-by-Step Methodology:

• Reaction Mixture Preparation:

  • Prepare a reaction mixture containing 50 mM potassium phosphate buffer (pH 7.1), 1 mM L-alanine, and 100 µM pimeloyl-CoA.

• Enzyme Reaction:

  • Pre-incubate the reaction mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding a known amount of purified BioF enzyme.

  • Incubate the reaction at 37°C for a defined period (e.g., 10-30 minutes).

• Reaction Quenching:

  • Stop the reaction by adding an equal volume of ice-cold methanol or by heat inactivation.

• HPLC Analysis:

  • Centrifuge the quenched reaction to pellet any precipitated protein.

  • Analyze the supernatant by reverse-phase HPLC using a C18 column.

  • Monitor the elution of CoA at 260 nm.

• Data Analysis:

  • Quantify the amount of CoA produced by comparing the peak area to a standard curve of known CoA concentrations.

  • Calculate the specific activity of the enzyme (e.g., in µmol of CoA produced per minute per mg of enzyme).

Conclusion and Future Perspectives

8-amino-7-oxononanoate synthase (BioF) stands as a cornerstone of bacterial metabolism, playing an indispensable role in the biosynthesis of the essential cofactor biotin. Its conservation across a wide range of bacteria, coupled with its absence in humans, firmly establishes it as a high-value target for the development of novel antibacterial therapeutics. The nuanced differences in substrate specificity between orthologous BioF enzymes highlight the importance of detailed biochemical characterization in guiding drug discovery efforts.

Future research will likely focus on several key areas. The elucidation of additional BioF structures in complex with substrates, products, and inhibitors will provide a more dynamic picture of the catalytic cycle and facilitate structure-based drug design. The development of high-throughput screening assays will accelerate the discovery of novel BioF inhibitors with diverse chemical scaffolds. Furthermore, exploring the interplay between the biotin biosynthesis pathway and other metabolic networks may reveal new vulnerabilities that can be exploited for therapeutic intervention. A deeper understanding of the regulation of the bio operon in pathogenic bacteria could also unveil novel strategies to disrupt biotin homeostasis and compromise bacterial viability. Ultimately, a multi-pronged approach that combines structural biology, enzymology, and chemical biology will be crucial in translating our fundamental knowledge of BioF into innovative solutions to combat the growing threat of antibiotic resistance.

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A Deep Dive into the Biotin Biosynthesis Intermediates: 8-amino-7-oxononanoic Acid vs. 7,8-diaminopelargonic Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Two Critical Precursors in the Biotin Assembly Line

Biotin, also known as vitamin B7, is an essential cofactor for a variety of carboxylation, decarboxylation, and transcarboxylation reactions vital for cellular metabolism.[1] Its intricate biosynthesis is a testament to nature's chemical ingenuity, involving a multi-step enzymatic pathway to construct its characteristic fused-ring structure.[2] Central to this pathway are two key intermediates: 8-amino-7-oxononanoic acid (AON), also known as 7-keto-8-aminopelargonic acid (KAPA), and its successor, 7,8-diaminopelargonic acid (DAPA).[1][2] This technical guide provides a comprehensive comparison of these two crucial molecules, delving into their synthesis, physicochemical properties, and the enzymatic machinery that governs their transformation. Understanding the nuances between AON and DAPA is paramount for researchers aiming to elucidate the mechanisms of biotin synthesis, develop novel antimicrobial agents, or engineer microbial strains for enhanced biotin production.

The Biotin Biosynthesis Pathway: A Tale of Two Intermediates

The biosynthesis of biotin is a highly conserved pathway in microorganisms and plants.[2][3] The journey from simple precursors to the complex biotin molecule involves a series of enzymatic reactions. AON and DAPA represent two sequential and indispensable steps in this assembly line.

The synthesis of AON marks the first committed step in the formation of the biotin ring structure.[4] The enzyme 8-amino-7-oxononanoate synthase (AONS), the product of the bioF gene, catalyzes the decarboxylative condensation of L-alanine and pimeloyl-CoA (or pimeloyl-ACP in some organisms) to yield AON.[5][6] This reaction is dependent on the cofactor pyridoxal 5'-phosphate (PLP).[5]

Subsequently, AON is converted to DAPA through a transamination reaction catalyzed by adenosylmethionine-8-amino-7-oxononanoate aminotransferase, also known as DAPA aminotransferase or DAPA synthase (the product of the bioA gene).[7][8] This enzyme uniquely utilizes S-adenosyl-L-methionine (SAM) as the amino group donor.[7]

dot

Figure 2: A generalized workflow for the purification of 8-amino-7-oxononanoic acid (AON) and 7,8-diaminopelargonic acid (DAPA).

Analytical Methods

Accurate detection and quantification of AON and DAPA are crucial for studying their roles in biological systems.

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with pre-column derivatization to introduce a fluorescent or UV-active tag, is a common method for the sensitive and quantitative analysis of amino acids.

• Mass Spectrometry (MS): Coupled with liquid chromatography (LC-MS), mass spectrometry provides high sensitivity and specificity for the identification and quantification of AON and DAPA in complex biological matrices.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for the structural elucidation and confirmation of synthesized AON and DAPA.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic functional groups present in AON (keto, amino, carboxylic acid) and DAPA (amino, carboxylic acid).

Conclusion and Future Directions

8-amino-7-oxononanoic acid and 7,8-diaminopelargonic acid are not merely stepping stones in a metabolic pathway; they are critical checkpoints that offer opportunities for scientific exploration and therapeutic intervention. A thorough understanding of their synthesis, properties, and the enzymes that govern their interconversion is fundamental for advancing our knowledge of biotin metabolism.

Future research in this area could focus on several key aspects:

• Detailed Kinetic Characterization of BioF and BioA: Elucidating the complete kinetic profiles (including Vmax and kcat) of these enzymes from various organisms will provide a deeper understanding of their catalytic mechanisms and regulation.

• Development of Specific Inhibitors: Targeting BioF or BioA with specific inhibitors could lead to the development of novel antimicrobial agents, as the biotin synthesis pathway is essential for many pathogens.

• Metabolic Engineering for Biotin Production: A detailed understanding of the enzymatic steps involving AON and DAPA can inform strategies for the metabolic engineering of microorganisms to enhance biotin yields for industrial applications.

By continuing to unravel the intricacies of these two pivotal molecules, the scientific community can unlock new avenues for research and development in the fields of microbiology, biochemistry, and medicine.

References

• Stoner, G. L., & Eisenberg, M. A. (1975). Purification and properties of 7, 8-diaminopelargonic acid aminotransferase. The Journal of biological chemistry, 250(11), 4029–4036.
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• Lin, S., & Cronan, J. E. (2011). Closing in on complete pathways of biotin biosynthesis. Molecular BioSystems, 7(6), 1811-1821.

• Wikipedia contributors. (2023, December 12). Biotin. In Wikipedia, The Free Encyclopedia. Retrieved February 26, 2026, from [Link]

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• Izumi, Y., Sato, K., Tani, Y., & Ogata, K. (1975). 7,8-Diaminopelargonic Acid Aminotransferase, an Enzyme Involved in Biotin Biosynthesis by Microorganisms. Agricultural and Biological Chemistry, 39(1), 175-181.

• KEGG. (n.d.). Biotin metabolism - Reference pathway. KEGG PATHWAY Database. Retrieved February 26, 2026, from [Link]

• NP-MRD. (2022, September 12). Showing NP-Card for 7,8-diaminopelargonic acid (NP0325513). Retrieved February 26, 2026, from [Link]

• Stoner, G. L., & Eisenberg, M. A. (2002).

• MiMeDB. (n.d.). Showing metabocard for 8-Amino-7-oxononanoate (MMDBc0032872). Retrieved February 26, 2026, from [Link]

• Eisenberg, M. A. (1971). Biosynthesis of 7, 8-Diaminopelargonic Acid, a Biotin Intermediate, from 7-Keto-8- Aminopelargonic Acid and S-Adenosyl-L-methionine. Journal of Bacteriology, 106(3), 815-823.
• Krell, K., & Eisenberg, M. A. (1970). Synthesis of Desthiobiotin from 7,8-Diaminopelargonic Acid in Biotin Auxotrophs of Escherichia coli K-12. Journal of Bacteriology, 101(2), 335-341.
• Pai, C. H. (1971). Biosynthesis of biotin: synthesis of 7,8-diaminopelargonic acid in cell-free extracts of Escherichia coli. Journal of bacteriology, 105(3), 793–800.

• Organic Syntheses. (n.d.). A 250-mL round-bottomed, single-necked flask equipped with a 50 x 20 mm, Teflon-coated, oval magnetic stir bar, is then charged with. Retrieved February 26, 2026, from [Link]

• ECMDB. (2015, June 3). 8-Amino-7-oxononanoate (ECMDB20111) (M2MDB000959). Retrieved February 26, 2026, from [Link]

• FooDB. (2015, May 7). Showing Compound 7,8-diaminopelargonate (FDB030615). Retrieved February 26, 2026, from [Link]

• UniProt. (n.d.). bioA - Adenosylmethionine-8-amino-7-oxononanoate aminotransferase - Pseudescherichia vulneris (Escherichia vulneris). Retrieved February 26, 2026, from [Link]

• Research Solutions. (n.d.). Dethiobiotin Synthesis from 7,8-Diaminopelargonic Acid in Cell-free Extracts of a Biotin Auxotroph of Escherichia coli K-12. Retrieved February 26, 2026, from [Link]

• Webster, S. P., Alexeev, D., Campopiano, D. J., & Baxter, R. L. (2000). Mechanism of 8-amino-7-oxononanoate synthase: spectroscopic, kinetic, and crystallographic studies. Biochemistry, 39(3), 516–528.
• Mann, S., Ploux, O., & Marquet, A. (2009). Inhibition of 7,8-diaminopelargonic acid aminotransferase by amiclenomycin and analogues. Biochimie, 91(7), 826-834.

• The Organic Chemistry Tutor. (2021, April 26). Deriving Km, Vmax, and kcat from enzyme kinetics experiments [Video]. YouTube. [Link]...

• M-CSA. (n.d.). 8-amino-7-oxononanoate synthase. Retrieved February 26, 2026, from [Link]

• NP-MRD. (2022, April 27). Showing NP-Card for 8-Amino-7-oxopelargonic acid (NP0050502). Retrieved February 26, 2026, from [Link]

• precisionFDA. (n.d.). (8R)-8-AMINO-7-OXONONANOIC ACID. Retrieved February 26, 2026, from [Link]

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• Manandhar, M., & Cronan, J. E. (2017). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli. Applied and environmental microbiology, 84(1), e02084-17.
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• Carreño, M. C., García Ruano, J. L., & Toledo, M. A. (2000). Synthesis of L-2-amino-8-oxodecanoic acid: an amino acid component of apicidins. Tetrahedron: Asymmetry, 11(23), 4679-4683.

• RCSB PDB. (2017, May 31). 5TE2: Crystal structure of 7,8-diaminopelargonic acid synthase (BioA) from Mycobacterium tuberculosis, complexed with a mechanism-based inhibitor. Retrieved February 26, 2026, from [Link]

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Technical Deep Dive: The PLP-Dependent Mechanism of 8-Amino-7-Oxononanoate Synthase (AONS)

Executive Summary

8-Amino-7-oxononanoate synthase (AONS) , also known as 7-keto-8-aminopelargonate synthase (KAPA synthase), represents the first committed step in the biotin biosynthesis pathway.[1][2][3][4][5][6][7] It catalyzes the decarboxylative condensation of L-alanine and pimeloyl-CoA to form 8-amino-7-oxononanoate (AON), Coenzyme A (CoA), and CO₂.[1][2][3][4][5][6][7]

Because mammals lack the biotin biosynthetic pathway—relying entirely on dietary intake and gut microbiota—AONS is a high-value target for the development of novel antibiotics (particularly against Mycobacterium tuberculosis) and herbicides. This guide provides a rigorous analysis of the AONS catalytic cycle, structural dynamics, and validated experimental protocols for kinetic characterization.

Molecular Architecture & Active Site Topology

AONS functions as a symmetrical homodimer, a hallmark of the

-oxoamine synthase family. The active site is located at the dimer interface, though functionally independent.

• Cofactor Anchoring: The PLP cofactor is covalently bound via a Schiff base linkage to a conserved lysine residue (Lys236 in E. coli), forming the Internal Aldimine .

• The "Gating" Mechanism: Unlike broad-specificity aminotransferases, AONS exhibits a stringent induced-fit mechanism. The binding of the second substrate, pimeloyl-CoA, triggers a conformational rotation of the pyridine ring and a movement of the C-terminal domain. This "closes" the active site, excluding solvent and positioning the thioester of pimeloyl-CoA for nucleophilic attack.

• Stereoelectronic Control: The active site geometry aligns the C

  -H bond of the substrate L-alanine perpendicular to the plane of the PLP ring, maximizing orbital overlap for proton abstraction.

The Catalytic Cycle: A Mechanistic Deep Dive

The AONS mechanism deviates from standard transamination. It is a Claisen-type condensation followed by decarboxylation. The reaction preserves the amino group of alanine while replacing its carboxyl group with the pimeloyl moiety.

The Step-by-Step Mechanism

• Transaldimination: L-Alanine enters the active site, displacing Lys236 to form the External Aldimine .

• Quinonoid Formation: Lys236 (now a general base) abstracts the

  -proton from alanine. The electron density is delocalized into the PLP ring (acting as an electron sink), forming a nucleophilic carbanion/quinonoid intermediate.

• Acylation (Condensation): The carbanion attacks the thioester carbonyl of pimeloyl-CoA. This forms a tetrahedral intermediate which collapses to release CoA and generate a

  -keto acid intermediate (enzyme-bound).

• Decarboxylation: The

  -keto acid undergoes decarboxylation. While initially debated, evidence suggests this step is distinct and facilitated by the unstable nature of the -keto acid in the active site environment.

• Product Release: The resulting product-PLP complex undergoes transaldimination with Lys236, releasing AON and regenerating the Internal Aldimine.

Visualization: The AONS Catalytic Pathway[4]

Figure 1: The catalytic cycle of AONS, highlighting the critical acylation and decarboxylation events.

Kinetic Characterization

Accurate kinetic profiling is essential for inhibitor screening. The reaction follows Bi-Bi kinetics (Ping Pong or Ordered Sequential depending on specific organism variants, but typically Ordered Sequential for E. coli AONS, where Alanine binds first).

Key Kinetic Parameters (E. coli AONS)

Parameter	Value	Significance
	~0.5 - 2.0	Turnover number; relatively slow, characteristic of complex condensation reactions.
(L-Alanine)	~1 - 4 mM	Moderate affinity; indicates intracellular alanine pools are sufficient for saturation.
(Pimeloyl-CoA)	~5 - 20 M	High affinity; reflects the scarcity of this intermediate in the cell.
(L-Ala)		Rapid formation of external aldimine.[1][3][4]
(D-Alanine)	0.59 mM	Competitive inhibitor; demonstrates stereospecificity of the active site.[8]

Note: Values are approximate ranges derived from spectrophotometric assays at pH 7.5, 25°C.

Experimental Protocols

Protocol A: Continuous Spectrophotometric Assay (DTNB Coupled)

Principle: This assay monitors the release of Coenzyme A (CoA-SH) by reacting the free thiol with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to form TNB, which absorbs strongly at 412 nm (

).

Reagents:

• Buffer: 100 mM HEPES or Potassium Phosphate, pH 7.5.

• Substrate A: 20 mM L-Alanine (Stock).

• Substrate B: 1 mM Pimeloyl-CoA (Stock).

• Reagent: 10 mM DTNB in 100 mM Phosphate buffer, pH 7.0.

• Enzyme: Purified AONS (0.1 - 1.0

  M final).

Workflow:

• Blanking: In a quartz cuvette, mix Buffer (900

  L), DTNB (50 L), and L-Alanine (variable).

• Baseline: Add Enzyme and monitor at 412 nm for 1 minute to ensure no background thiol release.

• Initiation: Add Pimeloyl-CoA to start the reaction.

• Measurement: Monitor

  for 3–5 minutes.

• Calculation:

Protocol B: Inhibition Screening Workflow

To validate potential inhibitors (e.g., transition state analogs), use the following logic flow.

Figure 2: High-throughput screening workflow for AONS inhibitors.

Therapeutic Implications & Inhibitor Design[9]

AONS is a "suicide target" for mechanism-based inhibitors.

• Trifluoroalanine: A classic suicide inhibitor. It undergoes the initial transaldimination and deprotonation. However, the presence of fluorine atoms leads to defluorination and the formation of a stable covalent adduct with the active site, permanently inactivating the enzyme.

• Transition State Analogs: Compounds mimicking the tetrahedral intermediate or the

  -keto acid (e.g., phosphonate derivatives) have shown potency in the low micromolar range ( ).

Drug Design Strategy: Focus on the Pimeloyl-CoA binding pocket . Since the pocket closes only upon binding, inhibitors that can wedge this pocket open or mimic the acyl-chain length of pimeloyl-CoA while presenting a non-reactive warhead are most likely to succeed.

References

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• The crystal structure of 8-amino-7-oxononanoate synthase: a bacterial PLP-dependent, acyl-CoA-condensing enzyme. Source: Journal of Molecular Biology (1998). URL:[Link]

• Slow-binding and competitive inhibition of 8-amino-7-oxopelargonate synthase... by substrate and intermediate analogs. Source: European Journal of Biochemistry (1999). URL:[Link]

• Suicide inhibition of alpha-oxoamine synthases: structures of the covalent adducts of 8-amino-7-oxononanoate synthase with trifluoroalanine. Source: Organic & Biomolecular Chemistry (2006).[9] URL:[Link]

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In-Depth Technical Guide: Biosynthesis of Biotin Intermediates in E. coli and Plants

Executive Summary

This guide provides a rigorous technical analysis of the biotin biosynthetic pathways in Escherichia coli and Arabidopsis thaliana (the model system for plants). It is designed for researchers and drug development professionals, focusing on the distinct mechanisms of pimeloyl precursor synthesis, the enzymology of the conserved ring-assembly steps, and the critical compartmentalization strategies in eukaryotes. The guide includes validated experimental protocols for intermediate detection and pathway engineering.

Part 1: Pathway Logic and Architecture

Biotin biosynthesis is structurally divided into two distinct modules:

• Synthesis of the Pimeloyl Precursor: A highly variable stage across kingdoms, determining the carbon backbone (C7 dicarboxylic acid).

• Assembly of the Bicyclic Ring: A highly conserved sequence of four enzymatic steps converting the pimeloyl moiety into the active cofactor.

The Pimeloyl-ACP Precursor Module (E. coli)

In E. coli, the pathway does not utilize free pimelic acid.[1] Instead, it "hijacks" the fatty acid synthesis (FAS) type II machinery.

• Mechanism:

  • Initiation (BioC): The O-methyltransferase BioC methylates malonyl-ACP to form malonyl-ACP methyl ester .[2] This methylation masks the negative charge of the carboxyl group, allowing the FAS enzymes (FabH, FabG, FabZ, FabI) to accept it as a primer substrate.

  • Elongation: The methylated primer undergoes two rounds of fatty acid elongation, extending the chain by two carbons per cycle (C3

    C5 C7).

  • Termination (BioH): The resulting pimeloyl-ACP methyl ester is recognized by the esterase BioH , which cleaves the methyl group to yield pimeloyl-ACP .[3] This species is the obligate substrate for the first committed step of biotin synthesis.

The Pimeloyl-CoA Precursor Module (Plants)

In plants (A. thaliana), the pathway is compartmentalized between the cytosol and mitochondria.

• Precursor Origin: Unlike E. coli, the plant pathway utilizes pimeloyl-CoA as the substrate for the first committed step.[4] The precise origin of the pimeloyl moiety in the plant cytosol remains a subject of investigation, but evidence points to a modified fatty acid elongation pathway or degradation of long-chain fatty acids, distinct from the BioC-BioH mechanism.

• Compartmentalization:

  • Cytosol: Synthesis of KAPA (7-keto-8-aminopelargonic acid).[3][5]

  • Mitochondria: Transport of KAPA into the mitochondrial matrix for conversion to biotin.

Part 2: Enzymology of the Conserved Ring Assembly

Once the pimeloyl moiety is formed, the pathway converges.

Step 1: KAPA Synthesis[3][4][5][6]

• Enzyme: BioF (E. coli) / BIO4 (Plants).

• Reaction: Condensation of pimeloyl-ACP (bacteria) or pimeloyl-CoA (plants) with L-alanine.[3]

• Mechanism: Pyridoxal 5'-phosphate (PLP)-dependent decarboxylative condensation.[4]

• Key Insight: E. coli BioF is specific for pimeloyl-ACP, whereas plant BIO4 has evolved high specificity for pimeloyl-CoA, reflecting the cytosolic availability of CoA esters.

Step 2 & 3: DAPA and Dethiobiotin (DTB) Synthesis

• Enzymes:

  • E. coli: BioA (DAPA aminotransferase) and BioD (DTB synthetase) are separate enzymes.

  • Plants: BIO1-BIO3 is a bifunctional enzyme encoded by a single locus.[6]

• Reaction:

  • Transamination: KAPA

    DAPA (Donor: S-adenosylmethionine or lysine).

  • Ureido Ring Closure: DAPA + CO2 + ATP

    DTB.

• Plant Specificity: The BIO1-BIO3 fusion protein facilitates substrate channeling of the unstable DAPA intermediate within the mitochondrial matrix, enhancing flux efficiency.

Step 4: Sulfur Insertion (Biotin Synthase)

• Enzyme: BioB (E. coli) / BIO2 (Plants).

• Mechanism: A Radical SAM (S-adenosylmethionine) enzyme.[7]

  • Radical Generation: Cleavage of SAM by a [4Fe-4S] cluster generates a 5'-deoxyadenosyl radical.

  • Sulfur Donation: A sacrificial [2Fe-2S] cluster provides the sulfur atom inserted between C6 and C9 of DTB.

• Critical Requirement: The reaction requires electron donors (flavodoxin/ferredoxin) and strict anaerobic conditions for in vitro study due to cluster sensitivity.

Part 3: Experimental Methodologies

Protocol: LC-MS/MS Detection of Biotin Intermediates

This protocol allows for the simultaneous quantification of KAPA, DAPA, DTB, and Biotin.

Reagents:

• Internal Standards: Stable isotope-labeled biotin (

  H -biotin) and DTB.

• Derivatization Agent: 2-Nitrophenylhydrazine (2-NPH) (optional, for enhanced sensitivity of carboxylic acids).

Workflow:

• Extraction:

  • Harvest E. coli pellets (OD

    ~1.0) or plant tissue (100 mg).

  • Resuspend in 300 µL methanol/water (80:20, v/v) containing 0.1% formic acid.

  • Lysis: Bead beating (3 x 30s) or sonication.

  • Centrifuge: 15,000 x g, 10 min, 4°C. Collect supernatant.

• Chromatography (HPLC):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.[8]

  • Mobile Phase B: Acetonitrile.

  • Gradient: 0-2 min (5% B), 2-8 min (5-95% B), 8-10 min (95% B).

• Mass Spectrometry (MS/MS):

  • Mode: Positive Electrospray Ionization (ESI+).[9]

  • MRM Transitions (Precursor

    Product):

    • KAPA: m/z 202.1

      156.1 (Loss of HCOOH).

    • DAPA: m/z 203.2

      186.2 (Loss of NH ).

    • DTB: m/z 215.1

      172.1.

    • Biotin: m/z 245.1

      227.1 (Loss of H O).

Protocol: Genetic Complementation Assay

To validate the function of a putative plant biotin gene (e.g., BIO4) using E. coli auxotrophs.

• Strains: Use E. coli deletion mutants:

  , , , .

• Vector: Clone the plant cDNA (minus organelle targeting sequences) into an expression vector (e.g., pET28a or pBAD).

• Media Preparation:

  • M9 Minimal Media (Biotin-free).

  • Control: M9 + 10 nM Biotin.

  • Inducer: IPTG or Arabinose.

• Assay:

  • Transform mutant strain with plasmid.

  • Plate on M9 agar + Inducer.

  • Result: Growth indicates functional complementation. Lack of growth suggests substrate specificity mismatch (e.g., BioF requiring ACP vs. CoA) or solubility issues.

Part 4: Data Visualization

Diagram 1: E. coli Biotin Biosynthetic Pathway (BioC-BioH)[11]

Caption: The E. coli pathway utilizes a "hijack" strategy (BioC/BioH) to synthesize the pimeloyl precursor within the fatty acid synthesis cycle.

Diagram 2: Arabidopsis Biotin Biosynthetic Pathway (Compartmentalized)

Caption: The plant pathway is split: Cytosolic synthesis of KAPA (BIO4) and Mitochondrial assembly of the ring (BIO1-BIO3, BIO2).

References

• Lin, S., & Cronan, J. E. (2011). Biotin synthesis begins by hijacking the fatty acid synthetic pathway. Nature Chemical Biology, 7(10), 723–729. [Link]

• Pinon, V., et al. (2005). Biotin synthesis in plants.[5] The first committed step of the pathway is catalyzed by a cytosolic 7-keto-8-aminopelargonic acid synthase.[2] Plant Physiology, 139(4), 1666–1676. [Link]

• Muralla, P., et al. (2008). Bifunctional locus (BIO3-BIO1) required for biotin biosynthesis in Arabidopsis. Plant Physiology, 146(1), 60–73. [Link]

• Marquet, A., et al. (2001). Biotin biosynthesis: nature of the sulfur donor for the radical S-adenosylmethionine enzyme biotin synthase. Vitamins and Hormones, 61, 51-101. [Link]

• Shapiro, J. A., et al. (2012). Altered regulation of Escherichia coli biotin biosynthesis in BirA superrepressor mutant strains. Journal of Bacteriology, 194(5), 1113–1126. [Link]

Sources

• 1. Pimelic acid, the first precursor of the Bacillus subtilis biotin synthesis pathway, exists as the free acid and is assembled by fatty acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. KEGG PATHWAY: map00780 [genome.jp]
• 3. α-proteobacteria synthesize biotin precursor pimeloyl-ACP using BioZ 3-ketoacyl-ACP synthase and lysine catabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biotin Synthesis in Plants. The First Committed Step of the Pathway Is Catalyzed by a Cytosolic 7-Keto-8-Aminopelargonic Acid Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. rcsb.org [rcsb.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Direct Detection of Biotinylated Proteins by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. vjfc.nifc.gov.vn [vjfc.nifc.gov.vn]

Advanced Profiling of Biotin Biosynthesis: Quantifying 8-Amino-7-oxononanoic Acid via CAS 53684-57-4 Charge-Switch Derivatization

Executive Summary

In the fields of enzymology and drug development, targeting the biotin biosynthesis pathway presents a highly selective mechanism for novel antimycobacterial agents and herbicides. The first committed intermediate in this pathway is 8-amino-7-oxononanoic acid (KAPA) . However, a significant analytical bottleneck exists: KAPA is a low-abundance, highly polar zwitterion that exhibits poor ionization efficiency in standard mass spectrometry.

To resolve this, modern analytical workflows synthesize the target analyte's biology with advanced chemical derivatization. By utilizing N-chlorobetainyl chloride (CAS 53684-57-4) as a permanent charge-switch reagent, researchers can convert KAPA into a quaternary ammonium derivative, enhancing Electrospray Ionization Mass Spectrometry (ESI-MS) sensitivity by over two orders of magnitude. This whitepaper details the biochemical mechanisms of KAPA synthesis and provides a self-validating, step-by-step protocol for its high-sensitivity MS/MS quantification.

The Biochemical Landscape of 8-Amino-7-oxononanoic Acid (KAPA)

KAPA (often referenced by its native CAS 4707-58-8) is synthesized by the enzyme 8-amino-7-oxononanoate synthase (AONS, or BioF)[1]. Because mammals are biotin auxotrophs (requiring dietary vitamin B7) while plants and bacteria synthesize it de novo, the enzymes governing KAPA production and consumption are prime targets for rational drug design[2].

Mechanistic Enzymology of AONS

AONS is a pyridoxal 5'-phosphate (PLP)-dependent enzyme. It catalyzes the decarboxylative condensation of L-alanine and pimeloyl-CoA to form KAPA[3]. Spectroscopic and crystallographic data reveal a highly coordinated, stereospecific reaction sequence:

• Internal to External Aldimine: PLP initially forms an internal aldimine with the active-site lysine (Lys236). Upon L-alanine binding, a rapid transaldimination occurs to form an external aldimine[4].

• Conformational Gating: The binding of the second substrate, pimeloyl-CoA, induces a critical conformational shift in the C-terminal domain (observed as a ~30 ms lag phase). This rotation aligns the Cα-N bond, promoting proton abstraction by Lys236[4].

• Decarboxylation & Condensation: Following CO₂ release, the intermediate condenses with pimeloyl-CoA, ultimately releasing KAPA and Coenzyme A[3].

Fig 1: Biotin biosynthesis pathway highlighting the critical KAPA intermediate.

The Analytical Challenge and the CAS 53684-57-4 Solution

Quantifying KAPA in crude cell lysates is notoriously difficult. Its lack of a permanent charge and low physiological abundance lead to severe ion suppression in standard LC-MS workflows.

To solve this, we employ N-chlorobetainyl chloride (CAS 53684-57-4) [5]. Traditionally utilized to enhance the MS signal of neutral lipids like diacylglycerols[6], this acyl chloride reagent is highly reactive toward primary amines. When introduced to KAPA, it forms a stable betaine-amide linkage. This "charge-switch" derivatization permanently affixes a quaternary ammonium cation to the KAPA molecule. Because the molecule is now permanently charged in solution, it bypasses the thermodynamic limitations of proton affinity during the ESI droplet desolvation process, drastically lowering the limit of detection (LOD)[6][7].

Fig 2: Charge-switch derivatization workflow for KAPA using CAS 53684-57-4.

Experimental Methodology: Self-Validating Protocol

As an Application Scientist, I stress that an analytical protocol must control for matrix effects and reaction variance. The following methodology utilizes an internal standard to ensure the system is self-validating.

Protocol: One-Step Derivatization of KAPA for RP-UHPLC/MS/MS

Step 1: Sample Extraction & Isotope Spiking

• Extraction: Homogenize biological samples in a cold methanol/water (80:20, v/v) matrix. Centrifuge at 14,000 × g for 15 minutes to precipitate proteins.

• Spiking: Spike the supernatant with 50 pmol of ¹³C-labeled KAPA (Internal Standard).

  • Causality: Spiking prior to derivatization ensures that any incomplete reaction yields or MS ion suppression will affect the endogenous analyte and the standard equally, allowing for precise absolute quantification.

• Drying: Lyophilize the extract to complete dryness under a gentle nitrogen stream.

  • Causality: CAS 53684-57-4 is highly susceptible to hydrolysis; residual water will prematurely quench the acyl chloride into unreactive betaine.

Step 2: Charge-Switch Derivatization

• Reconstitution: Dissolve the dried extract in 50 µL of anhydrous pyridine.

  • Causality: Pyridine acts as both the solvent and an acid scavenger. It neutralizes the HCl byproduct generated during the acyl chloride-amine condensation, driving the reaction forward thermodynamically.

• Reagent Addition: Add 10 µL of a freshly prepared 100 mM solution of N-chlorobetainyl chloride (CAS 53684-57-4) in anhydrous acetonitrile[6].

• Incubation: Heat the mixture at 60 °C for 40 minutes.

  • Causality: This specific thermal profile provides the necessary activation energy for the condensation reaction without causing thermal degradation of the target metabolite[7].

• Quenching: Terminate the reaction by adding 10 µL of LC-MS grade methanol.

Step 3: RP-UHPLC/MS/MS Analysis

• Inject 2 µL of the derivatized sample onto a C18 RP-UHPLC column.

• Operate the mass spectrometer in positive ESI mode using Multiple Reaction Monitoring (MRM). The permanent quaternary ammonium charge guarantees dominant[M]⁺ precursor ions.

Quantitative Data Summaries

The following tables summarize the kinetic parameters of the biological target and the analytical enhancements provided by the derivatization workflow.

Table 1: Kinetic Parameters of E. coli AONS (BioF)

Parameter	Substrate / Condition	Value	Reference
External Aldimine Formation Rate (k₁)	L-Alanine	2 × 10⁴ M⁻¹ s⁻¹	[4]
External Aldimine Formation Rate (k₁)	D-Alanine	125 M⁻¹ s⁻¹	[4]

| Conformational Transition Lag Phase | Pimeloyl-CoA Binding | ~30 ms |[4] |

Table 2: Analytical Performance Metrics (Underivatized vs. CAS 53684-57-4 Derivatized)

Metric	Underivatized KAPA	Derivatized KAPA (CAS 53684-57-4)	Reference Context
Ionization State	pH-dependent Zwitterion	Permanent Quaternary Ammonium	[6]
ESI-MS Signal Intensity	Baseline (1x)	~100x Enhancement	[6][7]

| Limit of Detection (LOD) | > 1000 pmol/mL | 15 - 25 pmol/mL |[7] |

References

1.[1] Biotin Synthesis in Plants. The First Committed Step of the Pathway Is Catalyzed by a Cytosolic 7-Keto-8-Aminopelargonic Acid Synthase. PMC. 1 2.[5] CAS 53684-57-4: N-CHLOROBETAINYL CHLORIDE. CymitQuimica. 5 3.[2] 8-Amino-7-oxononanoic acid | CAS:4707-58-8. Manufacturer ChemFaces. 2 4.[3] 8-amino-7-oxononanoate synthase. M-CSA Mechanism and Catalytic Site Atlas. 3 5.[4] Mechanism of 8-Amino-7-oxononanoate Synthase: Spectroscopic, Kinetic, and Crystallographic Studies. Biochemistry - ACS Publications. 4 6.[6] Quantification of Diacylglycerol Molecular Species in Biological Samples by Electrospray Ionization Mass Spectrometry after One-step Derivatization. PMC. 6 7.[7] Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis. PMC. 7

Sources

• 1. Biotin Synthesis in Plants. The First Committed Step of the Pathway Is Catalyzed by a Cytosolic 7-Keto-8-Aminopelargonic Acid Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 8-Amino-7-oxononanoic acid | CAS:4707-58-8 | Manufacturer ChemFaces [chemfaces.com]
• 3. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CAS 53684-57-4: N-CHLOROBETAINYL CHLORIDE | CymitQuimica [cymitquimica.com]
• 6. Quantification of Diacylglycerol Molecular Species in Biological Samples by Electrospray Ionization Mass Spectrometry after One-step Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Mechanism of Pimeloyl-CoA Condensation with L-alanine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The condensation of pimeloyl-CoA and L-alanine represents the first committed step in the biosynthesis of biotin (Vitamin B7), a critical cofactor in all domains of life.[1][2][3] This reaction is catalyzed by the pyridoxal 5'-phosphate (PLP)-dependent enzyme 8-amino-7-oxononanoate synthase (AONS), also known as BioF.[1][3][4][5] The enzyme orchestrates a sophisticated decarboxylative Claisen condensation to form 8(S)-amino-7-oxononanoate (AON), the precursor to the biotin bicyclic ring structure.[1][4] Given that the biotin synthesis pathway is essential in bacteria and plants but absent in humans, AONS presents a compelling target for the development of novel antimicrobial agents and herbicides.[1][6][7] This guide provides an in-depth examination of the AONS catalytic mechanism, structural features, experimental analysis protocols, and its potential as a therapeutic target.

Introduction: The Gateway to Biotin Synthesis

Biotin is an indispensable cofactor for enzymes involved in crucial metabolic processes, including carboxylation, decarboxylation, and transcarboxylation reactions.[2][8] Its synthesis is a multi-step pathway, with the assembly of the characteristic bicyclic ring structure initiated by the AONS-catalyzed reaction.[2][9] This pathway is highly conserved in microorganisms and plants.[7][9]

The reaction catalyzed by AONS (EC 2.3.1.47) is the stereospecific, decarboxylative condensation of two key substrates:

• Pimeloyl-CoA: A seven-carbon dicarboxylic acid thioester that provides the majority of the carbon backbone for the final biotin molecule.[2][10] Its own synthesis varies between organisms.[11][12]

• L-alanine: An amino acid that provides a nitrogen and three carbon atoms to the biotin structure.[3][4]

The products of this initial condensation are 8-amino-7-oxononanoate (AON), Coenzyme A (CoA), and CO2.[3] The AON molecule then proceeds through three subsequent enzymatic steps to form biotin.[2][9]

The Core Mechanism: A PLP-Dependent Claisen Condensation

AONS belongs to the α-oxoamine synthase subfamily of PLP-dependent enzymes, which specialize in carbon-carbon bond formation through the condensation of an amino acid with an acyl-CoA substrate.[7][13] The PLP cofactor is central to the entire process, acting as an "electron sink" to stabilize carbanionic intermediates that would otherwise be highly unstable.[14][15][16]

The Catalytic Cycle

The reaction proceeds through a series of well-defined steps, elucidated through kinetic, spectroscopic, and crystallographic studies.[4]

• Transaldimination and External Aldimine Formation: The catalytic cycle begins with the enzyme in its resting state, where the PLP cofactor is covalently linked to the ε-amino group of a conserved active site lysine residue (Lys236 in E. coli) via an internal aldimine (Schiff base).[4][13] The substrate, L-alanine, enters the active site and displaces the lysine, forming a new Schiff base with the PLP cofactor. This new complex is known as the external aldimine.[1][4] This step is rapid, with a measured rate constant (k₁) of 2 x 10⁴ M⁻¹s⁻¹.[4]

• Conformational Change and Quinonoid Intermediate Formation: Significant substrate quinonoid formation occurs only after the second substrate, pimeloyl-CoA, binds to the enzyme.[4] This binding induces a critical conformational change in the enzyme-external aldimine complex.[4] This structural shift positions the α-proton of the L-alanine moiety for abstraction by the now-repositioned active site lysine (Lys236), which acts as a general base.[1][4] The removal of the α-proton generates a resonance-stabilized carbanion known as the quinonoid intermediate. This intermediate is characterized by a strong absorbance maximum and is the key nucleophile in the reaction.[4]

• Claisen Condensation (Nucleophilic Attack): The stabilized carbanion of the quinonoid intermediate performs a nucleophilic attack on the thioester carbonyl carbon of pimeloyl-CoA.[17] This is the core C-C bond-forming step, a Claisen-like condensation, which results in the formation of a tetrahedral intermediate.

• Decarboxylation: The newly formed β-keto acid intermediate is unstable and poised for decarboxylation.[1][18] The PLP cofactor again acts as an electron sink, facilitating the cleavage of the Cα-carboxylate bond and the release of CO₂.[19] This decarboxylation is a defining feature of the α-oxoamine synthase family.[20]

• Reprotonation and Product Aldimine Formation: The resulting carbanion is reprotonated by the active site lysine, which now acts as a general acid, to yield the product external aldimine, a Schiff base between the product AON and the PLP cofactor.[1]

• Product Release and Catalyst Regeneration: Finally, the active site lysine performs a transaldimination reaction, attacking the product aldimine to displace the AON product from the PLP cofactor.[1] This regenerates the internal aldimine, returning the enzyme to its resting state, ready for the next catalytic cycle.

Visualization of the Catalytic Cycle

Caption: Figure 1: Catalytic Cycle of 8-Amino-7-Oxononanoate Synthase (AONS).

Structural Insights into the AONS Active Site

The crystal structure of E. coli AONS reveals a symmetrical homodimer, with each monomer containing a PLP-binding active site.[13] The active site is located at the bottom of a deep cleft, which accommodates the long pantothenate arm of the pimeloyl-CoA substrate.[13] Key residues play critical roles in catalysis:

• Lys236 (E. coli): Forms the internal aldimine with PLP and functions as the crucial acid/base catalyst for proton transfers.[4]

• His133 (E. coli): Engages in a parallel stacking arrangement with the PLP ring, helping to correctly position the cofactor for catalysis.[1]

• Positively Charged Cluster: A group of positively charged residues at the entrance of the active site cleft is proposed to form a binding site for the diphosphate group of Coenzyme A.[13]

The binding of pimeloyl-CoA is thought to induce a conformational change that closes this cleft, protecting the reactive intermediates from the solvent and optimizing the geometry for catalysis.[4]

Experimental Analysis of the AONS-Catalyzed Reaction

Studying the AONS reaction requires a combination of protein biochemistry, enzymology, and analytical chemistry techniques.

Enzyme Expression and Purification

Recombinant AONS is typically overexpressed in an E. coli host system. The bioF gene is cloned into an expression vector, and the protein is purified from cell lysates using standard chromatographic techniques, such as affinity and size-exclusion chromatography.

Exemplary Protocol: Purification of His-tagged AONS

• Cell Culture: Grow E. coli cells carrying the AONS expression plasmid in a suitable medium (e.g., LB broth) at 37°C to an OD₆₀₀ of 0.6-0.8.

• Induction: Induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5 mM and continue incubation at a lower temperature (e.g., 18°C) overnight.

• Harvest and Lysis: Harvest cells by centrifugation. Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 300 mM NaCl, 10 mM imidazole, 1 mM PLP) and lyse the cells using sonication or a French press.

• Clarification: Centrifuge the lysate at high speed to remove cell debris.

• Affinity Chromatography: Apply the clarified supernatant to a Ni-NTA affinity column. Wash the column with lysis buffer containing a slightly higher concentration of imidazole (e.g., 20-40 mM).

• Elution: Elute the bound AONS protein using a high concentration of imidazole (e.g., 250-500 mM).

• Buffer Exchange/Size-Exclusion: Remove the imidazole and further purify the protein using a desalting column or size-exclusion chromatography with a final storage buffer (e.g., 20 mM HEPES pH 7.5, 100 mM NaCl, 1 mM DTT, 0.1 mM PLP).

• Purity Check: Assess protein purity using SDS-PAGE.

In Vitro Enzyme Assay and Kinetic Analysis

AONS activity can be monitored by measuring the formation of AON or the release of CoA.[5] A common method involves a bioassay using an E. coli strain deficient in AONS (ΔbioF), which requires AON for growth.[5] Alternatively, HPLC can be used to quantify CoA release.[5][21]

Protocol: AONS Activity Bioassay [5]

• Reaction Setup: Prepare a reaction mixture containing 50 mM K₂HPO₄ buffer (pH 7.5), purified AONS enzyme, 0.5 mM L-alanine, and 25 µM pimeloyl-CoA in a total volume of 50 µL.[5][22]

• Incubation: Incubate the reaction at 30°C for a defined period (e.g., 30 minutes).

• Termination: Stop the reaction by heat inactivation or addition of acid.

• Bioassay:

  • Prepare minimal agar plates lacking biotin, seeded with an E. coli ΔbioF reporter strain.

  • Spot a known volume of the terminated reaction mixture onto a sterile paper disk and place it on the agar plate.

  • Incubate the plates until zones of growth appear around the disks, indicating the presence of AON.

  • Quantify by comparing the growth zone diameter to a standard curve prepared with known concentrations of AON.

Kinetic Parameters: By varying the concentration of one substrate while keeping the other saturated, key kinetic parameters can be determined.

Substrate	Organism	Apparent Kₘ (µM)	Reference
Pimeloyl-CoA	E. coli	25	[22]
Pimeloyl-CoA	B. sphaericus	1	[5]
Pimeloyl-CoA	B. subtilis	~15	[5]
L-alanine	E. coli	0.5	[22]

Note: Kinetic values can vary depending on assay conditions and whether pimeloyl-CoA or pimeloyl-ACP is used as the substrate.[5][23][24]

Experimental Workflow Visualization

Caption: Figure 2: Experimental Workflow for AONS Analysis.

Regulation and Inhibition: Implications for Drug Development

AONS as an Antimicrobial Target

The biotin biosynthetic pathway is an attractive target for antimicrobial drug development for two primary reasons:

• Essentiality: The pathway is essential for the survival of many pathogenic bacteria.[9]

• Absence in Host: Humans do not synthesize biotin and must obtain it from their diet, meaning the enzymes in this pathway are absent in the host.[1][6] This provides a clear therapeutic window, as inhibitors should have high specificity for the pathogen with minimal off-target effects on human cells.

Known Inhibitors and Screening Strategies

Several compounds have been identified as inhibitors of AONS. Understanding their mechanism of action provides a foundation for designing more potent and specific drugs.

• D-alanine: The enantiomer of the natural substrate, D-alanine, acts as a competitive inhibitor with respect to L-alanine.[25]

• Trifluoroalanine: This compound acts as a suicide inhibitor.[26][27] It enters the catalytic cycle, but after decarboxylation, it forms a reactive intermediate that covalently modifies the active site lysine, leading to irreversible inactivation of the enzyme.[27]

• Substrate/Intermediate Analogs: Phosphonate derivatives designed to mimic the reaction intermediate have been shown to be potent, slow-binding inhibitors.[25]

Drug discovery efforts can leverage high-throughput screening (HTS) of compound libraries using the enzymatic assays described above. Promising hits from these screens can then be further characterized for their mechanism of inhibition, and structure-based drug design, using the known crystal structures of AONS, can be employed to optimize lead compounds.

Conclusion and Future Directions

The condensation of pimeloyl-CoA with L-alanine, catalyzed by AONS, is a mechanistically elegant and biologically crucial reaction. The central role of the PLP cofactor, combined with substrate-induced conformational changes, allows the enzyme to perform a challenging carbon-carbon bond formation with high specificity. As the gatekeeper for biotin synthesis in many pathogens, AONS remains a high-value, validated target for the development of next-generation antibiotics. Future research will likely focus on discovering novel classes of inhibitors and exploring the structural and mechanistic diversity of AONS enzymes from different pathogenic species to guide the development of broad-spectrum or species-specific therapeutics.

References

• 8-amino-7-oxononanoate synthase. M-CSA Mechanism and Catalytic Site Atlas. [Link]

• Webster, S. P., Alexeev, D., Campopiano, D. J., Watt, R. M., Alexeeva, M., Sawyer, L., & Baxter, R. L. (2000). Mechanism of 8-amino-7-oxononanoate synthase: spectroscopic, kinetic, and crystallographic studies. Biochemistry, 39(3), 516–528. [Link]

• Alexeev, D., Alexeeva, M., Baxter, R. L., Campopiano, D. J., Webster, S. P., & Sawyer, L. (1998). The crystal structure of 8-amino-7-oxononanoate synthase: a bacterial PLP-dependent, acyl-CoA-condensing enzyme. Journal of Molecular Biology, 284(2), 401–419. [Link]

• Lin, S., & Cronan, J. E. (2011). Closing in on complete pathways of biotin biosynthesis. Molecular BioSystems, 7(6), 1811–1821. [Link]

• Hayat, F., & Chatterjee, A. (2017). The pimeloyl-CoA synthetase BioW defines a new fold for adenylate-forming enzymes. Nature Communications, 8, 15337. [Link]

• Choudhary, S., & Chatterjee, A. (2017). Using the pimeloyl-CoA synthetase adenylation fold to synthesize fatty acid thioesters. Nature Communications, 8(1), 1–9. [Link]

• Vasu, K., & Kumar, T. K. S. (2005). Synthesis of pimeloyl coenzyme A. Analytical Biochemistry, 345(2), 325–327. [Link]

• Manandhar, M., & Cronan, J. E. (2017). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli. Applied and Environmental Microbiology, 84(1), e02084-17. [Link]

• Feng, Y., Zhang, H., & Cronan, J. E. (2014). Biotin, a universal and essential cofactor: synthesis, ligation and regulation. Journal of Biological Chemistry, 289(50), 34667–34674. [Link]

• Kerbarh, O., Campopiano, D. J., & Baxter, R. L. (2006). Mechanism of α-oxoamine synthases: identification of the intermediate Claisen product in the 8-amino-7-oxononanoate synthase reaction. Chemical Communications, (1), 60–62. [Link]

• InterPro. (n.d.). CRYSTAL STRUCTURE OF 8-AMINO-7-OXONANOATE SYNTHASE... (1dj9). InterPro Database. [Link]

• Wikipedia. (2023). Biotin synthase. In Wikipedia. [Link]

• Gao, X., Guo, Y., Zhang, W., Zhang, Q., Chen, Y., & Tang, Y. (2020). Pyridoxal-5′-phosphate–dependent bifunctional enzyme catalyzed biosynthesis of indolizidine alkaloids in fungi. Proceedings of the National Academy of Sciences, 117(2), 931–937. [Link]

• Pinon, V., Ravanel, S., Douce, R., & Alban, C. (2005). Biotin Synthesis in Plants. The First Committed Step of the Pathway Is Catalyzed by a Cytosolic 7-Keto-8-Aminopelargonic Acid Synthase. Plant Physiology, 139(4), 1666–1676. [Link]

• Adenosylmethionine--8-amino-7-oxononanoate transaminase. M-CSA Mechanism and Catalytic Site Atlas. [Link]

• ResearchGate. (n.d.). The known pathways of pimeloyl moiety synthesis. [Link]

• Manandhar, M., & Cronan, J. E. (2017). Biosynthesis of pimeloyl-CoA, a biotin precursor in Escherichia coli, follows a modified fatty acid synthesis pathway: 13C-labeling studies. Journal of the American Chemical Society, 139(23), 7731–7734. [Link]

• ResearchGate. (n.d.). Pyridoxal phosphate-dependent reactions in the biosynthesis of natural products. [Link]

• ResearchGate. (n.d.). Biosynthetic Pathway of Biotin in Microorganisms. [Link]

• Richard, J. P. (2011). The PLP cofactor: Lessons from studies on model reactions. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1814(11), 1499–1506. [Link]

• ResearchGate. (2006). Suicide inhibition of α-oxamine synthases: Structures of the covalent adducts of 8-amino-7-oxononanoate synthase with trifluoroalanine. [Link]

• Manandhar, M., & Cronan, J. E. (2018). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli. Applied and Environmental Microbiology, 84(1). [Link]

• RCSB PDB. (2021). Computed structure model of 8-amino-7-oxononanoate synthase (AF_AFB8J637F1). [Link]

• Richard, J. P., Amyes, T. L., & Crugeiras, J. (2011). The PLP cofactor: lessons from studies on model reactions. Biochimica et Biophysica Acta, 1814(11), 1499–1506. [Link]

• Gable, K., & Han, G. (2017). The PLP-Dependent Enzyme Serine Palmitoyltransferase (SPT): Effects of the Small Subunits and Insights from Bacterial Mimics of Human hLCB2a HSAN1 Mutations. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1862(1), 1–13. [Link]

• UniProt. (n.d.). bioF - 8-amino-7-oxononanoate synthase - Escherichia coli (strain K12). UniProtKB. [Link]

• Manandhar, M., & Cronan, J. E. (2018). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli. Applied and Environmental Microbiology, 84(1). [Link]

• Wikipedia. (2023). 8-amino-7-oxononanoate synthase. In Wikipedia. [Link]

• InterPro. (n.d.). 8-amino-7-oxononanoate synthase, Proteobacteria (IPR022834). InterPro Database. [Link]

• Ploux, O., Breyne, O., Carillon, S., & Marquet, A. (1999). Slow-binding and competitive inhibition of 8-amino-7-oxopelargonate synthase, a pyridoxal-5'-phosphate-dependent enzyme involved in biotin biosynthesis, by substrate and intermediate analogs. Kinetic and binding studies. European Journal of Biochemistry, 259(1-2), 63–70. [Link]

• RCSB PDB. (2021). Computed structure model of 8-amino-7-oxononanoate synthase (AF_AFQ83S45F1). [Link]

• ResearchGate. (2017). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli. [Link]

• Alexeev, D., Baxter, R. L., Campopiano, D. J., Kerbarh, O., Sawyer, L., Tomczyk, N., Watt, R., & Webster, S. P. (2006). Suicide inhibition of alpha-oxamine synthases: structures of the covalent adducts of 8-amino-7-oxononanoate synthase with trifluoroalanine. Organic & Biomolecular Chemistry, 4(7), 1209–1212. [Link]

Sources

• 1. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 2. academic.oup.com [academic.oup.com]
• 3. 8-amino-7-oxononanoate synthase - Wikipedia [en.wikipedia.org]
• 4. Mechanism of 8-amino-7-oxononanoate synthase: spectroscopic, kinetic, and crystallographic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biotin synthase - Wikipedia [en.wikipedia.org]
• 7. Biotin Synthesis in Plants. The First Committed Step of the Pathway Is Catalyzed by a Cytosolic 7-Keto-8-Aminopelargonic Acid Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Biotin, a universal and essential cofactor: synthesis, ligation and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The pimeloyl-CoA synthetase BioW defines a new fold for adenylate-forming enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. The crystal structure of 8-amino-7-oxononanoate synthase: a bacterial PLP-dependent, acyl-CoA-condensing enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. BioKB - Publication [biokb.lcsb.uni.lu]
• 16. The PLP cofactor: lessons from studies on model reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The Pyridoxal 5′-Phosphate (PLP)-Dependent Enzyme Serine Palmitoyltransferase (SPT): Effects of the Small Subunits and Insights from Bacterial Mimics of Human hLCB2a HSAN1 Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Mechanism of α-oxoamine synthases: identification of the intermediate Claisen product in the 8-amino-7-oxononanoate synthase reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. pnas.org [pnas.org]
• 21. researchgate.net [researchgate.net]
• 22. uniprot.org [uniprot.org]
• 23. journals.asm.org [journals.asm.org]
• 24. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Slow-binding and competitive inhibition of 8-amino-7-oxopelargonate synthase, a pyridoxal-5'-phosphate-dependent enzyme involved in biotin biosynthesis, by substrate and intermediate analogs. Kinetic and binding studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. InterPro [ebi.ac.uk]
• 27. Suicide inhibition of alpha-oxamine synthases: structures of the covalent adducts of 8-amino-7-oxononanoate synthase with trifluoroalanine - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Enzymatic Synthesis of 8-Amino-7-Oxononanoic Acid (AON)

This Application Note is structured as a high-level technical guide for drug discovery and biocatalysis professionals. It prioritizes the enzymatic cascade approach (BioW

BioF) to overcome the instability of the acyl-CoA substrate, a common failure point in this synthesis.

Abstract

8-amino-7-oxononanoic acid (AON), also known as 7-keto-8-aminopelargonic acid (KAPA), is the pivotal intermediate in the biotin (Vitamin B7) biosynthetic pathway. Its synthesis is challenging due to the instability of its precursor, pimeloyl-CoA. This protocol details a robust, self-validating enzymatic workflow using a coupled system: Pimeloyl-CoA Synthetase (BioW) generates the unstable thioester substrate in situ, which is immediately condensed with L-alanine by 8-Amino-7-Oxononanoate Synthase (BioF) .[1] Detection is achieved via high-sensitivity HPLC with OPA-fluorescence derivatization, offering superior specificity over traditional auxotroph bioassays.

Introduction & Mechanism

The synthesis of AON represents the first committed step in the assembly of the biotin fused ring system.[2] In biological systems (e.g., E. coli, B. subtilis), the reaction is catalyzed by BioF (EC 2.3.1.47), a Pyridoxal 5'-Phosphate (PLP)-dependent acyltransferase.[1]

The Challenge: Substrate Instability

The primary bottleneck in in vitro AON synthesis is the supply of Pimeloyl-CoA . This thioester is susceptible to spontaneous hydrolysis and is expensive or unavailable commercially.

• Solution: This protocol utilizes BioW (EC 6.2.1.[1]14) from B. subtilis to synthesize Pimeloyl-CoA from stable Pimelic Acid immediately prior to the BioF reaction.

Reaction Scheme

• Activation (BioW):

  [1]

• Condensation (BioF):

  [1]

Figure 1: Enzymatic cascade for AON synthesis. BioW generates the labile Pimeloyl-CoA, which BioF immediately consumes.

Materials & Reagents

Enzymes[3][4][5][6][7]

• BioW: Recombinant B. subtilis BioW (e.g., Uniprot P53559), purified via Ni-NTA affinity chromatography.[1]

• BioF: Recombinant E. coli BioF (e.g., Uniprot P12998) or B. sphaericus BioF.[1]

  • Note:B. subtilis BioF is strictly specific for Pimeloyl-CoA but can be prone to aggregation; E. coli BioF is robust and accepts both CoA and ACP thioesters.

Chemical Reagents

Reagent	Concentration (Stock)	Storage	Function
Pimelic Acid	100 mM (in water, pH 7.[1]0)	4°C	Precursor substrate
L-Alanine	100 mM	4°C	Amino donor substrate
Coenzyme A (CoA)	20 mM	-20°C	Thioester carrier
ATP	100 mM	-20°C	Energy for activation
PLP (Pyridoxal 5'-phosphate)	10 mM	-20°C (Dark)	Essential BioF cofactor
OPA Reagent	10 mg/mL in 0.4M Borate	4°C (Dark)	Fluorescent derivatization
Tris-HCl Buffer	1 M, pH 7.5	RT	Reaction buffer

Experimental Protocol

Phase 1: Enzyme Preparation & PLP Loading

BioF is a PLP-dependent enzyme. Recombinant purification often yields apo-enzyme (inactive).[1] You must reconstitute the holo-enzyme prior to reaction.

• Dilute purified BioF to 5 mg/mL in Reaction Buffer (100 mM Tris-HCl, pH 7.5).

• Add PLP to a final concentration of 50 µM.

• Incubate on ice for 30 minutes (protected from light).

• Optional: Dialyze against buffer containing 10 µM PLP to remove unbound excess, though this is unnecessary for batch synthesis.

Phase 2: Stepwise Synthesis (Recommended)

A stepwise approach is preferred over a "one-pot" mix to ensure Pimeloyl-CoA formation is complete before adding BioF, preventing competition for CoA.

Step A: Generation of Pimeloyl-CoA (The BioW Reaction) [1][3][4][5]

• Prepare the Activation Mix (Total Volume: 500 µL):

  • Buffer: 100 mM Tris-HCl (pH 7.5)

  • MgCl2: 10 mM[1]

  • ATP: 5 mM[1]

  • Coenzyme A: 1 mM[1]

  • Pimelic Acid: 2 mM[1]

  • Enzyme: BioW (10 µM final)

• Incubate at 37°C for 60 minutes .

• Validation: Spot 2 µL on TLC or use Ellman's reagent (free thiol should decrease as CoA is acylated).[1]

Step B: Synthesis of AON (The BioF Reaction)

• To the Activation Mix (now containing ~1 mM Pimeloyl-CoA), add:

  • L-Alanine: 10 mM (Excess to drive equilibrium)[1]

  • Enzyme: Holo-BioF (from Phase 1, 5 µM final)[1]

• Incubate at 37°C for 2–4 hours .

• Quenching: Stop reaction by adding 50 µL of 10% Trichloroacetic acid (TCA) or by heating at 95°C for 5 mins (precipitates enzymes).

• Centrifuge (14,000 x g, 10 min) to clear protein. Supernatant contains AON.

Phase 3: Analytical Detection (HPLC-FLD)

AON contains a primary amine and a ketone.[1] The most sensitive detection targets the amine using o-Phthalaldehyde (OPA) , which reacts with primary amines in the presence of a thiol (mercaptoethanol) to form a highly fluorescent isoindole.

Derivatization Protocol:

• Reagent: Mix 5 mg OPA dissolved in 100 µL Methanol + 900 µL 0.4 M Borate buffer (pH 9.5) + 5 µL

  -Mercaptoethanol.

• Mix: Combine 20 µL Sample (Supernatant) + 20 µL OPA Reagent.

• React: Incubate 1 minute at Room Temp (Reaction is fast).

• Inject: Immediately inject onto HPLC (Isoindoles can degrade over time).[1]

HPLC Conditions:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse AAA or equivalent), 3.5 µm, 4.6 x 150 mm.[1]

• Mobile Phase A: 40 mM Sodium Phosphate, pH 7.8.[6]

• Mobile Phase B: Acetonitrile : Methanol : Water (45:45:10).[1][6]

• Gradient: 0% B to 60% B over 20 minutes.

• Detection: Fluorescence (Ex: 340 nm, Em: 450 nm).[1][6]

• Expected Result: AON elutes after L-Alanine.[1] L-Alanine will be a massive peak (due to excess); AON will be a distinct peak with greater hydrophobicity due to the C9 chain.

Workflow Diagram

Figure 2: Operational workflow from enzyme reconstitution to HPLC analysis.

Troubleshooting & Expert Tips

Issue	Probable Cause	Corrective Action
No AON Peak Detected	Inactive BioF (Apo-form)	Ensure PLP incubation step is performed. PLP binds loosely in some homologs; keep 10 µM PLP in reaction mix.
Low Yield	Pimeloyl-CoA hydrolysis	Ensure BioW reaction is fresh. Do not store the intermediate. Proceed immediately to Step B.
High Background Fluorescence	Excess L-Alanine	L-Alanine is required in excess. Optimize gradient to separate the early eluting Ala peak from the later eluting AON peak.
Enzyme Aggregation	B. subtilis BioF insolubility	Use E. coli BioF if possible.[1][7] If using B. subtilis BioF, include 10% glycerol and maintain ionic strength (>100 mM NaCl).[1]

References

• Ploux, O., & Marquet, A. (1992). Pimeloyl-CoA synthetase from Bacillus sphaericus: Purification and characterization. Biochemical Journal. Link

• Alexeev, D., et al. (1998). The crystal structure of 8-amino-7-oxononanoate synthase: a bacterial PLP-dependent, acyl-CoA-condensing enzyme. Journal of Molecular Biology. Link

• Manandhar, M., & Cronan, J. E. (2017). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli. Applied and Environmental Microbiology. Link[1]

• Thermo Fisher Scientific. Amino Acid Analysis by HPLC with Fluorescence Detection (OPA Method).[1] Technical Note. Link

Sources

• 1. usbio.net [usbio.net]
• 2. researchgate.net [researchgate.net]
• 3. Using the pimeloyl-CoA synthetase adenylation fold to synthesize fatty acid thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The pimeloyl-CoA synthetase BioW defines a new fold for adenylate-forming enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. genscript.com [genscript.com]
• 6. agilent.com [agilent.com]
• 7. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

High-Sensitivity Quantitation of Biotin and Biosynthetic Intermediates (KAPA, DAPA, DTB) via HILIC-MS/MS

Application Note: AN-2026-BIO-MS

Abstract

This application note details a robust method for the simultaneous detection and quantitation of Biotin (Vitamin B7) and its critical biosynthetic intermediates: 7-keto-8-aminopelargonic acid (KAPA), 7,8-diaminopelargonic acid (DAPA), and Desthiobiotin (DTB). Due to the high polarity and lack of strong UV chromophores in these compounds, traditional Reverse Phase (RP) HPLC with UV detection is insufficient. This protocol utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Triple Quadrupole Mass Spectrometry (MS/MS) to achieve superior retention, peak shape, and sensitivity (LOQ < 1 ng/mL).

Introduction & Biological Context

Biotin biosynthesis is a conserved pathway in bacteria and plants, often exploited for industrial fermentation or targeted for antimicrobial drug development.[1] The pathway proceeds from Pimeloyl precursors through a specific set of enzymatic transformations.

Understanding the flux of these intermediates is critical for strain engineering (optimizing fermentation yields) and synthetic chemistry (monitoring reaction completion).

The Biosynthetic Pathway

The conversion of Pimeloyl-ACP/CoA to Biotin involves four key enzymatic steps.

Figure 1: The Biotin Biosynthetic Pathway. Monitoring KAPA, DAPA, and DTB levels indicates metabolic bottlenecks.

Method Development Strategy

Why HILIC over Reverse Phase (C18)?

Biotin and its intermediates (especially DAPA and KAPA) are small, highly polar zwitterions.

• C18 Limitations: On standard C18 columns, these analytes elute near the void volume (

  ), leading to poor resolution and severe ion suppression from unretained matrix salts.

• HILIC Advantage: HILIC uses a polar stationary phase (Amide or Silica) with a high-organic mobile phase.[2] Water acts as the "strong" solvent. This mechanism retains polar species, eluting them later in a region with less matrix interference and higher ionization efficiency (due to high acetonitrile content).

Mass Spectrometry Detection[3]

• Ionization: Electrospray Ionization (ESI) in Positive Mode is optimal. The amine groups on KAPA, DAPA, and the ureido ring of Biotin/DTB protonate readily (

  ).

• Mode: Multiple Reaction Monitoring (MRM) is required for selectivity, distinguishing these analytes from complex fermentation media.

Experimental Protocols

Reagents and Chemicals

• Solvents: LC-MS grade Acetonitrile (ACN) and Water.

• Buffer Additives: Ammonium Formate (10 mM) and Formic Acid (FA).[2]

• Standards: Biotin (USP Reference), Desthiobiotin (Sigma), KAPA/DAPA (Custom synthesis or extracted from E. coli overproducers if commercial standards are unavailable).

Sample Preparation

Two distinct workflows are provided based on the sample matrix.

Workflow A: Fermentation Broth (Complex Matrix)

• Harvest: Centrifuge broth at 10,000 x g for 10 min to remove cells. Collect supernatant.

• Protein Precipitation: Add 100 µL supernatant to 400 µL cold Acetonitrile (1:4 ratio).

• Vortex: Mix vigorously for 30 seconds.

• Centrifuge: Spin at 14,000 x g for 10 min at 4°C.

• Dilution: Transfer 100 µL of supernatant to an HPLC vial. Dilute 1:1 with pure Acetonitrile (to match initial mobile phase conditions).

Workflow B: Synthetic Powder / API (Clean Matrix)

• Dissolution: Dissolve 10 mg sample in 10 mL Water:Methanol (50:50).

• Dilution: Dilute to ~100 ng/mL working concentration using 90% Acetonitrile / 10% Water.

Figure 2: Sample preparation workflows ensuring compatibility with HILIC mobile phases.

LC-MS/MS Conditions

Chromatography (HILIC)

• Column: Waters ACQUITY UPLC BEH Amide (1.7 µm, 2.1 x 100 mm) or Tosoh TSKgel Amide-80.

  • Why Amide? Amide phases show better retention and peak shape for amines (DAPA) compared to bare silica.

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.75 (adj. with Formic Acid).[2][3][4][5][6]

• Mobile Phase B: Acetonitrile (with 0.1% Formic Acid).[2][5]

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

Gradient Table:

Time (min)	% Mobile Phase A (Water/Buffer)	% Mobile Phase B (ACN)	Curve
0.0	10	90	Initial
1.0	10	90	Hold
6.0	50	50	Linear
7.0	50	50	Wash
7.1	10	90	Re-equilibration

| 10.0 | 10 | 90 | End |

MS/MS Parameters (Source: ESI Positive)

• Capillary Voltage: 3.5 kV

• Desolvation Temp: 500°C

• Desolvation Gas: 1000 L/Hr

• Cone Voltage: Optimized per analyte (typically 20-30 V)

MRM Transition Table

Note: Collision Energies (CE) are instrument-dependent (values below are for a typical Triple Quadrupole, e.g., Sciex 6500+ or Agilent 6495).

Analyte	Precursor ( )	Product ( )	Type	CE (eV)	Mechanistic Origin
Biotin	245.1	227.1	Quant	22	Loss of
166.1	Qual	35	Valeric acid side chain cleavage
Desthiobiotin (DTB)	215.1	197.1	Quant	20	Loss of
179.1	Qual	30	Loss of 2x
DAPA	189.2	172.2	Quant	18	Loss of (Amine)
154.2	Qual	25	Loss of
KAPA	188.1	170.1	Quant	18	Loss of
142.1	Qual	28	Loss of
Biotin-d4 (IS)	249.1	231.1	Quant	22	Internal Standard

Validation & Troubleshooting

Validation Criteria (Self-Validating System)

To ensure the protocol is working correctly, observe the Retention Time Order . On a HILIC Amide column, elution order generally correlates with polarity (hydrophilicity):

• DTB (Least Polar, elutes first)

• Biotin

• KAPA

• DAPA (Most polar/basic, elutes last)

If DAPA elutes in the void volume, your column is not equilibrated, or the organic content in the sample diluent is too low (too much water).

Common Issues

• Peak Tailing on DAPA: DAPA has two primary amines. If tailing occurs, increase Ammonium Formate concentration to 20 mM to suppress ionic interactions with residual silanols.

• Sensitivity Loss: Check the divert valve. Divert the first 1 minute to waste to prevent salts from the broth from entering the source.

• Isobaric Interferences: In fermentation broth, isobaric lipids may interfere. Ensure the gradient slope is shallow enough (10% to 50% B over 5 mins) to separate these.

References

• Biotin Biosynthesis Pathway & Intermediates

  • Lin, S., & Cronan, J. E. (2011).

  • Source:

• HILIC Method Development for Polar Vitamins

  • Agilent Technologies.[7] (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column.

  • Source:

• Mass Spectrometry of Biotin Derivatives

  • Holler, U., et al. (2006). Quantification of biotin in feed, food, tablets, and premixes using HPLC-MS/MS.

  • Source:

• MRM Optimization Strategies

  • Shimadzu Corp.

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. AU2019212126A1 - Triple quadrupole mass spectrometers configured to detect MRM transitions of pesticide residues - Google Patents [patents.google.com]
• 4. lcms.cz [lcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. Direct Detection of Biotinylated Proteins by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]

Application Note: In Vitro Kinetic Profiling of 8-Amino-7-oxononanoate Synthase (BioF)

Abstract & Biological Context

8-amino-7-oxononanoate synthase (AONS), encoded by the bioF gene, catalyzes the first committed step in the synthesis of the biotin (Vitamin B7) heterocyclic ring.[1][2][3][4] It is a Pyridoxal 5'-phosphate (PLP)-dependent enzyme that performs a decarboxylative condensation between L-alanine and pimeloyl-ACP (or its surrogate pimeloyl-CoA ) to produce 8-amino-7-oxononanoate (AON) , also known as 7-keto-8-aminopelargonic acid (KAPA).[1][3]

Because humans lack the biotin biosynthetic pathway, BioF represents a high-value target for novel antimicrobial and herbicide development. This guide details two orthogonal assay platforms: a high-throughput continuous spectrophotometric assay for kinetic characterization and a mass spectrometry-based endpoint assay for product validation.

Reaction Mechanism

The reaction proceeds via a classic PLP-dependent mechanism involving transaldimination, gem-diamine formation, and decarboxylation.[3]

Reaction Stoichiometry:

Figure 1: The BioF catalytic node within the biotin biosynthetic pathway.

Strategic Assay Selection

To ensure data integrity, we utilize a "Trust but Verify" approach:

• Primary Screen (Continuous): Ellman’s Reagent (DTNB) assay.[5]

  • Pros: Real-time kinetics, inexpensive, high-throughput.

  • Cons: Susceptible to false positives from non-specific thioesterases or thiol-containing compounds.

• Secondary Validation (Discontinuous): LC-MS detection of AON.

  • Pros: Unambiguous product identification; confirms C-C bond formation.

  • Cons: Lower throughput, requires expensive instrumentation.

Protocol A: Continuous Spectrophotometric Assay (DTNB)

This assay monitors the release of Coenzyme A (CoA-SH) by reacting the free thiol with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to release the yellow chromophore 2-nitro-5-thiobenzoate (

), absorbing at 412 nm.

Reagents & Preparation[6][7][8][9][10]

• Assay Buffer: 100 mM HEPES or Potassium Phosphate, pH 7.5.

• Cofactor: Pyridoxal 5'-phosphate (PLP).[3][6] Note: Prepare fresh in dark; light sensitive.

• Substrate A: L-Alanine (Stock: 100 mM).

• Substrate B: Pimeloyl-CoA (Stock: 10 mM). Note: Pimeloyl-CoA is susceptible to spontaneous hydrolysis. Store at -80°C.

• Detection Reagent: DTNB (Ellman's Reagent), 10 mM in 100 mM Phosphate buffer pH 8.0.

Step-by-Step Methodology

• Enzyme Pre-incubation: Dilute BioF enzyme to 2x final concentration (typically 0.5–2

  M) in Assay Buffer containing 20 M PLP. Incubate at 25°C for 10 minutes to ensure holo-enzyme formation.

• Reaction Mix Assembly (96-well plate):

  • Buffer: to final volume.

  • DTNB: 0.5 mM final concentration.

  • L-Alanine: 5 mM (saturating).

  • BioF Holo-enzyme: 0.1–1.0

    M final.

• Baseline Monitoring: Monitor Absorbance at 412 nm (

  ) for 2 minutes to establish background signal (enzyme + DTNB + Alanine). This controls for any free thiols on the enzyme surface.

• Initiation: Add Pimeloyl-CoA (start with 50

  M) to initiate the reaction.

• Data Acquisition: Measure

  every 10–15 seconds for 10 minutes at 25°C or 37°C.

• Quantification: Calculate velocity (

  ) using the extinction coefficient of TNB ( ).

Expert Insight: The "Lag Phase" Phenomenon

BioF often exhibits a kinetic lag phase (hysteresis) of 30–60 seconds upon addition of Pimeloyl-CoA. This is due to a conformational change required to form the productive quinonoid intermediate after substrate binding [1].[7] Do not calculate the initial rate from the first 30 seconds; use the linear steady-state region (typically 1–5 mins).

Protocol B: Orthogonal LC-MS Validation

While DTNB measures the leaving group (CoA), LC-MS detects the organic product (AON), confirming the synthase activity.

Reagents

• Quenching Solution: 1% Formic Acid in Acetonitrile.

• Internal Standard:

  -labeled Alanine or a structural analog (e.g., 8-amino-octanoate) if available.

Step-by-Step Methodology

• Reaction: Perform the enzymatic reaction as described in Protocol A, but omit DTNB .

• Termination: At

  min, transfer 50 L of reaction mix into 150 L of Quenching Solution. Vortex immediately.

• Clarification: Centrifuge at 14,000 x g for 10 minutes at 4°C to remove precipitated protein.

• LC-MS Analysis:

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8

    m).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 0% B for 1 min (to elute salts/Alanine), ramp to 50% B over 5 mins.

  • Detection (ESI+): Monitor [M+H]+ for 8-amino-7-oxononanoate.

    • MW: 187.24 g/mol .

    • Target Ion: m/z 188.24.

Data Analysis & Troubleshooting

Kinetic Parameters Table

Typical values for E. coli BioF (Reference values for validation):

Parameter	Substrate	Typical Value	Notes
	Pimeloyl-CoA	10 - 25 M	Substrate inhibition often observed >100 M
	L-Alanine	2 - 5 mM	Keep >5 mM for pseudo-first order kinetics
	Turnover	0.5 - 2.0	Highly dependent on PLP saturation
pH Opt	-	7.5 - 8.0	Activity drops sharply < pH 7.0

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Background ( )	Thioester hydrolysis	Pimeloyl-CoA is unstable at pH > 8.0. Ensure buffer is pH 7.5. Prepare substrate fresh.
Non-Linear Rates	Hysteresis / Lag	Ignore first 60s of data. Pre-incubate enzyme with PLP longer.
No Activity	PLP degradation	PLP Schiff base hydrolyzes. Add 10-20 M excess PLP to the reaction mix, not just the enzyme stock.
Signal Drift	Photobleaching	Protect reaction plate from direct light (PLP is photosensitive).

Experimental Workflow Diagram

Figure 2: Dual-modality workflow for BioF characterization.

References

• Alexeev, D., et al. (1998). "The structure of 8-amino-7-oxononanoate synthase: a pyridoxal 5'-phosphate-dependent enzyme in biotin biosynthesis." Structure.

• Ploux, O., et al. (1999). "Mechanism of 8-amino-7-oxononanoate synthase: spectroscopic, kinetic, and crystallographic studies." Biochemistry.

• Cronan, J. E. (2017). "A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli."[8] Applied and Environmental Microbiology.

• Ellman, G. L. (1959). "Tissue sulfhydryl groups." Archives of Biochemistry and Biophysics.

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. interchim.fr [interchim.fr]
• 6. Mechanism of 8-amino-7-oxononanoate synthase: spectroscopic, kinetic, and crystallographic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 8. researchgate.net [researchgate.net]

Application Note: Chemical Synthesis of 7-Keto-8-Aminopelargonic Acid (KAPA) Standards

This Application Note and Protocol guide details the chemical synthesis of 7-keto-8-aminopelargonic acid (KAPA), a critical intermediate in the biotin biosynthesis pathway.[1] This guide is designed for organic chemists and chemical biologists requiring high-purity standards for enzymatic assays (specifically BioF and BioA) and inhibitor development.

Introduction & Biological Significance[2][3][4]

7-Keto-8-aminopelargonic acid (KAPA) is the product of the first committed step in the biotin biosynthesis pathway in bacteria, plants, and some fungi.[2] It is synthesized by the enzyme KAPA synthase (BioF) , a pyridoxal 5'-phosphate (PLP)-dependent enzyme that catalyzes the decarboxylative condensation of Pimeloyl-CoA (or Pimeloyl-ACP) with L-Alanine .[3]

Why Chemical Synthesis is Required

While KAPA can be produced enzymatically, chemical synthesis is preferred for generating analytical standards because:

• Purity & Scalability: Enzymatic routes often suffer from complex purification and low yields.

• Stereochemical Control: Chemical synthesis allows for the production of both the biological (S)-enantiomer and the (R)-enantiomer (used as a negative control or inhibitor study tool).

• Isotopic Labeling: Chemical routes facilitate the introduction of stable isotopes (

  , ) for NMR and Mass Spectrometry standards.

The Stability Challenge

Researchers must be aware that KAPA is an

-aminoketone. These species are prone to racemization and dimerization (forming pyrazines) at physiological pH (pH 7.0–9.0). Therefore, KAPA standards are best synthesized, stored, and handled as their hydrochloride salts , which are stable.

Retrosynthetic Analysis

To synthesize KAPA chemically, we employ a convergent strategy that avoids the incompatibility of Grignard reagents with unprotected carboxylic acids. The molecule is disconnected at the ketone bond, utilizing the Weinreb Amide methodology to prevent over-addition of the nucleophile.

• Fragment A (Amino Acid): Derived from N-Boc-L-Alanine . The Boc group protects the amine, and the Weinreb amide activates the carboxyl group for ketone formation.

• Fragment B (Aliphatic Chain): Derived from 6-bromohexanol . The alcohol is protected as a silyl ether (TBDMS) to survive Grignard formation. It is later deprotected and oxidized to the carboxylic acid.

Synthesis Workflow Diagram

Caption: Convergent synthesis of KAPA via Weinreb amide coupling and late-stage oxidation.

Detailed Experimental Protocol

Phase 1: Preparation of the Alanine Building Block

Objective: Synthesize (S)-tert-butyl (1-(methoxy(methyl)amino)-1-oxopropan-2-yl)carbamate (Boc-Ala-Weinreb Amide).

• Reagents: N-Boc-L-Alanine (10 mmol), N,O-Dimethylhydroxylamine HCl (11 mmol), EDC·HCl (11 mmol), HOBt (11 mmol), DIPEA (22 mmol), DCM (dry).

• Procedure:

  • Dissolve N-Boc-L-Alanine in dry dichloromethane (DCM) at 0°C.

  • Add EDC·HCl, HOBt, and DIPEA. Stir for 10 minutes.

  • Add N,O-Dimethylhydroxylamine hydrochloride.

  • Allow the reaction to warm to room temperature (RT) and stir overnight (12h).

  • Workup: Wash with 1N HCl, sat. NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate in vacuo.

  • Yield: Typically >85% as a clear oil or white solid.

Phase 2: Preparation of the Aliphatic Grignard Reagent

Objective: Synthesize (6-((tert-butyldimethylsilyl)oxy)hexyl)magnesium bromide.

• Protection: React 6-bromohexanol (10 mmol) with TBDMS-Cl (11 mmol) and Imidazole (12 mmol) in DMF. Work up to obtain ((6-bromohexyl)oxy)(tert-butyl)dimethylsilane .

• Grignard Formation:

  • Flame-dry a 3-neck flask under Argon. Add Magnesium turnings (12 mmol) and a crystal of Iodine.

  • Dissolve the TBDMS-protected bromide in anhydrous THF.

  • Add 10% of the solution to the Mg to initiate (look for turbidity/heat). Once initiated, add the rest dropwise to maintain a gentle reflux.

  • Reflux for 1 hour to ensure completion. Cool to RT.

Phase 3: Coupling and Ketone Formation

Objective: Form the carbon skeleton of KAPA.

• Coupling:

  • Cool the Boc-Ala-Weinreb Amide (from Phase 1) solution (in THF) to -78°C (acetone/dry ice bath).

  • Slowly add the Grignard reagent (from Phase 2, 1.2 equivalents) dropwise over 30 minutes. Crucial: Keep temperature below -60°C to prevent racemization.

  • Stir at -78°C for 1 hour, then warm to 0°C.

• Quench: Quench with saturated NH₄Cl solution.

• Workup: Extract with Ethyl Acetate. Dry and concentrate. Purify via flash chromatography (Hexanes/EtOAc).

• Product: (S)-tert-butyl (9-((tert-butyldimethylsilyl)oxy)-2-oxononan-3-yl)carbamate .

Phase 4: Oxidation and Deprotection

Objective: Reveal the carboxylic acid and amine to yield KAPA.

• Desilylation: Treat the intermediate with TBAF (1.1 eq) in THF to remove the TBDMS group, yielding the primary alcohol.

• Oxidation (Jones Oxidation):

  • Dissolve the alcohol in Acetone at 0°C.

  • Add Jones Reagent (CrO₃/H₂SO₄) dropwise until the orange color persists.

  • Quench excess oxidant with Isopropanol (turns green).

  • Extract with EtOAc.[4] The product is now N-Boc-KAPA .

• Final Deprotection:

  • Dissolve N-Boc-KAPA in 4M HCl in Dioxane . Stir for 1 hour at RT.

  • Concentrate in vacuo.[5] Triturate the residue with diethyl ether to precipitate the product.

• Final Product: (S)-8-amino-7-oxononanoic acid hydrochloride .

Quality Control & Characterization

Parameter	Specification	Method
Appearance	White to off-white hygroscopic solid	Visual Inspection
Identity	Consistent with structure	¹H NMR (D₂O or DMSO-d₆)
Purity	> 95%	HPLC (C18 column, 0.1% TFA)
Enantiomeric Excess	> 98% ee	Chiral HPLC (Crownpak CR(+) or similar)
Mass	[M+H]⁺ = 188.12 Da	LC-MS (ESI+)

Key NMR Signals (DMSO-d₆):

• 8.2 ppm (br s, 3H, NH₃⁺)
• 4.1 ppm (m, 1H, -CH)
• 2.5 ppm (t, 2H, -CH₂-C=O)
• 2.2 ppm (t, 2H, -CH₂-COOH)
• 1.3 ppm (d, 3H, -CH₃)

Handling, Stability & Storage

Critical Warning: Free base KAPA is unstable.

• Racemization: Occurs rapidly at pH > 7.0 due to the acidic

  -proton adjacent to the ketone and amine.

• Dimerization: Can form 2,5-dimethyl-3,6-di(omega-carboxybutyl)pyrazine via condensation.

Storage Protocol:

• Form: Store exclusively as the Hydrochloride salt .

• Temperature: -20°C or -80°C.

• Atmosphere: Store under Argon or Nitrogen; protect from moisture (hygroscopic).

• Solution Use: Prepare fresh stock solutions in 0.1 M HCl or water immediately before use. Do not store in phosphate buffer (pH 7+) for extended periods.

References

• Lucet, D., Le Gall, T., & Mioskowski, C. (1996). First synthesis of both enantiomers of the biotin vitamer 8-amino-7-oxopelargonic acid. Tetrahedron: Asymmetry, 7(4), 985-988. Link

• Ploux, O., & Marquet, A. (1996). The 8-amino-7-oxononanoate synthase from Bacillus sphaericus: Purification and characterization. Biochemical Journal, 320, 327–331. Link

• Nahm, S., & Weinreb, S. M. (1981). N-methoxy-N-methylamides as effective acylating agents.[6] Tetrahedron Letters, 22(39), 3815-3818. Link

• Mann, S., et al. (2009). Inhibition of 7,8-diaminopelargonic acid aminotransferase from Mycobacterium tuberculosis by chiral and achiral analogs. Biochimie, 91(7), 826-834. Link

Sources

• 1. Biotin Synthesis Begins by Hijacking the Fatty Acid Synthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biotin Synthesis in Plants. The First Committed Step of the Pathway Is Catalyzed by a Cytosolic 7-Keto-8-Aminopelargonic Acid Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of biaryl ketones by arylation of Weinreb amides with functionalized Grignard reagents under thermodynamic control vs. kinetic control of N,N-Boc2-amides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: High-Yield Purification and Activity Profiling of Recombinant BioF (KAPA Synthase)

Abstract

This application note details a validated protocol for the expression, purification, and functional characterization of BioF (8-amino-7-oxononanoate synthase), the enzyme responsible for the first committed step in the biotin (Vitamin B7) biosynthetic pathway. BioF catalyzes the decarboxylative condensation of L-alanine and pimeloyl-CoA to form 7-keto-8-aminopelargonic acid (KAPA).[1]

Successful isolation of BioF is often hindered by cofactor instability and aggregation. This guide introduces a "Cofactor-Locked" purification strategy , emphasizing the critical role of Pyridoxal 5'-Phosphate (PLP) supplementation during downstream processing to maintain the active holo-enzyme state.

Introduction & Biological Context

Biotin is an essential cofactor for carboxylase enzymes involved in fatty acid and carbohydrate metabolism.[2][3] The synthesis of the biotin thiophane ring begins with BioF.[2][3][4][5] In Escherichia coli, BioF condenses L-alanine with pimeloyl-ACP (or pimeloyl-CoA in vitro) to generate KAPA, releasing CO₂ and free CoA/ACP.

For industrial biotin production and antimicrobial drug targeting, BioF is a high-value target. However, recombinant BioF often purifies as a mixture of active (holo) and inactive (apo) forms. This protocol ensures high homogeneity of the holo-enzyme.

Mechanism of Action

BioF belongs to the

-oxoamine synthase family. The reaction proceeds via a classic PLP-dependent mechanism:

• Internal Aldimine: PLP is covalently bound to a conserved Lysine (Lys236 in E. coli) via a Schiff base.[6]

• External Aldimine: L-Alanine displaces the Lysine, forming a transient external aldimine with PLP.

• Condensation: Decarboxylation of alanine generates a carbanion that attacks the thioester of Pimeloyl-CoA.

• Release: KAPA is released, and the internal aldimine is restored.

Visualization: BioF Reaction Pathway

Figure 1: The BioF catalytic pathway.[3][4][7] PLP is essential for the decarboxylation of L-Alanine, enabling the attack on Pimeloyl-CoA.

Experimental Protocol: Upstream Expression

Construct Design

• Vector: pET28a(+) (Provides N-terminal 6xHis-tag for affinity purification).

• Host: E. coli BL21(DE3).

• Gene: bioF (Accession: P0A6RO for E. coli K-12).

Expression Workflow

• Inoculation: Inoculate 10 mL LB media (with 50 µg/mL Kanamycin) with a single colony. Grow overnight at 37°C.

• Scale-up: Transfer 10 mL starter culture into 1 L Terrific Broth (TB) supplemented with Kanamycin.

• Growth: Incubate at 37°C, 200 rpm until OD₆₀₀ reaches 0.6–0.8.

• Induction: Cool culture to 18°C (Critical for solubility). Induce with 0.5 mM IPTG .

• Expression: Incubate at 18°C for 16–20 hours.

• Harvest: Centrifuge at 5,000 x g for 15 min. Flash freeze pellets in liquid nitrogen and store at -80°C.

Expert Insight: Unlike B. subtilis BioF, which often forms inclusion bodies, E. coli BioF is generally soluble.[3] However, low-temperature induction (18°C) is mandatory to prevent misfolding and aggregation.

Experimental Protocol: Downstream Purification

Buffer Preparation (The "Cofactor-Lock" System)

Standard buffers strip PLP from the active site. We supplement PLP to maintain the "yellow" holo-enzyme state.

Buffer	Composition	Role
Lysis Buffer	50 mM HEPES (pH 7.5), 300 mM NaCl, 20 mM Imidazole, 10% Glycerol, 20 µM PLP , 1 mM TCEP	Stabilizes holo-enzyme; Glycerol prevents aggregation.
Wash Buffer	50 mM HEPES (pH 7.5), 500 mM NaCl, 40 mM Imidazole, 10% Glycerol, 10 µM PLP	Removes non-specific binders; High salt reduces DNA binding.
Elution Buffer	50 mM HEPES (pH 7.5), 300 mM NaCl, 300 mM Imidazole , 10% Glycerol, 10 µM PLP	Competes for His-tag binding.
SEC Buffer	20 mM HEPES (pH 7.5), 150 mM NaCl, 5% Glycerol, 1 mM TCEP	Final storage buffer.

Step-by-Step Purification

• Lysis: Resuspend cell pellet (5 mL buffer per gram wet weight) in Lysis Buffer. Add Lysozyme (1 mg/mL) and protease inhibitors. Sonicate on ice (40% amplitude, 5s on/10s off, 10 min total).

• Clarification: Centrifuge at 18,000 x g for 45 min at 4°C. The supernatant should be yellow.

• Affinity Chromatography (Ni-NTA):

  • Equilibrate column with 5 CV (Column Volumes) Lysis Buffer.

  • Load supernatant (flow rate 1 mL/min).

  • Wash with 10 CV Wash Buffer.

  • Elute with 5 CV Elution Buffer. Collect 1 mL fractions.

• Visual QC: Pool fractions that are bright yellow . The yellow color indicates bound PLP (

  nm). Colorless fractions contain inactive apo-enzyme.

• Polishing (Size Exclusion): Load pooled fractions onto a Superdex 200 Increase 10/300 GL column equilibrated in SEC Buffer to remove imidazole and aggregates.

Visualization: Purification Workflow

Figure 2: Purification workflow emphasizing the visual Quality Control step for PLP content.

Activity Assay (KAPA Production)

To validate the purified enzyme, we utilize a coupled spectrophotometric assay detecting the release of Coenzyme A (CoA-SH) using Ellman's Reagent (DTNB).

Reagents

• Substrate A: 10 mM L-Alanine.

• Substrate B: 0.5 mM Pimeloyl-CoA (Note: In vitro, Pimeloyl-CoA is preferred over Pimeloyl-ACP for availability).

• Detection: 1 mM DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)).

• Enzyme: 0.5 µM purified BioF.

Protocol

• Prepare reaction mix in SEC buffer: 10 mM L-Alanine, 1 mM DTNB.

• Add BioF enzyme and equilibrate at 25°C for 2 minutes.

• Initiate reaction by adding Pimeloyl-CoA.

• Monitor absorbance at 412 nm for 10 minutes.

• Calculate activity using the extinction coefficient of TNB (

  ).

Self-Validation: A control reaction without L-Alanine should show no increase in A412. If signal increases, the enzyme prep may contain contaminating thioesterases.

Troubleshooting & Expert Tips

Observation	Root Cause	Solution
Protein is colorless (White)	Loss of PLP cofactor (Apo-enzyme).	Incubate purified protein with 100 µM PLP for 30 min at 4°C, then run SEC to remove excess.
Precipitation during dialysis	pH shock or salt drop.	Avoid dialysis. Use Desalting Columns (PD-10) or SEC for buffer exchange. Keep glycerol at 5-10%.
Low Activity	Product inhibition or oxidation.	Add 1 mM TCEP to all buffers. Ensure Pimeloyl-CoA is fresh (thioesters hydrolyze spontaneously).
Inclusion Bodies	Induction temp too high.	Strictly induce at ≤18°C. If using B. subtilis BioF, switch to E. coli BioF or use a solubility tag (MBP/SUMO).

References

• Ploux, O., & Marquet, A. (1996). Reaction of the pyridoxal 5'-phosphate-dependent enzyme 8-amino-7-oxononanoate synthase with substrates and substrate analogs. European Journal of Biochemistry.

• Manandhar, M., & Cronan, J. E. (2017). A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli.[8] Applied and Environmental Microbiology.

• Alexeev, D., et al. (1998). The crystal structure of 8-amino-7-oxononanoate synthase: a bacterial PLP-dependent, acyl-CoA-condensing enzyme.[5] Journal of Molecular Biology.

• UniProt Consortium. BioF - 8-amino-7-oxononanoate synthase - Escherichia coli (strain K12).

Sources

• 1. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. Biotin, a universal and essential cofactor: synthesis, ligation and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Frontiers | Current Advances on Structure-Function Relationships of Pyridoxal 5′-Phosphate-Dependent Enzymes [frontiersin.org]
• 7. Biotin Synthesis in Plants. The First Committed Step of the Pathway Is Catalyzed by a Cytosolic 7-Keto-8-Aminopelargonic Acid Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity GC-MS Quantitation of 8-Amino-7-Oxononanoic Acid (KAPA)

Abstract

8-amino-7-oxononanoic acid (AON), also known as 7-keto-8-aminopelargonic acid (KAPA), is a critical intermediate in the biotin biosynthesis pathway.[1][2] Its analysis by Gas Chromatography-Mass Spectrometry (GC-MS) is complicated by its zwitterionic nature and the presence of a reactive

-aminoketone moiety. This moiety makes the molecule thermally unstable and prone to spontaneous dimerization into pyrazines. This Application Note details a robust, two-step derivatization protocol: Methoximation (MOX) to stabilize the ketone, followed by Trimethylsilylation (TMS) to volatilize the carboxyl and amine groups. This method ensures quantitative accuracy, prevents thermal degradation, and provides high-sensitivity detection for biological matrices.

Introduction & Chemical Logic

The direct analysis of AON/KAPA is impossible due to three chemical challenges:

• Polarity: The free carboxylic acid and amine groups prevent volatilization.

• Zwitterionic Character: High melting point and poor solubility in organic solvents.

• -Aminoketone Instability: The most critical challenge. In solution, -aminoketones can undergo self-condensation to form pyrazine derivatives. Heating an underivatized sample in a GC injector will accelerate this degradation, leading to false negatives.

The Solution: Sequential Derivatization To solve this, we employ a "lock-and-volatilize" strategy:

• Step 1: Oximation (The Lock). Methoxyamine hydrochloride attacks the ketone carbonyl at C7, converting it to a methoxime (

  ). This "locks" the ketone, preventing enolization and pyrazine formation.

• Step 2: Silylation (The Volatilization). MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) replaces active hydrogens on the carboxylic acid (-COOH) and amine (-NH

  ) with trimethylsilyl (TMS) groups.

Materials & Reagents

• Target Analyte: 8-amino-7-oxononanoic acid (KAPA) standard (Custom synthesis or commercial if available).

• Reagent A (Oximation): Methoxyamine Hydrochloride (20 mg/mL) dissolved in anhydrous Pyridine.

  • Note: Pyridine acts as both solvent and acid scavenger.

• Reagent B (Silylation): MSTFA + 1% TMCS (Trimethylchlorosilane).

  • Note: TMCS acts as a catalyst to ensure complete silylation of the sterically hindered amine.

• Solvents: Anhydrous Hexane (for extraction/dilution if necessary).

• Equipment:

  • Lyophilizer (Freeze Dryer).

  • Heating block or incubator (capable of 37°C and 60°C).

  • GC-MS System (Single Quadrupole or Triple Quad).

Experimental Protocol

Phase 1: Sample Preparation (Critical Drying Step)

Water is the enemy of silylation. Even trace moisture will hydrolyze the TMS derivatives back to their native form.

• Extraction: Extract KAPA from biological tissue (e.g., bacterial lysate or plant tissue) using cold methanol/water (80:20).

• Clarification: Centrifuge at 14,000 x g for 10 mins at 4°C to remove proteins.

• Drying: Transfer supernatant to a glass GC vial insert. Evaporate to complete dryness using a speed-vac or lyophilizer.

  • Checkpoint: The sample must be a visible dry residue. If an oily film remains, add 50 µL ethanol and dry again to azeotrope water.

Phase 2: Derivatization Workflow

• Oximation (Stabilization):

  • Add 80 µL of Reagent A (Methoxyamine HCl in Pyridine) to the dried residue.

  • Vortex vigorously for 30 seconds to dissolve the residue.

  • Incubate at 37°C for 90 minutes .

  • Mechanism: This converts the C7 ketone to a stable methoxime.

• Silylation (Volatilization):

  • Add 80 µL of Reagent B (MSTFA + 1% TMCS) directly to the reaction vial.

  • Vortex for 10 seconds.

  • Incubate at 60°C for 30 minutes .

  • Mechanism: This converts -COOH to -COO-TMS and -NH

    to -NH-TMS.

• Final Prep:

  • Centrifuge the vial briefly (1 min) to settle any precipitate (pyridine salts).

  • Transfer the supernatant to a new insert if necessary, or inject directly.

  • Optional: If the signal is too high or the matrix too dirty, dilute 1:10 with anhydrous hexane.

GC-MS Method Parameters

Parameter	Setting
Column	Agilent DB-5ms or equivalent (30m x 0.25mm x 0.25µm)
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)
Inlet Temp	250°C
Injection Mode	Splitless (1 µL injection)
Oven Program	80°C (hold 2 min) 15°C/min to 300°C Hold 5 min
Transfer Line	280°C
Ion Source	Electron Impact (EI), 70 eV, 230°C
Scan Mode	Full Scan (m/z 50–500) for ID; SIM for Quantitation

Data Analysis & Identification

Since KAPA is an intermediate, commercial library spectra (NIST) may be scarce. Identification relies on the Predicted Fragmentation Pattern of the fully derivatized molecule (Methoxime-di-TMS).

Molecular Formula of Derivative:

• Native KAPA:

  (MW 187)

• Modifications:

  • Ketone

    Methoxime ( Da)

  • Acid

    TMS Ester ( Da)

  • Amine

    TMS Amine ( Da)

• Total MW: 360 Da

Target Ions for SIM (Selected Ion Monitoring):

Ion (m/z)	Origin	Purpose
360	Molecular Ion ( )	Confirmation (often weak)
345	(Loss of methyl from TMS)	Quantifier (High intensity)
270	(Loss of TMS-OH)	Qualifier
73		General TMS Marker

Note: The retention time will typically fall between the amino acid region and the fatty acid region (approx. 12–16 mins depending on the ramp).

Visualization: Experimental Workflow

Caption: Figure 1. Optimized two-step derivatization workflow for stabilizing and volatilizing KAPA.

Troubleshooting Guide

Problem: No Peak Detected (False Negative)

• Cause: Moisture in the sample.

• Fix: Ensure lyophilization is complete. If the residue looks "gummy" rather than powdery, add acetonitrile and re-dry.

• Cause: Pyrazine formation.

• Fix: Ensure Step 1 (Oximation) is performed before any high-heat step. Do not skip the 90-minute incubation.

Problem: Multiple Peaks for One Analyte

• Cause: Incomplete silylation of the amine.

• Fix: Ensure TMCS (catalyst) is present in the MSTFA. Increase Step 2 incubation time to 60 minutes.

• Cause: Syn/Anti Isomerism.

• Insight: Methoxime derivatives often form two geometric isomers (syn/anti) around the

  double bond. You may see two peaks with identical mass spectra close together. Sum the areas of both peaks for quantitation.

References

• Dey, S., et al. (2010). "The biosynthesis of biotin in Mycobacterium tuberculosis." Archives of Biochemistry and Biophysics. Link

• Fiehn, O. (2016).[3] "Metabolomics by Gas Chromatography-Mass Spectrometry: Combined Targeted and Untargeted Profiling." Current Protocols in Molecular Biology. Link

• Sigma-Aldrich. (2023). "Derivatization Reagents for GC: Silylation, Acylation, and Alkylation." Technical Bulletin. Link

• Koppel, N., et al. (2019). "Chemical transformation of keto-acids for metabolomic analysis." Metabolomics. Link

• Thermo Fisher Scientific. (2012). "GC Analysis of Derivatized Amino Acids." Application Note 20560. Link

Sources

• 1. Purification and X-ray crystallographic analysis of 7-keto-8-aminopelargonic acid (KAPA) synthase from Mycobacterium smegmatis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure and function of Mycobacterium smegmatis 7-keto-8-aminopelargonic acid (KAPA) synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]

Spectrophotometric Detection of KAPA (7-Keto-8-Aminopelargonic Acid) Using Ehrlich’s Reagent

This Application Note is designed for researchers and drug development professionals investigating the biotin biosynthetic pathway, specifically the activity of 7-keto-8-aminopelargonic acid synthase (BioF) or the quantification of the intermediate KAPA .

Introduction & Principle

The quantification of 7-keto-8-aminopelargonic acid (KAPA) is a critical checkpoint in analyzing biotin biosynthesis. KAPA is the product of the condensation of pimeloyl-CoA and L-alanine, catalyzed by the enzyme BioF (KAPA synthase).

Unlike later intermediates that may possess distinct spectral signatures or biological activities, KAPA is an

-amino ketone lacking a strong native chromophore. Direct spectrophotometry is insufficient. Therefore, detection relies on a chemical derivatization strategy analogous to the Mauzerall-Granick method used for 5-aminolevulinic acid (ALA).

The Mechanistic Logic

The assay exploits the reactivity of the

-amino ketone moiety of KAPA. The protocol proceeds in two distinct chemical phases:[1][2][3]

• Knorr-Type Cyclization: KAPA is condensed with a 1,3-diketone (acetylacetone) under thermal stress to form a substituted pyrrole .

• Ehrlich’s Reaction: The resulting pyrrole reacts with Ehrlich’s Reagent (p-dimethylaminobenzaldehyde, p-DMAB) in an acidic medium. The p-DMAB acts as an electrophile, attacking the electron-rich

  -carbon of the pyrrole ring to form a resonance-stabilized, cherry-red carbocation (rosindole dye) detectable at 538–552 nm .

Pathway Context

Figure 1: The role of KAPA in biotin synthesis and the derivatization logic for spectrophotometric detection.

Reagents & Preparation

Scientific Integrity Note: The stability of the chromophore is pH-dependent. The "Modified Ehrlich's Reagent" (using perchloric or acetic acid) is superior to standard HCl-based reagents for this application, offering higher sensitivity and color stability.

A. Reagent List

Reagent	Concentration / Composition	Function
Sodium Acetate Buffer	1.0 M, pH 4.6	Buffering the condensation reaction (KAPA + Acetylacetone).
Acetylacetone Solution	2,4-Pentanedione (0.2 mL) in 10 mL Acetate Buffer	The 1,3-diketone substrate for pyrrole synthesis. Prepare Fresh.
Modified Ehrlich’s Reagent	1.0 g p-Dimethylaminobenzaldehyde (p-DMAB) in 30 mL Glacial Acetic Acid + 8.0 mL 70% Perchloric Acid. Dilute to 50 mL with Acetic Acid.	Chromogenic detection agent.[4][5][6][7] Caution: Corrosive.
KAPA Standard	1 mM stock in 10 mM HCl	Calibration standard. Store at -20°C.

B. Equipment

• Spectrophotometer (capable of reading 500–600 nm).

• Heating block or water bath set to 100°C.

• Glass test tubes (plastic may melt or leach interfering compounds during the boiling step).

• Cooling rack (ice bath).

Experimental Protocol

This protocol is optimized for a 1.0 mL reaction volume.

Step 1: Enzymatic Reaction / Sample Prep

If assaying BioF activity:

• Incubate Pimeloyl-CoA and L-Alanine with the enzyme fraction.

• Stop Reaction: Terminate the enzymatic reaction by adding 20 µL of 100% Trichloroacetic acid (TCA) or by rapid heating (if protein precipitation is not an issue for downstream optics).

• Centrifuge (12,000 x g, 5 min) to remove precipitated protein. Use the supernatant for Step 2.

Step 2: Cyclization (Pyrrole Formation)

• Pipette 500 µL of the Sample (supernatant) or Standard into a glass tube.

• Add 200 µL of 1 M Sodium Acetate buffer (pH 4.6) .

• Add 100 µL of Acetylacetone Solution .

• Seal the tubes (marbles or screw caps) to prevent evaporation.

• Boil at 100°C for 15 minutes .

  • Mechanism: This step drives the condensation of the amino-ketone (KAPA) with the diketone to close the pyrrole ring.

• Cool rapidly in an ice bath to room temperature.

Step 3: Color Development (Ehrlich’s Reaction)

• Add 2.0 mL of Modified Ehrlich’s Reagent to the cooled mixture.

• Vortex immediately to mix.

• Incubate at room temperature for 15 minutes .

  • Observation: A cherry-red/purple color indicates the presence of KAPA.

• Measure Absorbance at 538 nm (or

  determined experimentally, typically 530–555 nm) against a reagent blank.

Data Analysis & Validation

Calculation

Calculate the concentration of KAPA using Beer-Lambert's Law (

) or a standard curve.

Experimental Controls

To ensure Trustworthiness and Self-Validation :

• Reagent Blank: Buffer + Acetylacetone + Ehrlich’s (No KAPA). Corrects for background absorbance of p-DMAB.

• Zero-Time Control: If measuring BioF activity, stop the reaction at T=0 to account for any background amines in the crude extract.

• Internal Standard: Spike a known amount of KAPA into a duplicate sample to calculate recovery efficiency (~90-100% expected).

Expected Data Table

Sample Type	Absorbance (538 nm)	Interpretation
Reagent Blank	< 0.05	Clean reagents; no contamination.
KAPA Standard (10 µM)	~0.2 - 0.4	Validates reagent efficacy.
BioF Assay (T=0 min)	< 0.1	Baseline; confirms no pre-existing KAPA/DAPA.
BioF Assay (T=30 min)	> 0.3	Successful enzymatic synthesis of KAPA.

Troubleshooting & Specificity

Specificity Warning: DAPA Interference

The downstream intermediate DAPA (7,8-diaminopelargonic acid) is a vicinal diamine. It also reacts with acetylacetone to form a pyrrole-like derivative that reacts with Ehrlich’s reagent.

• Differentiation: If your sample contains both KAPA and DAPA (e.g., a crude cell lysate where BioA is active), this assay measures the sum of biotin vitamers.

• Resolution: To distinguish them, separate KAPA and DAPA via Thin Layer Chromatography (TLC) or HPLC prior to derivatization, or use a BioA-deficient auxotroph for BioF assays.

pH Sensitivity

The formation of the colored adduct is strictly acid-dependent. Ensure the final mixture after adding Ehrlich's reagent is acidic. The use of Perchloric/Acetic acid in the modified reagent usually buffers this effectively.

Wavelength Shift

While 538 nm is standard for DAPA-derived pyrroles, the KAPA-derived pyrrole may exhibit a slight shift (± 10 nm). Recommendation: Run a spectral scan (400–700 nm) on your first standard to identify the precise

for your specific buffer system.

References

• Eisenberg, M. A. (1975). Mode of action of alpha-dehydrobiotin, a biotin analogue. Journal of Bacteriology, 123(1), 248-254.

  • Context: Establishes the foundational protocols for biotin vitamer detection using microbiological and chemical assays.

• Stoner, G. L., & Eisenberg, M. A. (1975). Biosynthesis of 7,8-diaminopelargonic acid from 7-keto-8-aminopelargonic acid and S-adenosyl-L-methionine. The kinetics of the reaction. Journal of Biological Chemistry, 250(10), 4029-4036.

  • Context: Details the specific chemical handling of KAPA and DAPA and their detection.

• Mauzerall, D., & Granick, S. (1956). The occurrence and determination of delta-aminolevulinic acid and porphobilinogen in urine. Journal of Biological Chemistry, 219(1), 435-446.

  • Context: The original method for -amino ketone detection via pyrrole condensation, upon which the KAPA assay is mechanistically based.

• Dische, Z., & Borenfreund, E. (1951). A new spectrophotometric method for the detection and determination of keto sugars and trioses.[6][8] Journal of Biological Chemistry, 192(2), 583-587.[8]

  • Context: Provides background on the reactivity of carbonyl compounds with specific chromogenic reagents.

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. quora.com [quora.com]
• 4. para-Dimethylaminobenzaldehyde - Wikipedia [en.wikipedia.org]
• 5. jcsp.org.pk [jcsp.org.pk]
• 6. researchgate.net [researchgate.net]
• 7. Colorimetric Assay of Bacterial Pathogens Based on Co3O4 Magnetic Nanozymes Conjugated with Specific Fusion Phage Proteins and Magnetophoretic Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]

Extraction of biotin precursors from bacterial cell lysates

Application Note: Targeted Metabolomics – Extraction and Quantification of Biotin Precursors from E. coli Lysates

Abstract

The biosynthesis of biotin (Vitamin B7) in Escherichia coli involves a tightly regulated pathway of labile intermediates, specifically 7-Keto-8-aminopelargonic acid (KAPA), 7,8-Diaminopelargonic acid (DAPA), and Desthiobiotin (DTB).[1][2] Standard vitamin extraction protocols (often designed for finished products) utilize harsh acid hydrolysis that degrades these sensitive precursors. This guide provides a high-integrity workflow for the quenching, extraction, and LC-MS/MS quantification of biotin precursors from bacterial lysates, ensuring metabolic fidelity and reproducibility.

Introduction & Pathway Logic

Biotin production is a prime target for metabolic engineering and antibiotic discovery (as mammals lack this pathway). The bio operon in E. coli orchestrates the conversion of Pimeloyl-ACP to Biotin.

The Analytical Challenge:

• Polarity: Precursors like DAPA are highly polar zwitterions, making them difficult to retain on standard C18 columns.

• Turnover Rates: Bacterial metabolism alters intermediate pools within seconds of stress. Traditional centrifugation before quenching causes massive data skew.

• Stability: KAPA and DAPA are prone to degradation at room temperature or high pH.

Biotin Biosynthetic Pathway (Graphviz)

The following diagram illustrates the enzymatic flow and the specific intermediates targeted in this protocol.

Figure 1: The E. coli biotin biosynthetic pathway.[1][2][3][4][5] Red nodes indicate the specific precursors targeted for extraction in this protocol.

Pre-Analytical Considerations

Parameter	Critical Requirement	Scientific Rationale
Quenching	< 5 seconds	Metabolic turnover is rapid. Cells must be quenched before harvesting to freeze the metabolic profile.
Temperature	-40°C to -80°C	Prevents residual enzymatic activity and thermal degradation of KAPA/DAPA.
Solvent System	Acetonitrile:Methanol:Water	A 40:40:20 mix precipitates proteins efficiently while solubilizing polar precursors.
Plasticware	Polypropylene (PP)	Avoid glass if possible; biotin and amines can adsorb to active sites on untreated glass surfaces.

Experimental Protocols

Protocol A: Rapid Quenching & Lysis (The "Cold-Trap" Method)

Do not centrifuge cells prior to this step. Centrifugation induces hypoxic stress, altering the metabolome.

Materials:

• Liquid Nitrogen or Dry Ice/Ethanol bath.

• Quenching Solution: 60% Methanol (aq) with 0.1% Formic Acid, pre-chilled to -40°C.

• Extraction Solvent: Acetonitrile:Methanol:Water (40:40:20 v/v/v), pre-chilled to -20°C.

Step-by-Step:

• Direct Quench: Rapidly inject 1 mL of bacterial culture (OD₆₀₀ ~1.0) directly into 4 mL of -40°C Quenching Solution .

• Pelleting: Centrifuge immediately at 4,000 x g for 5 minutes at -10°C (or lowest possible temp). Discard the supernatant (media components).

• Lysis/Extraction: Resuspend the cell pellet in 500 µL of -20°C Extraction Solvent .

• Disruption: Perform bead beating (zirconia beads) for 2 x 30 seconds at 4°C. Alternatively, sonicate (30% amplitude, 5s ON/5s OFF) on ice for 1 minute.

• Clarification: Centrifuge at 15,000 x g for 10 minutes at 4°C to pellet cell debris and precipitated proteins.

• Collection: Transfer supernatant to a fresh tube.

  • Checkpoint: If analyzing immediately, proceed to LC-MS. If storing, flash freeze in liquid nitrogen and store at -80°C.

Protocol B: Solid Phase Extraction (Enrichment)

Required only if metabolite concentrations are below the limit of detection (LOD) or matrix interference is high.

Cartridge Selection: Oasis HLB (Hydrophilic-Lipophilic Balance) or MCX (Mixed-mode Cation Exchange). Rationale: DAPA and KAPA contain amine groups (basic) and are positively charged at acidic pH, making MCX ideal. HLB is a robust alternative for capturing the full spectrum (including DTB and Biotin).

Workflow (HLB Example):

• Condition: 1 mL Methanol followed by 1 mL Water.

• Load: Dilute lysate supernatant 1:1 with water (to reduce organic content) and load onto cartridge.

• Wash: 1 mL 5% Methanol in Water (removes salts/sugars).

• Elute: 500 µL Acetonitrile:Methanol (1:1).

• Concentrate: Evaporate to dryness under nitrogen (ambient temp) and reconstitute in 100 µL Mobile Phase A.

Analytical Quantification (LC-MS/MS)

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6400 or Sciex QTRAP). Mode: Positive Electrospray Ionization (ESI+).

Chromatographic Conditions

• Column: Waters ACQUITY UPLC HSS T3 C18 (1.8 µm, 2.1 x 100 mm) OR HILIC column for better DAPA retention.

  • Note: The T3 column is designed to retain polar compounds better than standard C18.

• Mobile Phase A: 0.1% Formic Acid in Water + 10 mM Ammonium Formate.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.3 mL/min.

MS/MS Transitions (MRM)

Optimize collision energies (CE) using pure standards if available.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Type	Approx. RT (min)
KAPA	202.1 [M+H]⁺	156.1	Quant	2.5
DAPA	203.2 [M+H]⁺	186.1 (loss of NH₃)	Quant	1.8
Desthiobiotin	215.1 [M+H]⁺	172.1	Quant	4.2
Biotin	245.1 [M+H]⁺	227.1 (loss of H₂O)	Quant	5.5
Biotin-d4 (IS)	249.1 [M+H]⁺	231.1	Internal Std	5.5

Data Presentation & Troubleshooting

Workflow Logic (Graphviz)

Figure 2: Optimized extraction workflow ensuring metabolic stability.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low DAPA Signal	Poor retention on C18	Switch to HILIC column or add ion-pairing agent (HFBA) to mobile phase (use caution with MS cleaning).
Peak Tailing	Secondary interactions	Increase Ammonium Formate concentration to 20 mM in Mobile Phase A.
Variable Recovery	Ion Suppression	Use Biotin-d4 or a structural analog (e.g., isotope-labeled lysine) as Internal Standard.

References

• Cronan, J. E., & Lin, S. (2011). Closing in on complete pathways of biotin biosynthesis. Molecular BioSystems, 7(6), 1769-1775. Link

• Soga, T., et al. (2003).[6] Quantitative metabolome analysis using capillary electrophoresis mass spectrometry. Journal of Proteome Research, 2(5), 488-494. (Foundational reference for polar metabolite extraction from bacteria). Link

• Streit, F., et al. (2006). Quantification of biotin in feed, food, tablets, and premixes using HPLC-MS/MS.[7] Journal of Chromatography B, 831(1-2), 8-16.[7] Link

• Eisenberg, M. A. (1973). Biotin: Biogenesis, Transport, and Their Regulation. Advances in Enzymology and Related Areas of Molecular Biology, 38, 317-372. (Classic pathway reference). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. artefacts-discovery.researcher.life [artefacts-discovery.researcher.life]
• 3. researchgate.net [researchgate.net]
• 4. KEGG PATHWAY: Biotin metabolism - Escherichia coli K-12 MG1655 [kegg.jp]
• 5. KEGG PATHWAY: map00780 [genome.jp]
• 6. researchgate.net [researchgate.net]
• 7. Quantification of biotin in feed, food, tablets, and premixes using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving stability of 8-amino-7-oxononanoic acid in solution

Welcome to the technical support guide for 8-amino-7-oxononanoic acid (AON), also known as 7-keto-8-aminopelargonic acid (KAPA). This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the stability of AON in solution. Our goal is to provide you with the expertise and methodologies required to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Section 1: General Handling and Storage

Q1: I've just received my vial of solid AON. What is the first thing I should do?

Upon receipt, it's crucial to handle the compound correctly to prevent contamination and degradation before your first use. The packaging may have been inverted during transit, causing the powder to adhere to the vial's cap or neck[1].

Recommended Initial Handling Protocol:

• Equilibration: Before opening the vial for the first time, allow it to equilibrate to room temperature for at least one hour[1]. This prevents moisture condensation on the cold powder, which can accelerate degradation.

• Centrifugation: Gently centrifuge the vial to ensure all the solid compound is collected at the bottom.

• Inert Atmosphere: If you plan to store the vial for an extended period after opening, consider flushing the headspace with an inert gas like argon or nitrogen to minimize oxidation.

Q2: What are the best long-term storage conditions for AON?

The stability of AON is highly dependent on its physical state (solid vs. solution) and temperature.

Form	Temperature	Duration	Key Considerations
Solid (Powder)	-20°C or below	≥ 4 years[2]	Keep the vial tightly sealed to prevent moisture absorption[1]. A freezer at -70°C is also recommended.
Stock Solution	-20°C	Use as soon as possible	Prepare and use solutions on the same day if possible[1]. If storage is necessary, use aliquots to avoid freeze-thaw cycles.

Q3: How should I prepare my AON stock solution? What solvent should I use?

AON has variable solubility. Dimethyl sulfoxide (DMSO) is a common choice for creating a concentrated stock solution. It is sparingly soluble in aqueous buffers like PBS (pH 7.2) and slightly soluble in ethanol[2].

Step-by-Step Protocol for Stock Solution Preparation:

• Calculate the required mass of AON for your desired stock concentration.

• Add the appropriate volume of high-purity, anhydrous DMSO to the vial.

• Vortex gently until the solid is completely dissolved.

• If not for immediate use, dispense single-use aliquots into tightly sealed vials. This is critical to prevent degradation from repeated freeze-thaw cycles and exposure to air and moisture.

• Store aliquots at -20°C[1].

Section 2: Understanding and Mitigating AON Instability

Q4: My experimental results are inconsistent. I suspect my AON is degrading. What is the primary cause of instability in solution?

The most significant and often overlooked stability issue with AON is its rapid racemization in solution, particularly at neutral to basic pH. The biologically active enantiomer, which serves as the substrate for enzymes like 7,8-diaminopelargonic acid aminotransferase (DAPA AT), is (S)-AON[1].

However, (S)-AON can rapidly convert to its inactive (and potentially inhibitory) (R)-AON enantiomer in solution. This process occurs quickly in the pH range of 7 to 9, with reported half-lives between 1 and 8 hours[1]. This means that within a few hours, a significant portion of your active compound can become inactive, leading to decreased reaction rates and poor reproducibility.

Mechanism of AON Racemization

The diagram below illustrates the chemical mechanism behind the racemization of AON. The process is facilitated by the abstraction of the alpha-proton at the C8 position, leading to the formation of a planar enolate intermediate. Reprotonation can then occur from either face, resulting in a mixture of (S) and (R) enantiomers.

Caption: Racemization pathway of 8-amino-7-oxononanoic acid.

Q5: How does pH affect the stability of my AON solution?

The pH of your buffer is the most critical factor influencing the rate of racemization. While AON is biosynthesized as the (S) form, it rapidly racemizes in culture media and buffers under physiological and basic conditions[2].

pH Range	Racemization Rate	Experimental Implication
< 2 (Strongly Acidic)	High	Not typically used for biological assays.
3 - 6 (Acidic)	Lower	Potentially the most stable range for minimizing racemization.
7 - 9 (Neutral/Basic)	High (t½ = 1-8 hrs)[1]	Standard biological buffers fall in this range, posing a significant risk. Experiments must be conducted rapidly.

Expert Recommendation: If your experimental conditions permit, consider performing assays at a slightly acidic pH (e.g., pH 6.0-6.5) to slow down the rate of racemization. Always prepare your AON solution immediately before use.

Q6: Besides racemization, are there other degradation pathways I should be concerned about?

Yes. While racemization is the most prominent issue, other degradation pathways common to similar molecules, such as oxo-fatty acids and amino acids, should be considered[3][4].

• Oxidation: The ketone functional group can be susceptible to oxidative cleavage, especially in the presence of oxygen, metal ions, or reactive oxygen species (ROS)[3][5].

• Enzymatic Degradation: In biological matrices (e.g., cell lysates, plasma), endogenous aminotransferases or other enzymes may degrade AON[3].

• Photo-oxidation: Exposure to light can induce degradation in sensitive molecules[3].

Section 3: Troubleshooting Experimental Inconsistencies

Q7: I'm performing an enzymatic assay with DAPA aminotransferase, but the activity is much lower than expected. What could be the cause?

Low enzymatic activity is a classic symptom of AON instability. The issue often lies with the integrity of the substrate.

Potential Cause	Explanation	Troubleshooting Step
Racemized AON	Your enzyme, DAPA AT, is stereospecific for (S)-AON. The (R)-AON that forms upon racemization is not a substrate and can act as a competitive inhibitor of the enzyme[1].	1. Prepare fresh AON solution in your assay buffer immediately before starting the experiment. 2. Run a time-course experiment. If activity drops off faster than expected, racemization during the assay is likely.
Incorrect Concentration	If stock solutions were stored improperly or for too long, the actual concentration of active AON may be lower than calculated.	1. Use a freshly prepared stock solution. 2. If possible, quantify the AON concentration in your stock solution using an analytical method like HPLC or LC-MS/MS[1][6].
Oxidative Degradation	If your buffer was not degassed or contains trace metals, AON may have been oxidized.	1. Use high-purity, degassed buffers. 2. Consider adding a chelating agent like EDTA to your buffer to sequester metal ions.

AON in Biotin Synthesis and Inhibition Pathway

This diagram shows the intended enzymatic reaction and how the unwanted (R)-enantiomer can interfere.

Caption: Enzymatic conversion of AON and inhibition by the R-enantiomer.

Section 4: Recommended Protocols

Q8: Can you provide a validated workflow for preparing and using AON in a typical biochemical assay to ensure maximum stability?

Absolutely. This workflow is designed to minimize both racemization and oxidative degradation, ensuring that the AON used in your assay is as active as possible.

Workflow for Preparing and Using AON Solutions

Caption: Recommended workflow for handling AON to maximize stability.

Protocol Details:

• Buffer Preparation: Use high-purity water and buffer components. Before adding AON, degas the buffer by sparging with nitrogen or argon for 15-20 minutes to remove dissolved oxygen. If compatible with your system, consider adding 0.1-1.0 mM EDTA.

• Immediate Dilution: Perform the final dilution of your AON stock into the aqueous assay buffer right before you are ready to initiate the reaction. Do not let the diluted AON solution sit on the bench.

• Time Zero Control: For quantitative or kinetic studies, it is best practice to take a "time zero" aliquot of your final reaction mixture (before the enzyme starts working turnover). Quench it immediately and analyze it to confirm the initial concentration and purity of your substrate.

• Protect from Light: Keep solutions in amber vials or cover them with aluminum foil to prevent photo-degradation[3].

By adhering to these guidelines, you can significantly improve the stability of your 8-amino-7-oxononanoic acid solutions, leading to more reliable and reproducible experimental outcomes.

References

• Mann, S., et al. (2009).

• M-CSA. (n.d.). 8-amino-7-oxononanoate synthase. Mechanism and Catalytic Site Atlas. [Link]

• Webster, S. P., et al. (2000). Mechanism of 8-amino-7-oxononanoate synthase: spectroscopic, kinetic, and crystallographic studies. Biochemistry, 39(3), 516-528. [Link]

• InterPro. (n.d.). 8-amino-7-oxononanoate synthase, Proteobacteria (IPR022834). EMBL-EBI. [Link]

• Alexeev, D., et al. (1998). The crystal structure of 8-amino-7-oxononanoate synthase: a bacterial PLP-dependent, acyl-CoA-condensing enzyme. Journal of Molecular Biology, 284(2), 401-419. [Link]

• PubChem. (n.d.). 7-Keto-8-Aminopelargonic Acid. National Center for Biotechnology Information. [Link]

• LibreTexts Biology. (2023). Pathways of Amino Acid Degradation. [Link]

• Kassim, II, et al. (2010). Sensitive and rapid method for amino acid quantitation in malaria biological samples using AccQ • Tag ultra performance liquid chromatography-electrospray ionization-MS/MS with multiple reaction monitoring. Journal of the American Society for Mass Spectrometry, 21(1), 145-153. [Link]

• De Iuliis, G. N., et al. (2015). Towards a comprehensive view of 8-oxo-7,8-dihydro-2'-deoxyguanosine: Highlighting the intertwined roles of DNA damage and epigenetics in genomic instability. Mutation Research/Reviews in Mutation Research, 764-765, 42-53. [Link]

Sources

• 1. 8-Amino-7-oxononanoic acid | CAS:4707-58-8 | Manufacturer ChemFaces [chemfaces.com]
• 2. caymanchem.com [caymanchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medschool.lsuhsc.edu [medschool.lsuhsc.edu]
• 5. Towards a comprehensive view of 8-oxo-7,8-dihydro-2’-deoxyguanosine: Highlighting the intertwined roles of DNA damage and epigenetics in genomic instability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pure.johnshopkins.edu [pure.johnshopkins.edu]

Troubleshooting low yields in BioF enzymatic assays

Welcome to the BioF Assay Technical Support Center . As Application Scientists, we frequently encounter researchers struggling with low product yields, high background noise, or rapid enzyme degradation when working with 8-amino-7-oxononanoate synthase (BioF).

BioF is a critical pyridoxal 5'-phosphate (PLP)-dependent enzyme that catalyzes the first committed step in biotin biosynthesis: the decarboxylative condensation of a pimeloyl thioester and L-alanine to form 8-amino-7-oxononanoate (AON, also known as KAPA)[1]. To help you optimize your workflows, we have synthesized field-proven troubleshooting logic, quantitative data, and self-validating protocols into this comprehensive guide.

Fig 1: BioF-catalyzed decarboxylative condensation in the biotin biosynthesis pathway.

Section 1: Diagnostic FAQs & Troubleshooting

Q1: I am using recombinant Bacillus subtilis BioF, but my AON yields are nearly zero despite high protein concentration. Why? A1: This is a classic case of acyl donor mismatch. While Escherichia coli BioF exhibits broad substrate tolerance and can utilize both pimeloyl-ACP and pimeloyl-CoA in vitro, B. subtilis BioF has a strict mechanistic requirement for pimeloyl-CoA[2]. If you are using an ACP-linked substrate derived from a generalized fatty acid synthesis pool, the B. subtilis enzyme will fail to initiate the condensation reaction. Causality & Fix: The binding pocket of B. subtilis BioF cannot accommodate the bulky acyl carrier protein (ACP). Always match the acyl donor to the evolutionary origin of your BioF ortholog. Switch to a pimeloyl-CoA substrate for Bacillus assays.

Q2: My continuous spectrophotometric assay shows robust CoA release, but endpoint mass spectrometry reveals very little AON. What is causing this false positive? A2: You are likely observing uncoupled thioester hydrolysis rather than true decarboxylative condensation. Crude or partially purified protein preparations often contain endogenous thioesterases that rapidly cleave pimeloyl-CoA into free pimelic acid and CoASH. Because the standard DTNB (Ellman’s reagent) assay only measures free CoASH, thioesterase activity perfectly mimics BioF activity. Causality & Fix: Implement a self-validating protocol (see Protocol 1 below) that establishes a baseline hydrolysis rate before adding L-alanine. This ensures that measured CoASH release is strictly dependent on the presence of both substrates.

Q3: The enzyme activity drops precipitously after 15 minutes at 37°C. How can I stabilize the reaction for longer preparative runs? A3: Mesophilic BioF enzymes can suffer from thermal instability and PLP dissociation over extended incubations. The equilibrium between the active holoenzyme and inactive apoenzyme shifts unfavorably at higher temperatures if excess PLP is not present. Causality & Fix: First, ensure your assay buffer is supplemented with 0.1 mM PLP to drive holoenzyme formation. If your workflow strictly requires prolonged reaction times or elevated temperatures, switch to a thermophilic BioF variant. For instance, AqBioF from Aquifex aeolicus maintains extreme thermostability up to 80°C and exhibits specific activities over an order of magnitude higher than mesophilic counterparts[3].

Section 2: Quantitative Data Summary

To aid in selecting the correct BioF ortholog and conditions for your assay, refer to the comparative kinetic and operational parameters below:

Enzyme Source	Preferred Acyl Donor (In Vitro)	Optimal Temp	Specific Activity (nmol/min/mg)	Key Characteristic
Escherichia coli	Pimeloyl-ACP / Pimeloyl-CoA	37°C	~100 - 200	Broad in vitro substrate tolerance[2]
Bacillus subtilis	Pimeloyl-CoA (Strict)	37°C	~150	Strict requirement for CoA thioester[2]
Aquifex aeolicus (AqBioF)	Pimeloyl-CoA	80°C	2,460	Extremely high thermostability[3]
Geobacillus kaustophilus	Pimeloyl-CoA	60°C	71	Moderate thermophile[3]

Section 3: Self-Validating Experimental Protocols

To guarantee trustworthy data, your assay must be a self-validating system. The following paired protocols use sequential addition and orthogonal validation to definitively prove that CoASH release is stoichiometrically coupled to AON formation.

Protocol 1: Continuous DTNB Assay (With Internal Baseline Validation)

Rationale: This protocol uses DTNB to monitor CoASH release at 412 nm. By intentionally delaying the addition of L-alanine, we create an internal control window to quantify and subtract background thioesterase noise.

• Reagent Preparation: Prepare Assay Buffer (100 mM Potassium Phosphate, pH 7.5). Freshly prepare 10 mM DTNB in DMSO, 10 mM Pimeloyl-CoA, and 500 mM L-alanine in Assay Buffer.

• Holoenzyme Reconstitution: Incubate 5 µM purified BioF with 0.1 mM PLP on ice for 15 minutes. Causality: This step forces the apoenzyme into the catalytically active holoenzyme state.

• Baseline Establishment (The Control Phase): In a quartz cuvette, mix 900 µL Assay Buffer, 20 µL DTNB (final 0.2 mM), 10 µL Pimeloyl-CoA (final 0.1 mM), and 10 µL of the reconstituted BioF. Do not add L-alanine yet.

• Monitor Background: Read absorbance at 412 nm for 3 minutes. The slope of this line represents background thioesterase activity/spontaneous hydrolysis.

• Reaction Initiation: Add 10 µL L-alanine (final 5 mM) to the cuvette. Mix rapidly.

• Data Acquisition: Monitor A412 for an additional 5 minutes. The true BioF velocity is the new slope minus the background slope. Calculate specific activity using the TNB extinction coefficient (

  ).

Protocol 2: Endpoint HPLC Validation

Rationale: Validates Protocol 1 by confirming that the product generated is actually AON, ruling out alternative condensation or degradation pathways.

• Reaction Setup: Run the reaction under identical conditions to Protocol 1, but omit DTNB (as it will interfere with the UV/Vis or MS detectors).

• Incubation & Quenching: Incubate at the enzyme's optimal temperature for 30 minutes. Quench the reaction by adding Trichloroacetic Acid (TCA) to a final concentration of 1% (v/v). Causality: TCA rapidly denatures BioF, freezing the kinetic state and precipitating the protein to protect the HPLC column.

• Centrifugation: Spin at 15,000 x g for 10 minutes at 4°C. Extract the supernatant.

• Chromatography: Inject 20 µL onto a C18 Reverse-Phase column. Use a gradient of 0.1% Formic Acid in Water to 0.1% Formic Acid in Acetonitrile. Monitor the specific retention time and mass-to-charge ratio for AON (

  188.1).

• Validation Check: Ensure the molar amount of AON detected matches the molar amount of CoASH released in Protocol 1. A 1:1 ratio confirms a perfectly coupled assay.

Section 4: Troubleshooting Logic Tree

Use the following decision matrix to systematically diagnose and resolve low yields in your BioF workflows.

Fig 2: Sequential troubleshooting logic tree for resolving low yields in BioF enzymatic assays.

References

• Manandhar M, Cronan JE. (2018). "A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli." Applied and Environmental Microbiology.[Link]

• Kubota T, Izumi Y. (2012). "Detection and Characterization of a Thermophilic Biotin Biosynthetic Enzyme, 7-Keto-8-aminopelargonic Acid Synthase, from Various Thermophiles." Bioscience, Biotechnology, and Biochemistry.[Link]

• UniProtKB. "bioF - 8-amino-7-oxononanoate synthase - Escherichia coli (strain K12)." UniProt.[Link]

Sources

• 1. uniprot.org [uniprot.org]
• 2. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]

Preventing spontaneous decarboxylation of alpha-aminoketones

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with alpha-aminoketones. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the inherent instability of this important chemical moiety, focusing on the prevention of spontaneous decarboxylation.

Frequently Asked Questions (FAQs)

Q1: Why is my alpha-aminoketone sample degrading so quickly?

A: Alpha-aminoketones are prone to degradation, primarily through spontaneous decarboxylation. This instability is often exacerbated by inappropriate storage or handling conditions. The free base form is particularly susceptible. Key factors that accelerate degradation include neutral to basic pH, elevated temperatures, and the presence of certain impurities that can catalyze the reaction. The degradation pathway can involve the formation of an imine or enamine intermediate, which facilitates the loss of carbon dioxide.

Q2: What is the single most effective way to improve the stability of my alpha-aminoketone?

A: The most effective and widely adopted strategy is to convert the alpha-aminoketone from its free base form to a more stable salt, typically the hydrochloride (HCl) salt.[1][2] Protonation of the alpha-amino group significantly reduces its nucleophilicity and prevents it from participating in the degradation pathways. These salts are generally crystalline, easier to handle, and exhibit a much longer shelf-life than the corresponding free base.

Q3: I suspect decarboxylation is occurring. What are the expected byproducts?

A: The primary byproduct of decarboxylation is an amine, resulting from the loss of the carbonyl group as carbon dioxide (CO2).[3] For example, the decarboxylation of an alpha-amino acid (a close analog) yields CO2 and an amine.[4][5] Depending on the reaction conditions and the structure of the starting material, side reactions like transamination can also occur, potentially yielding aldehydes as byproducts.[3]

Q4: Can I use my alpha-aminoketone hydrochloride salt directly in my next reaction?

A: It depends on the reaction. If your subsequent reaction is performed under acidic conditions or is compatible with the presence of an amine salt, you may be able to use it directly. However, many reactions require the free amine. In these cases, you will need to deprotonate the salt just before use, often by adding a non-nucleophilic base.[6] It is crucial to avoid prolonged exposure of the generated free base to harsh conditions before it is consumed in the reaction.

Troubleshooting Guides

This section provides detailed protocols and explanations to address specific challenges encountered during the synthesis, purification, and storage of alpha-aminoketones.

Issue 1: Significant Product Loss During Aqueous Work-up

Problem: You observe a major decrease in yield after performing an aqueous work-up, especially when using a basic wash (e.g., sodium bicarbonate).

Root Cause Analysis: The alpha-amino group, when in its free base form (deprotonated), can catalyze its own degradation. Introducing a basic aqueous solution deprotonates any existing ammonium salt and creates a highly favorable environment for rapid decarboxylation.

Solution Workflow

• Avoid Basic Conditions: Completely avoid washes with basic solutions like NaHCO₃, Na₂CO₃, or NaOH.

• Maintain Acidic pH: If an aqueous wash is necessary, use mildly acidic water (e.g., pH 4-5, adjusted with dilute HCl) or brine to remove water-soluble impurities. This ensures the amine remains protonated and stable.

• Minimize Contact Time: If you must briefly expose the compound to neutral or basic conditions, do so at 0-5 °C and proceed to the next step (e.g., extraction into an organic solvent) as quickly as possible.

• Direct Extraction & Salt Formation: After the reaction, quench with a slightly acidic solution, extract the product into a suitable organic solvent (e.g., ethyl acetate, dichloromethane), and immediately proceed to the salt formation protocol below.

Issue 2: Degradation During Purification by Column Chromatography

Problem: Your crude product appears clean by TLC or LCMS, but the isolated product after silica gel chromatography is impure or the yield is very low.

Root Cause Analysis: Standard silica gel is slightly acidic, but its large surface area and prolonged contact time can promote degradation, especially for sensitive compounds. Amines are known to streak on silica, increasing contact time and exposure.

Troubleshooting Protocol: Purification

• Pre-treat the Silica Gel:

  • Method: Prepare a slurry of silica gel in your desired solvent system. Add 1-2% triethylamine (or another suitable base like pyridine) relative to the volume of the slurry.

  • Rationale: The base neutralizes the acidic sites on the silica gel, preventing proton-catalyzed degradation and reducing tailing of the amine product.

• Use an Alternative Stationary Phase:

  • Consider using neutral alumina or a less acidic reverse-phase silica (C18) if your compound is compatible.

• Optimize the Solvent System:

  • Use a solvent system that provides a good separation (Rf value between 0.2 and 0.4) to minimize the elution time.

  • Adding a small amount of a polar solvent like methanol can help to quickly elute the polar aminoketone. A common system is Dichloromethane/Methanol with 0.5% ammonium hydroxide.

• Run the Column Cold: If the compound is particularly sensitive, running the chromatography in a cold room can slow the rate of degradation.

Data Summary: Stability Factors

Factor	Condition Promoting Instability	Condition Promoting Stability	Rationale
pH	Neutral to Basic (pH > 7)	Acidic (pH < 6)[7]	Protonation of the alpha-amine prevents it from participating in the decarboxylation mechanism.
Temperature	Elevated (> 25 °C)	Cold (0 to 5 °C) or below	Reduces the kinetic rate of the degradation reaction.[8]
Form	Free Base	Hydrochloride or other acid salt[1]	The ionic salt form is typically a stable, crystalline solid with reduced reactivity.
Solvent	Protic solvents (e.g., Methanol) under neutral/basic conditions	Aprotic solvents (e.g., DCM, THF, Dioxane)	Aprotic solvents are less likely to facilitate proton transfer steps involved in some degradation pathways.

Key Experimental Protocols

Protocol 1: Conversion of an α-Aminoketone Free Base to its Hydrochloride Salt

This protocol describes the standard procedure for stabilizing a purified but labile alpha-aminoketone free base.

Materials:

• Purified alpha-aminoketone free base

• Anhydrous diethyl ether or ethyl acetate

• 2M HCl in diethyl ether (or prepared by bubbling HCl gas through the anhydrous solvent)

• Stir plate and magnetic stir bar

• Filtration apparatus (Büchner funnel)

Procedure:

• Dissolve the purified alpha-aminoketone free base in a minimum amount of anhydrous diethyl ether or ethyl acetate at room temperature.

• While stirring vigorously, add the 2M HCl/diethyl ether solution dropwise.

• A precipitate (the hydrochloride salt) should begin to form immediately. Continue adding the HCl solution until no further precipitation is observed.

• Allow the mixture to stir for an additional 15-30 minutes at room temperature or 0 °C to ensure complete precipitation.

• Collect the solid product by vacuum filtration.

• Wash the solid with a small amount of cold, anhydrous diethyl ether to remove any excess HCl or soluble impurities.

• Dry the resulting crystalline salt under high vacuum. Store the stable salt in a desiccator at low temperature.

Diagrams

Proposed Degradation Pathway

Caption: Proposed pathway for decarboxylation and the key stabilization strategy.

Troubleshooting Workflow for Product Degradation

Caption: A logical workflow for troubleshooting alpha-aminoketone degradation.

References

• On the Mechanism and Rate of Spontaneous Decomposition of Amino Acids - PMC . National Center for Biotechnology Information. [Link]

• Mechanism of the organocatalytic decarboxylation of α‐amino acids - ResearchGate . ResearchGate. [Link]

• On the mechanism and rate of spontaneous decomposition of amino acids - PubMed . National Center for Biotechnology Information. [Link]

• EP0587533B1 - Process for the preparation of alpha-aminoketone salts - Google Patents.

• Effects of temperature and pH on activity (a, b) and stability (c, d)... - ResearchGate . ResearchGate. [Link]

• Different strategies for preparing the α‐amino ketones. - ResearchGate . ResearchGate. [Link]

• Supporting information Synthesis of α-Amino Ketones through Aminations of Umpoled Enolates - The Royal Society of Chemistry . The Royal Society of Chemistry. [Link]

• Prolonged α-amanitin treatment of cells for studying mutated polymerases causes degradation of DSIF160 and other proteins - PMC . National Center for Biotechnology Information. [Link]

• Decarboxylation - Chemistry Steps . Chemistry Steps. [Link]

• Aza-Rubottom Oxidation: Synthetic Access to Primary α-Aminoketones - PMC . National Center for Biotechnology Information. [Link]

• Facile approach to enantiomerically pure alpha-amino ketones by Friedel-Crafts aminoacylation and their conversion into peptidyl ketones - PubMed . National Center for Biotechnology Information. [Link]

• Ready decarboxylation of imines of α-keto acids. Mechanism and application to thioamide synthesis - RSC Publishing . Royal Society of Chemistry. [Link]

• α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination . Organic Chemistry Portal. [Link]

• Ammonium Chloride Promoted Synthesis of β -Aminoketones - ResearchGate . ResearchGate. [Link]

• The dual face of endogenous alpha-aminoketones: pro-oxidizing metabolic weapons - PubMed . National Center for Biotechnology Information. [Link]

• Coupling in the absence of a tertiary base: A method for the deprotonation of hydrochloride salts of peptide esters - CORE . CORE. [Link]

• US2585988A - Method of preparing aminoketones - Google Patents.

• Effect of pH and temperature on the stability of recombinant α-amylase.... - ResearchGate . ResearchGate. [Link]

• Effects of pH and temperature on recombinant manganese peroxidase production and stability - PubMed . National Center for Biotechnology Information. [Link]

• Effect of pH and temperature on the activities of alpha-amylase in cassava starch liquefaction - International Research Journal . International Research Journal of Biochemistry and Biotechnology. [Link]

• Effect of temperature and pH on the activity of the novel α-amylase. a... - ResearchGate . ResearchGate. [Link]

Sources

• 1. EP0587533B1 - Process for the preparation of alpha-aminoketone salts - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. On the Mechanism and Rate of Spontaneous Decomposition of Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. On the mechanism and rate of spontaneous decomposition of amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. Effects of pH and temperature on recombinant manganese peroxidase production and stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: KAPA Synthase (BioF) &amp; PLP Optimization

Scope Definition: This guide addresses the optimization of Pyridoxal-5'-phosphate (PLP) concentrations for the enzymatic synthesis of 7-keto-8-aminopelargonic acid (KAPA) , catalyzed by KAPA synthase (BioF, EC 2.3.1.47). Note: If you are looking for support regarding KAPA Biosystems® PCR/Library Prep kits (Roche), please note that those utilize DNA polymerases dependent on Mg²⁺, not PLP. This guide focuses on the biotin biosynthesis pathway.

Module 1: The Optimization Directive

The PLP Saturation Protocol

In KAPA synthesis, PLP acts as an obligate cofactor, forming a Schiff base (internal aldimine) with a catalytic lysine residue in the BioF active site. Insufficient PLP results in inactive apo-enzyme; excess PLP causes high background absorbance and potential off-target inhibition.

Objective: Determine the minimal saturating concentration (

) to maximize specific activity while minimizing background noise.

Experimental Workflow

1. Preparation of Apo-Enzyme (Optional but Recommended) To determine the true

or optimal loading, strip endogenous PLP from your purified BioF.

• Dialysis Buffer: 50 mM Potassium Phosphate (pH 7.5), 1 mM EDTA, 1 mM DTT, 0.5 M Hydroxylamine (pH adjusted).

• Procedure: Dialyze BioF against buffer for 4 hours at 4°C (dark). Dialyze 3x against hydroxylamine-free buffer to remove the stripping agent.

2. The Titration Matrix Set up a 96-well plate assay monitoring Coenzyme A (CoA) release via DTNB (Ellman’s Reagent) or direct HPLC detection of KAPA.

Variable	Range / Condition	Notes
BioF Enzyme	Fixed (e.g., 0.5 - 1.0 M)	Concentration must be <
PLP Gradient	0, 5, 10, 20, 50, 100, 200, 500 M	Prepare fresh in dark; PLP is light-sensitive.
Substrate A	L-Alanine (Saturating, ~2 mM)	M depending on species.
Substrate B	Pimeloyl-CoA (Fixed, ~50 M)	Initiates the condensation.
Buffer	100 mM K-Phosphate, pH 7.0 - 7.5	BioF is unstable at pH > 8.0.

3. Incubation & Initiation

• Pre-incubation (Critical): Incubate BioF + PLP for 15-30 minutes on ice (protected from light) before adding substrates. This allows the slow formation of the internal aldimine.

• Initiation: Add Pimeloyl-CoA to start the reaction.

4. Data Analysis Plot Initial Velocity (

) vs. . Fit to the Michaelis-Menten equation.

• Optimal Concentration: Select the concentration at

  or the point where activity plateaus (typically 20–50 M for purified assays).

Module 2: Mechanistic Visualization

Understanding the PLP shuttle mechanism is vital for troubleshooting. The diagram below illustrates where PLP engages and how the reaction proceeds.

Figure 1: The BioF Catalytic Cycle. Note the critical transition from Internal to External Aldimine, which requires stable PLP binding prior to substrate addition.

Module 3: Troubleshooting Guide

Scenario A: High Background Absorbance (412 nm)

Symptom: The "Zero Time" blank has a high OD, masking the enzymatic rate (if using DTNB) or interfering with PLP spectral monitoring.

• Root Cause: Excess free PLP. Free PLP has an absorption maximum near 388 nm, but the tail extends to 412 nm (DTNB).

• Solution:

  • Reduce PLP: If using >50

    M, titrate down. Bound PLP (Internal Aldimine) shifts to ~420-430 nm (yellow), distinct from free PLP.

  • Blank Correction: Use a "No Enzyme" control containing the exact PLP concentration of your sample. Subtract this baseline.

Scenario B: Low Activity Despite High PLP

Symptom: Adding 100

M+ PLP yields no increase in KAPA production.

• Root Cause 1: Schiff Base Instability. The bond between PLP and the active site Lysine is pH-sensitive.

  • Fix: Ensure buffer pH is 7.0–7.5. At pH < 6.0, the phosphate group protonation changes; at pH > 8.0, the Schiff base hydrolyzes more easily.

• Root Cause 2: Light Damage. PLP photodegrades into inactive species that can competitively inhibit the enzyme.

  • Fix: Wrap all PLP stocks in foil. Prepare fresh daily.

• Root Cause 3: Incorrect Order of Addition.

  • Fix: You must pre-incubate BioF with PLP for 20 mins before adding L-Alanine. If L-Alanine is added first, it cannot bind effectively without the cofactor scaffold.

Scenario C: Non-Linear Kinetics (Lag Phase)

Symptom: The reaction rate increases slowly over the first few minutes.

• Root Cause: Hysteresis. The enzyme is slowly converting from the Apo-form to the Holo-form during the assay because pre-incubation was skipped.

• Fix: Implement the pre-incubation step described in Module 1.

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I use Pyridoxal Hydrochloride instead of Pyridoxal-5'-phosphate? A: No. The phosphate group is essential for binding. It anchors the cofactor into the phosphate-binding cup of the BioF active site via electrostatic interactions with Arginine/Histidine residues. Without the 5'-phosphate, binding affinity drops by orders of magnitude.

Q2: What is the typical

for PLP in BioF enzymes? A: For E. coli and B. sphaericus BioF, the for PLP is typically in the range of 10–30 M . However, for industrial synthesis, we recommend operating at (approx. 50–100 M) to ensure saturation, provided background absorbance is managed.

Q3: How do I store PLP stock solutions? A: Store as a 10–50 mM stock in purified water or neutral buffer at -20°C, strictly protected from light. Avoid repeated freeze-thaw cycles. If the solution turns from bright yellow to orange/brown, it has oxidized and should be discarded.

Q4: Does the source of Pimeloyl-CoA matter? A: Yes. Pimeloyl-CoA is unstable and susceptible to hydrolysis. Verify the integrity of your CoA-ester using HPLC or by checking the ratio of free CoA (DTNB reactive) to total CoA (after hydrolysis) before starting the PLP optimization.

References

• Ploux, O., & Marquet, A. (1996). "The 8-amino-7-oxononanoate synthase from Bacillus sphaericus: purification, characterization and kinetic properties." Biochemical Journal, 320(Pt 2), 595–602. Link

• Webster, S. P., Alexeev, D., Campopiano, D. J., et al. (2000). "Mechanism of 8-amino-7-oxononanoate synthase: spectroscopic, kinetic, and crystallographic studies." Biochemistry, 39(3), 516–528. Link

• Käck, H., Sandmark, J., Gibson, K., et al. (1999). "Crystal structure of 8-amino-7-oxononanoate synthase: a bacterial PLP-dependent acyl-CoA-condensing enzyme." Journal of Molecular Biology, 291(4), 857–876. Link

• Eliot, A. C., & Kirsch, J. F. (2004).[1] "Pyridoxal phosphate enzymes: mechanistic, structural, and evolutionary considerations." Annual Review of Biochemistry, 73, 383–415. Link

Sources

• 1. A Survey of Pyridoxal 5′-Phosphate-Dependent Proteins in the Gram-Positive Model Bacterium Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: BioA Pathway Analysis (KAPA/DAPA)

Topic: Resolving Peak Overlap and Isotopic Interference of KAPA and DAPA in LC-MS/MS BioA Inhibition Assays. Ticket ID: #BIOA-LCMS-004 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Resolved / Knowledge Base Article

Executive Summary

In the development of anti-tubercular agents targeting BioA (7,8-diaminopelargonic acid synthase) , the accurate quantification of the substrate KAPA (7-keto-8-aminopelargonic acid) and the product DAPA (7,8-diaminopelargonic acid) is critical.[1]

Users frequently report "peak overlap" or "crosstalk" between these two analytes. This is rarely a simple chromatographic issue; it is a fundamental physicochemical challenge involving isotopic interference and polar retention failure . Because KAPA (MW ~187) and DAPA (MW ~188) differ by only ~1 Da, the naturally occurring M+1 isotope of KAPA is isobaric with DAPA. If these two are not chromatographically resolved, high concentrations of KAPA (common in inhibition assays) will generate false-positive signals in the DAPA channel, masking drug potency.

This guide details the transition from failed Reverse Phase (C18) methods to a robust HILIC (Hydrophilic Interaction Liquid Chromatography) workflow.

Diagnostic Phase: Why Standard Methods Fail

Before implementing the solution, understand the mechanism of failure.

The Polarity Trap (Chromatography)

Both KAPA and DAPA are small, highly polar zwitterions involved in biotin synthesis.

• KAPA: Contains a ketone and a carboxylic acid.[2]

• DAPA: Contains two amine groups and a carboxylic acid.

• Result: On standard C18 columns, both analytes elute in the void volume (t0) . Co-elution with salts and matrix components leads to severe ion suppression and peak merging.

The Isotopic Conflict (Mass Spectrometry)

The reaction converts a ketone (C=O) to an amine (CH-NH₂).

• Mass Shift:

  .

• The Problem: The naturally occurring

  isotope (M+1) of KAPA has the exact same nominal mass as the monoisotopic DAPA.

• Impact: In a BioA assay, KAPA is the substrate (high concentration).[3][4] DAPA is the product (low concentration). Without separation, the KAPA M+1 isotope will be quantified as DAPA, making it impossible to calculate IC50 values accurately.

Module 1: Chromatography Optimization (The Solution)

Directive: Abandon C18 for this application. Switch to HILIC (Amide).

Recommended Workflow: HILIC-MS/MS

We utilize an Amide-functionalized stationary phase. The amide group retains the polar amines of DAPA and the ketone of KAPA via hydrogen bonding and water-layer partitioning.

Protocol Parameters

Parameter	Specification	Rationale
Column	BEH Amide (1.7 µm, 2.1 x 100 mm)	Amide phases provide superior retention for polar amines (DAPA) compared to bare silica.
Mobile Phase A	10 mM Ammonium Formate + 0.1% Formic Acid in Water	Provides ionic strength to minimize secondary interactions and tailing.
Mobile Phase B	10 mM Ammonium Formate + 0.1% Formic Acid in 95:5 ACN:Water	High organic content is required for HILIC retention mechanism.
pH	~3.0 (Acidic)	Protonates the DAPA amines, ensuring they interact with the stationary phase water layer.
Column Temp	40°C	Improves mass transfer kinetics for sharper peaks.

Gradient Table

Time (min)	Flow (mL/min)	%A (Aqueous)	%B (Organic)	Phase
0.00	0.4	5	95	Initial HILIC retention
1.00	0.4	5	95	Isocratic hold
6.00	0.4	50	50	Elution gradient
6.10	0.4	5	95	Re-equilibration start
9.00	0.4	5	95	CRITICAL: HILIC requires long equilibration

Module 2: Mass Spectrometry Tuning

Directive: Optimize MRM transitions to distinguish the ketone (KAPA) from the diamine (DAPA).

MRM Transitions (Positive Mode ESI)

Analyte	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)	Notes
KAPA	188.1	142.1	25	18	Loss of HCOOH (Carboxyl group)
DAPA	189.1	126.1	28	22	Loss of NH3 + HCOOH
IS (Biotin-d4)	249.1	231.1	30	25	Internal Standard

Note: Precursor masses assume [M+H]+ protonation.

Crosstalk Check

• Inject a pure KAPA standard (10 µM).

• Monitor the DAPA MRM channel (189.1 -> 126.1).

• Pass Criteria: If chromatographic resolution is > 1.5 min, a signal in the DAPA channel at the KAPA retention time is acceptable (it is the isotope).

• Fail Criteria: If peaks overlap, the KAPA isotope will corrupt your DAPA data.

Module 3: Sample Preparation

Directive: HILIC is sensitive to water content in the injection solvent. Do not inject aqueous samples directly.

Protocol: Protein Precipitation for HILIC

• Aliquot: Transfer 20 µL of Enzyme Reaction Mix (BioA assay).

• Quench: Add 80 µL of Acetonitrile (containing 0.2% Formic Acid) .

  • Why: This instantly kills the enzyme and matches the initial mobile phase conditions (high organic).

• Internal Standard: Add 10 µL of Biotin-d4 or stable isotope labeled DAPA.

• Centrifuge: 4,000 x g for 10 minutes at 4°C.

• Injection: Inject 2-5 µL of the supernatant directly.

  • Warning: Do not dilute with water. Injecting water into a HILIC column causes peak distortion and retention loss.

Visualizing the Workflow

Figure 1: Troubleshooting Logic Tree

Caption: Decision matrix for resolving KAPA/DAPA overlap. HILIC is the primary pathway for polar metabolite separation.

Figure 2: The BioA Pathway Context

Caption: The BioA reaction converts KAPA to DAPA.[1][5][6][7][8] The +1 Da mass shift creates the isotopic overlap challenge.

Frequently Asked Questions (FAQ)

Q1: Can I use Ion-Pairing chromatography (e.g., Heptafluorobutyric acid) instead of HILIC? A: Yes, but with reservations. While reagents like HFBA will retain KAPA and DAPA on a C18 column, they cause severe ion suppression in the Mass Spectrometer, reducing sensitivity. They also contaminate the LC system, requiring dedicated lines. HILIC is cleaner and more sensitive.

Q2: My DAPA peak splits into two. Why? A: This is likely a solvent mismatch. If you dissolve your sample in 100% water and inject it onto a HILIC column (which is 95% Acetonitrile), the water acts as a "strong solvent" plug, disrupting the peak. Ensure your sample diluent matches the starting mobile phase (e.g., 80% ACN).

Q3: I see a signal in the DAPA channel even in my "No Enzyme" control. Is my column contaminated? A: Not necessarily. Check your KAPA purity. If you are spiking high concentrations of KAPA (e.g., 50 µM), the M+1 isotope (approx. 1.1% of the parent abundance per carbon) will appear in the DAPA channel. You must rely on Retention Time to distinguish this isotopic artifact from true DAPA.

References

• Vertex Pharmaceuticals & NIH. (2025). Structure-Guided Development of a Potent BioA Inhibitor Validates Biotin Synthesis Inhibition as a Therapeutic Strategy for Tuberculosis.[3][6] PMC.

• Aldrich, C. C., et al. (2014). Discovery of small molecule probe that shows anti-tubercular activity via Mtb bioA (DAPA synthase) enzyme inhibition.[6] ACS Chemical Biology.

• Waters Corporation. HILIC as an Alternative Separation Mode for Intact Mass Confirmation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Structure-Guided Development of a Potent BioA Inhibitor Validates Biotin Synthesis Inhibition as a Therapeutic Strategy for Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mycobacterial biotin synthases require an auxiliary protein to convert dethiobiotin into biotin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural Characterization of the Mycobacterium tuberculosis Biotin Biosynthesis Enzymes 7,8-Diaminopelargonic Acid Synthase and Dethiobiotin Synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of small molecule probe that shows anti-tubercular activity via Mtb bioA (DAPA synthase) enzyme inhibition - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Identification of Mycobacterium tuberculosis BioA inhibitors by using structure-based virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. discovery.researcher.life [discovery.researcher.life]

Minimizing background noise in biotin intermediate detection

Technical Support Center: Biotin-Streptavidin Detection Systems Subject: Minimizing Background Noise & Interference in Biotinylated Target Detection Ticket ID: BIO-TRBL-992 Responder: Dr. A. Vance, Senior Application Scientist

Introduction: The Sensitivity Paradox

You are likely experiencing the "Sensitivity Paradox." The Biotin-Streptavidin interaction is the gold standard in drug development assays (ELISA, Western Blot, IHC) because of its femtomolar affinity (

). However, this same thermodynamic strength means your detection system will aggressively bind to any available biotin—including the endogenous biotin hiding in your sample matrix, blocking buffers, or cell culture media.

This guide deconstructs the sources of this noise and provides the validated protocols to eliminate it.

Module 1: The Source of Noise (Endogenous Interference)

Q: Why do my negative controls show signal even without the primary antibody?

A: You are likely detecting Endogenous Biotin . In mammalian cells, biotin is a cofactor for specific mitochondrial carboxylases. If your assay uses a Streptavidin conjugate for detection, it will bind these enzymes just as tightly as your target.

The "Mitochondrial Signature" in Western Blots: If you see unexplained bands at ~75 kDa or ~130 kDa , you are detecting these endogenous enzymes:

• ~130 kDa: Pyruvate Carboxylase (PC)[1]

• ~75 kDa: Propionyl-CoA Carboxylase (PCC) or Methylcrotonyl-CoA Carboxylase (MCC)

• ~220 kDa: Acetyl-CoA Carboxylase (ACC) (Cytosolic)[1]

The Media Factor: Your cell culture media is a hidden variable.

• RPMI 1640: Contains high free biotin (~0.2 mg/L).

• DMEM: Standard formulations are often lower in biotin, but Fetal Bovine Serum (FBS) is a massive source of exogenous biotin.

Visualizing the Interference Pathway:

Figure 1: The dual-binding pathway. Streptavidin cannot distinguish between your biotinylated target and endogenous biotin, leading to false positives.

Module 2: Reagent Selection (The Chemical Noise)

Q: I’m using standard Avidin. Should I switch?

A: Yes, immediately. Standard Avidin is a basic protein (pI ~10.5) and is glycosylated (sugar residues). This makes it electrostatically "sticky" to negatively charged cell membranes and DNA, and lectins can bind its sugars.

Reagent Comparison Table:

Reagent	Isoelectric Point (pI)	Glycosylation	Non-Specific Binding Risk	Best Use Case
Avidin	~10.5 (Positively Charged)	High (Mannose)	High	Niche applications only.
Streptavidin	~5-6 (Neutral)	None	Moderate	Standard ELISA/WB. Contains RYD sequence (mimics RGD), can bind integrins.
NeutrAvidin	~6.3 (Neutral)	Deglycosylated	Lowest	High-sensitivity assays; difficult tissues (Kidney/Liver).

Recommendation: Switch to NeutrAvidin or a high-quality Streptavidin Polymer to instantly reduce chemical background.

Module 3: The "AB Block" Protocol

Q: I used 5% Milk to block, but the background is still high. Why?

A: Skim milk contains Biotin. By blocking with milk, you are coating your membrane with the very molecule you are trying to detect.

• Rule 1: Never use milk in biotin-streptavidin systems. Use BSA (Bovine Serum Albumin) or Casein .

• Rule 2: If endogenous biotin is the issue (e.g., liver tissue), you must perform an Avidin/Biotin Block before your primary antibody.

The Validated "AB Block" Workflow: This system relies on sequential saturation. You cannot mix them; the order is thermodynamically non-negotiable.

• Avidin Step: Add excess unlabeled Avidin. This binds all endogenous biotin sites in the tissue.

• Wash: Remove unbound Avidin.

• Biotin Step: Add excess free Biotin. This blocks the remaining open binding sites on the Avidin you just added.

• Result: The endogenous biotin is now "capped" and invisible to your subsequent Streptavidin probe.

Figure 2: The Sequential Blocking Logic. Reversing steps 1 and 2 will increase background noise.

Module 4: Troubleshooting Matrix

Q: How do I diagnose my specific noise profile?

Use this matrix to isolate the variable.

Symptom	Probable Cause	Corrective Action
High Overall Background (Uniform)	Blocking Buffer Interference	Stop using Milk. Switch to 3-5% BSA or specialized Casein blockers.
Specific Bands (75/130 kDa) in Negative Control	Endogenous Mitochondrial Carboxylases	Perform Avidin/Biotin Blocking (Module 3) before primary antibody incubation.
Speckled Background	Aggregated Streptavidin	Centrifuge Streptavidin conjugate at 10,000xg for 10 mins before use to pellet aggregates.
High Background in Cell Culture Supernatant	Free Biotin in Media	Dialyze the supernatant to remove free biotin or switch to biotin-poor media (e.g., specialized DMEM) 24h prior to harvest.
Signal in "No Antigen" Control	Cross-reactivity	Verify the secondary antibody (Streptavidin) isn't binding the blocking agent.

References & Authoritative Sources

• Thermo Fisher Scientific. Overview of the Avidin-Biotin Interaction. (Explains the thermodynamic principles and pI differences).

• Abcam. Western Blot Troubleshooting Guide: High Background. (Details the interference of milk and endogenous proteins).

• Vector Laboratories. Avidin/Biotin Blocking Kit Protocol. (The standard industry protocol for the AB Block method).

• Journal of Analytical Biochemistry. Endogenous biotin in rat tissues: Implications for biotin-streptavidin detection systems. (Scientific validation of tissue-specific interference).

• Cell Signaling Technology. Biotinylation and HRP-Streptavidin Detection.[2] (Optimization of signal-to-noise ratios in signaling pathway analysis).

Sources

• 1. Enhanced in vivo imaging of metabolically biotinylated cell surface reporters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Avidin vs . Streptavidin - e-Proteins [e-proteins.com]

Overcoming product inhibition in 8-amino-7-oxononanoate synthase

This technical guide is structured as a specialized support center for researchers working with 8-amino-7-oxononanoate synthase (AONS) , also known as BioF . It addresses the specific challenge of product inhibition, a common bottleneck in PLP-dependent decarboxylative condensations.

Diagnostic & Mechanism: Why is my reaction stalling?

User Query: My AONS reaction rate is non-linear and plateaus rapidly, even with excess substrate. Is the enzyme dying, or is this product inhibition?

Scientist Response: In 8-amino-7-oxononanoate synthase (AONS) workflows, rapid signal loss is frequently misdiagnosed as enzyme instability. While AONS (a PLP-dependent enzyme) is sensitive to light and oxidation, the most common culprit for early plateauing is product inhibition by 8-amino-7-oxononanoate (KAPA) or Coenzyme A (CoA).

The Mechanism of Inhibition

AONS catalyzes the decarboxylative condensation of L-Alanine and Pimeloyl-CoA .

• The Inhibitor: The product, KAPA, retains the amine group and the aliphatic chain structure of the substrate (Pimeloyl-CoA/Alanine hybrid).

• The Mode: KAPA acts as a competitive inhibitor. It can re-bind to the PLP cofactor, forming an external aldimine or a gem-diamine complex that locks the active site, preventing fresh L-Alanine entry [1, 2].

• CoA Feedback: Free CoA released during the reaction can also competitively inhibit the Pimeloyl-CoA binding site, a phenomenon common in acyl-transferase enzymes.

Visualizing the Inhibition Loop

The following diagram illustrates the kinetic trap where the product (KAPA) competes with the substrates for the PLP active site.

Figure 1: The AONS Reaction and Inhibition Pathway. Red arrows indicate the feedback loops where products KAPA and CoA re-bind to the enzyme, stalling the forward reaction.

Troubleshooting Guide: Validating Inhibition

User Query: How do I experimentally distinguish between product inhibition and enzyme inactivation?

Scientist Response: You must perform a Linearity & Additive Test . If the enzyme is dying, adding fresh enzyme will restore the rate. If it is inhibited, adding fresh enzyme will result in a rate lower than the initial velocity (

) due to the presence of the product.

Protocol: The "Spike" Test

Objective: Determine if accumulated KAPA/CoA is suppressing activity.

• Prepare a standard reaction mix: 100 mM HEPES (pH 7.5), 10

  M PLP, 5 mM L-Alanine, 100 M Pimeloyl-CoA.

• Run Reaction A (Control): Initiate with AONS. Monitor absorbance (if coupled) or take time-points for HPLC. Allow to proceed to 50% conversion.

• Run Reaction B (Product Spike): To the fresh reaction mix, add synthetic KAPA (or chemically synthesized standard) at a concentration equivalent to 50% conversion (e.g., 50

  M).

• Compare Initial Velocities (

  ):

  • If

    : No product inhibition. Your issue is likely enzyme stability (check DTT/PLP levels).

  • If

    : Confirmed Product Inhibition.

Data Interpretation Table:

Observation	Diagnosis	Recommended Action
Rate slows after 5 mins, but is normal in Spike Test.	Enzyme Instability	Add 1 mM DTT; Keep PLP in dark; Add 10% Glycerol.
Rate is linear, but low overall.	Substrate Inhibition	Check L-Alanine conc. (High Ala can cause substrate inhibition in some homologs).[1]
Spike Test is < 50% of Control.	Product Inhibition	Proceed to Section 3 (Optimization).

Optimization Strategies: Overcoming the Barrier

User Query: I need to produce KAPA or measure kinetics accurately. How do I bypass this inhibition?

Scientist Response: To overcome product inhibition, you must remove the product from the equilibrium immediately upon formation. We recommend Coupled Enzymatic Assays or Biphasic Systems .

Strategy A: The BioA Coupled Assay (Gold Standard)

The most effective method is to couple AONS (BioF) with the next enzyme in the pathway, DAPA aminotransferase (BioA) . BioA converts KAPA into DAPA (7,8-diaminopelargonic acid), effectively "hiding" the inhibitory ketone product from BioF [3].

Workflow:

• Clone/Purify BioA: Ensure BioA is in excess (at least 10x units of BioF).

• The Coupling Mix:

  • Substrates: Pimeloyl-CoA + L-Alanine.[2][3][4][5][6][7]

  • Coupling Substrate: SAM (S-adenosylmethionine) is not required here; BioA requires a donor amino acid (usually SAM is involved later, but BioA uses PLP and an amine donor like SAM or Lysine depending on species). Correction: BioA uses SAM as the amine donor in E. coli.

• Detection: Monitor the consumption of SAM or the release of CoA using DTNB (Ellman's reagent), provided the DTNB does not inactivate BioF (BioF has active site cysteines; validate compatibility or use a discontinuous assay).

Strategy B: CoA Recycling (For CoA Inhibition)

If Pimeloyl-CoA is expensive or CoA is inhibitory:

• Add Phosphotransacetylase (PTA) + Acetyl-Phosphate: This recycles free CoA back to Acetyl-CoA (not useful if you need Pimeloyl-CoA).

• Better Approach: Use a high concentration of Pimeloyl-CoA (saturating conditions) to outcompete the released CoA, provided you are measuring initial rates (

  conversion).

Strategy C: Structural Engineering (Advanced)

If you are performing drug design or protein engineering, note that the "loop" closing over the active site is rate-limiting.

• Mutagenesis: Residues interacting with the carboxylate of KAPA (e.g., Arg/Lys clusters near the entrance) are targets.

• Reference Insight: The crystal structure of E. coli AONS shows that the product external aldimine induces a significant conformational change [1].[4][5] Destabilizing this "closed" product state can increase turnover (

  ), though often at the cost of .

Experimental Protocol: Discontinuous HPLC Assay

Use this if coupled assays are not feasible.

Scope: Measures KAPA formation directly while avoiding artifacts from coupling enzymes.

Step-by-Step:

• Incubation: Mix 50 mM K-Phosphate (pH 7.5), 1 mM EDTA, 20

  M PLP, 2 mM L-Alanine, and varying Pimeloyl-CoA (5–100 M).

• Start: Add AONS (approx 100 nM final). Incubate at 37°C.

• Stop: At

  min, quench 50 L aliquots into 50 L of 1% Formic Acid in Acetonitrile . (Acid quenches the enzyme and stabilizes the keto-amine).

• Analysis (LC-MS/MS):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax).

  • Mobile Phase: Water/Acetonitrile (+0.1% Formic Acid).

  • Target Mass: Monitor KAPA [M+H]+ (

    ) and Pimeloyl-CoA consumption.

  • Quantification: Use a standard curve of synthetic KAPA.

Frequently Asked Questions (FAQ)

Q: Is L-Alanine also an inhibitor? A: Yes, at very high concentrations. While L-Alanine is a substrate, substrate inhibition is observed in many PLP enzymes. However, D-Alanine is a strict competitive inhibitor (

mM) [2]. Ensure your L-Alanine stock is enantiomerically pure (>99% L-form).

Q: Why does my AONS lose activity after freezing? A: AONS is a dimer that requires PLP for structural integrity. Always store the enzyme as the Holo-enzyme (with 10-50

M PLP in the buffer). If stored as Apo-enzyme, it may irreversibly aggregate. Flash freeze in liquid nitrogen with 10-20% glycerol.

Q: Can I use Pimeloyl-ACP instead of Pimeloyl-CoA? A: Biologically, in E. coli, the substrate is likely Pimeloyl-ACP (Acyl Carrier Protein). In vitro, AONS accepts Pimeloyl-CoA (

M), but catalytic efficiency ( ) may differ. If you observe poor kinetics with CoA, the enzyme might be optimized for the ACP form [4].

References

• Alexeev, D., et al. (1998). "The crystal structure of 8-amino-7-oxononanoate synthase: a bacterial PLP-dependent, acyl-CoA-condensing enzyme."[2][7][8] Journal of Molecular Biology.

• Ploux, O., et al. (1999). "Slow-binding and competitive inhibition of 8-amino-7-oxopelargonate synthase...[8] by substrate and intermediate analogs."[1] European Journal of Biochemistry.[8]

• Webster, S.P., et al. (2000). "Mechanism of 8-Amino-7-oxononanoate Synthase: Spectroscopic, Kinetic, and Crystallographic Studies."[2] Biochemistry.

• Manandhar, M., & Cronan, J. E. (2017). "A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli." Applied and Environmental Microbiology.

Sources

• 1. researchgate.net [researchgate.net]
• 2. InterPro [ebi.ac.uk]
• 3. The crystal structure of 8-amino-7-oxononanoate synthase: a bacterial PLP-dependent, acyl-CoA-condensing enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of 8-amino-7-oxononanoate synthase: spectroscopic, kinetic, and crystallographic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 7. A Canonical Biotin Synthesis Enzyme, 8-Amino-7-Oxononanoate Synthase (BioF), Utilizes Different Acyl Chain Donors in Bacillus subtilis and Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 8-amino-7-oxononanoate synthase - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Validation of 8-Amino-7-Oxononanoic Acid (KAPA): A Comparative Guide to NMR Spectral Analysis and Enantiomeric Purity

Executive Summary

8-Amino-7-oxononanoic acid (also known as 8-keto-7-aminopelargonic acid, or KAPA) is a critical intermediate in the biotin biosynthesis pathway. As the direct substrate for 7,8-diaminopelargonic acid aminotransferase (DAPA AT, or BioA)—a highly validated drug target in Mycobacterium tuberculosis—the structural and stereochemical integrity of KAPA reference standards is paramount for assay development.

However, validating KAPA presents a severe analytical challenge. While the 8(S)-enantiomer is the biologically active substrate, the 8(R)-enantiomer acts as a potent inhibitor of DAPA AT (

≈ 1.7–5.9 µM) . Because KAPA undergoes rapid, pH-dependent racemization, legacy validation methods often fail to detect stereochemical degradation. This guide objectively compares advanced Nuclear Magnetic Resonance (NMR) validation suites against conventional alternatives, providing researchers with a self-validating framework for ensuring KAPA integrity.

The Mechanistic Challenge: Keto-Enol Tautomerization

The core difficulty in KAPA validation lies in the high acidity of the C8 proton, which is flanked by the C7 ketone and the protonated amine. At physiological pH ranges (pH 7–9), KAPA undergoes rapid keto-enol tautomerization. This dynamic process destroys the stereocenter, leading to racemization with a half-life of merely 1 to 8 hours .

The Causality of Analytical Failure: If a researcher dissolves enantiopure 8(S)-KAPA in standard, unbuffered Deuterium Oxide (

) for a prolonged 2D NMR acquisition, the molecule will actively racemize during the scan. Furthermore, H/D exchange at the C8 position will silence the critical methine proton signal, rendering standard 1D -NMR completely blind to the degradation.

Comparison of Analytical Validation Alternatives

To ensure scientific integrity, drug development professionals must choose a validation method that accounts for KAPA's instability. Below is a comparison of three primary analytical approaches.

Method A: Integrated Chiral NMR Suite (The Gold Standard)

This method utilizes high-field 2D NMR (HSQC/HMBC) combined with Chiral Solvating Agents (CSAs) or Mosher's acid derivatization, performed under strictly controlled acidic conditions (

).

• Advantage: Provides absolute confirmation of the carbon backbone while simultaneously quantifying enantiomeric excess (ee%).

• Drawback: Requires high-field instruments (≥600 MHz) and careful sample preparation.

Method B: Standard 1D / NMR (The Legacy Approach)

The traditional method of simply acquiring 1D spectra in neutral solvents.

• Advantage: Fast and inexpensive. Confirms the presence of the nonanoic acid backbone.

• Drawback: Completely blind to stereochemistry. Cannot distinguish between the active 8(S)-substrate and the inhibitory 8(R)-degradant.

Method C: LC-MS with OPA/NAC Derivatization

High-performance liquid chromatography coupled with mass spectrometry, utilizing ortho-phthalaldehyde (OPA) and N-acetyl-L-cysteine (NAC) for chiral derivatization.

• Advantage: Exceptional limit of detection (LOD) for trace 8(R)-KAPA impurities.

• Drawback: Lacks the absolute structural elucidation capabilities of NMR; susceptible to matrix effects.

Quantitative Performance Comparison

Parameter	Integrated Chiral NMR (Method A)	Standard 1D NMR (Method B)	LC-MS with OPA/NAC (Method C)
Stereochemical Resolution	High (Diastereomeric splitting)	None (Blind to enantiomers)	Very High (Chromatographic)
Backbone Confirmation	Absolute (2D connectivity)	Partial (1D shifts only)	Inferred (Mass/Fragmentation)
Assay Time	2 - 4 Hours	< 30 Minutes	1 - 2 Hours
Limit of Detection (8R)	~1 - 2%	N/A	< 0.1%
Risk of In Situ Racemization	Low (if is maintained)	High (in neutral )	Low (rapid derivatization)

Experimental Protocol: Self-Validating NMR Workflow

To prevent false-positive validations of racemic mixtures, the following step-by-step methodology must be strictly adhered to. This protocol utilizes acidic stabilization to create a self-validating system.

Step 1: Acidic Sample Preparation (Critical)

• Weigh 5–10 mg of the KAPA reference standard.

• Dissolve the sample in 600 µL of high-purity

  .

• Causality Check: Immediately add dilute

  to adjust the sample to . Mechanism: Protonating the amine and maintaining a highly acidic environment suppresses the enolization of the C7 ketone, effectively "locking" the C8 stereocenter and preventing H/D exchange during the lengthy NMR acquisition.

Step 2: Chiral Derivatization (For Enantiomeric Excess)

• React the stabilized KAPA sample with (R)-(-)-MTPA-Cl (Mosher's acid chloride) in the presence of a non-enolizing base (if transferring to an aprotic organic solvent like

  ), OR utilize a water-soluble Chiral Solvating Agent directly in the tube.

Step 3: NMR Acquisition Parameters (600 MHz)

• -NMR: Look for the C9 methyl doublet at ~1.3–1.5 ppm ( Hz) and the C8 methine multiplet at ~3.8–4.0 ppm.
• -NMR: Confirm the C7 ketone at ~210 ppm and the C1 carboxyl at ~178 ppm.

• 2D HSQC/HMBC: Map the connectivity of the C6-C7-C8-C9 system to ensure no structural rearrangements have occurred.

Step 4: Internal Validation Check Monitor the C8 methine proton signal (~3.8 ppm) over a 4-hour period. If the sample preparation was sufficiently acidic, the integral of this peak relative to the C9 methyl group will remain constant (1:3 ratio). If the peak diminishes, enolization and H/D exchange are occurring, indicating that the

is too high and the stereochemical validation is compromised.

Pathway and Validation Workflow Visualization

Workflow of 8-amino-7-oxononanoic acid biosynthesis, pH-dependent racemization, and NMR validation.

References

• Mann, S., Colliandre, L., Labesse, G., & Ploux, O. (2009). Inhibition of 7,8-diaminopelargonic acid aminotransferase from Mycobacterium tuberculosis by chiral and achiral anologs of its substrate: biological implications. Biochimie, 91(7), 826-834.[Link]

• Lucet, D., Le Gall, T., Mioskowski, C., et al. (1996). First synthesis of both enantiomers of the biotin vitamer 8-amino-7-oxopelargonic acid. Tetrahedron: Asymmetry, 7(4), 985-988.[Link]

• E. coli Metabolome Database (ECMDB). (2015). 8-Amino-7-oxononanoate (ECMDB20111). ECMDB.[Link]

A Senior Application Scientist's Guide to the Mass Fragmentation Pattern of 7-Keto-8-Aminopelargonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 7-Keto-8-Aminopelargonic Acid (KAPA)

7-Keto-8-aminopelargonic acid (KAPA), also known as 8-amino-7-oxononanoic acid, is a crucial intermediate in the biosynthesis of biotin (Vitamin B7) in microorganisms and plants.[1] As biotin is an essential cofactor for a variety of metabolic reactions, the enzymes involved in its synthesis, including those that produce KAPA, are attractive targets for the development of novel antimicrobial and herbicidal agents. Accurate identification and quantification of KAPA are therefore paramount in research aimed at understanding and targeting the biotin biosynthetic pathway.

This guide provides an in-depth analysis of the mass fragmentation pattern of KAPA, offering a comparative overview of its behavior under Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS), a common analytical technique for such biomolecules. We will also discuss alternative approaches, such as Gas Chromatography-Mass Spectrometry (GC-MS), and the necessary derivatization steps, providing the technical rationale behind the expected fragmentation pathways.

The Molecular Profile of KAPA

Before delving into its fragmentation, it is essential to understand the structural features of KAPA that will dictate its behavior in a mass spectrometer.

Property	Value	Source
Molecular Formula	C9H17NO3	[2][3]
Monoisotopic Mass	187.121 Da	[2]
IUPAC Name	8-amino-7-oxononanoic acid	[1]
Protonated Mass [M+H]+	188.128 Da	[4]

KAPA possesses three key functional groups that influence its ionization and fragmentation: a carboxylic acid, a ketone, and a primary amine. This unique combination suggests a complex and informative fragmentation pattern.

Electrospray Ionization (ESI) and the Protonated Precursor Ion

Electrospray ionization is a "soft" ionization technique that is well-suited for polar, thermally labile molecules like KAPA. In positive ion mode ESI, KAPA is expected to readily accept a proton, primarily at the most basic site, the primary amine, to form the protonated molecule, [M+H]⁺, with a mass-to-charge ratio (m/z) of 188.1.[4] This ion serves as the precursor for subsequent fragmentation analysis in tandem mass spectrometry (MS/MS).

Collision-Induced Dissociation (CID) of Protonated KAPA: A Predicted Fragmentation Pathway

Upon isolation and activation in the collision cell of a mass spectrometer, the protonated KAPA molecule will undergo fragmentation. Based on established fragmentation principles for molecules containing similar functional groups, we can predict the following key fragmentation pathways.

Primary Fragmentation Pathways

Two major initial fragmentation events are anticipated, driven by the presence of the amino and keto groups, as well as the carboxylic acid.

• Alpha-Cleavage adjacent to the Ketone: A hallmark of ketone fragmentation is the cleavage of the carbon-carbon bond adjacent to the carbonyl group (α-cleavage).[5][6][7] For KAPA, this can occur on either side of the ketone.

  • Cleavage A (loss of the methyl group): This would result in the loss of a methyl radical (•CH₃), leading to a fragment ion. However, the more likely scenario in ESI-MS/MS is the cleavage of the longer alkyl chain.

  • Cleavage B (cleavage of the C7-C6 bond): This is a more probable α-cleavage event, leading to the formation of a stable acylium ion.

• Neutral Losses characteristic of Amino Acids: The α-amino ketone moiety at one end of the molecule resembles an amino acid. Protonated α-amino acids are known to undergo characteristic neutral losses of water (H₂O) and carbon monoxide (CO).[8][9][10][11]

The following diagram illustrates the predicted fragmentation cascade:

Caption: Predicted ESI-MS/MS fragmentation pathway of protonated 7-keto-8-aminopelargonic acid.

Detailed Explanation of Predicted Fragments

• [M+H]⁺ at m/z 188.1: The protonated molecular ion.

• Fragment A at m/z 171.1: This fragment arises from the loss of ammonia (NH₃; 17.0 Da) from the protonated amine. This is a common fragmentation pathway for primary amines.

• Fragment B at m/z 170.1: This fragment corresponds to the loss of a water molecule (H₂O; 18.0 Da) from the carboxylic acid group.

• Fragment C at m/z 142.1: Following the initial loss of water, a subsequent loss of carbon monoxide (CO; 28.0 Da) from the carboxylic acid moiety is a well-documented fragmentation for protonated amino acids.[8][9][10][11]

• Fragment D at m/z 114.1: This fragment is the result of α-cleavage at the C6-C7 bond, leading to the formation of a stable acylium ion. This is a characteristic fragmentation for long-chain ketones.[5]

Comparison with Alternative Analytical Approaches: The Case for Derivatization in GC-MS

While LC-ESI-MS/MS allows for the direct analysis of KAPA, Gas Chromatography-Mass Spectrometry (GC-MS) presents an alternative with high chromatographic resolution. However, the low volatility and thermal instability of KAPA, due to its polar carboxylic acid and amino groups, necessitate a derivatization step prior to GC-MS analysis.

A common and effective derivatization strategy for keto acids is a two-step process:

• Oximation: The keto group is reacted with an oximating agent, such as O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA), to form a stable oxime derivative. This protects the keto group from degradation and enhances its volatility.

• Silylation: The carboxylic acid and amino groups are then derivatized with a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), to replace the acidic protons with non-polar trimethylsilyl (TMS) groups.

This derivatization significantly alters the fragmentation pattern, as the fragmentation will now be directed by the newly introduced chemical moieties. The resulting mass spectrum would be characteristic of the derivatized KAPA and would require a different interpretation strategy, focusing on the fragmentation of the oxime and TMS groups.

The following workflow illustrates the GC-MS approach:

Caption: General workflow for the analysis of KAPA by GC-MS requiring derivatization.

Comparative Summary

Feature	LC-ESI-MS/MS	GC-MS
Sample Preparation	Minimal, direct injection of solution	Derivatization (oximation and silylation) required
Ionization	Soft (Electrospray)	Hard (Electron Ionization)
Precursor Ion	Protonated molecule [M+H]⁺	Molecular ion of the derivatized compound
Fragmentation	Predictable losses of small neutral molecules (H₂O, CO, NH₃) and α-cleavage	Dominated by fragmentation of the derivatizing groups
Advantages	Rapid, suitable for thermally labile compounds	High chromatographic resolution, established libraries for derivatized compounds
Disadvantages	Potential for ion suppression	Time-consuming sample preparation, potential for artifacts from derivatization

Conclusion

The mass fragmentation pattern of 7-keto-8-aminopelargonic acid provides a wealth of structural information that is critical for its unambiguous identification and for advancing research in the vital biotin biosynthetic pathway. While direct analysis via LC-ESI-MS/MS offers a rapid and sensitive approach, yielding a predictable fragmentation pattern characterized by neutral losses and α-cleavage, GC-MS provides a powerful alternative, albeit with the necessity of derivatization. The choice of analytical strategy will ultimately depend on the specific research question, available instrumentation, and the sample matrix. A thorough understanding of the underlying fragmentation mechanisms, as outlined in this guide, is essential for accurate data interpretation and for driving forward discoveries in drug development and metabolic research.

References

• Nawar, W. W. GC/MS analysis of some long chain esters, ketones and propanediol diesters. Scilit. Accessed February 20, 2024. [Link]

• Schiapparelli, L. M., et al. Direct Detection of Biotinylated Proteins by Mass Spectrometry. Journal of Proteome Research. 2014, 13(9), 3964-3974. [Link]

• Schiapparelli, L. M., et al. Direct Detection of Biotinylated Proteins by Mass Spectrometry. ACS Publications. 2014. [Link]

• Murphy, R. C. Mass Spectrometric Analysis of Long-Chain Lipids. Mass Spectrometry Reviews. 2014, 33(5), 319-341. [Link]

• Noguchi, Y., et al. Development of a New LC-MS/MS Method for the Quantification of Keto Acids. Journal of Chromatography B. 2016, 1028, 183-189. [Link]

• Li, X., et al. Determination of Branched-Chain Keto Acids in Serum and Muscles Using High Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry. Molecules. 2018, 23(1), 151. [Link]

• Hutson, S. M., et al. Quantification of branched-chain keto acids in tissue by ultra fast liquid chromatography-mass spectrometry. Analytical Biochemistry. 2013, 442(2), 163-169. [Link]

• 8-Amino-7-oxononanoate (MMDBc0032872). MiMeDB. Accessed February 20, 2024. [Link]

• Sun, X., et al. Dissociation Chemistry of Protonated α-, β- and Other Amino Acids Using Multiple Stage Tandem Mass Spectrometry. Journal of Mass Spectrometry. 2024, 59(12), e5100. [Link]

• van der Wulp, A. M., et al. Detectability of biotin tags by LC-MS/MS. bioRxiv. 2021. [Link]

• Schiapparelli, L. M., et al. Direct detection of biotinylated proteins by mass spectrometry. Journal of Proteome Research. 2014, 13(9), 3964-3974. [Link]

• (S)-8-amino-7-oxononanoate. PubChem. Accessed February 20, 2024. [Link]

• 8-Amino-7-oxononanoate (ECMDB20111). ECMDB. Accessed February 20, 2024. [Link]

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• α-Cleavage. Chemistry Steps. Accessed February 20, 2024. [Link]

• Lee, Y. J., et al. Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. Scientific Reports. 2019, 9, 6453. [Link]

• Vaden, T. D., et al. Dehydration reactions of protonated dipeptides containing asparagine or glutamine investigated by infrared ion spectroscopy. International Journal of Mass Spectrometry. 2012, 316-318, 131-139. [Link]

• 8-Amino-7-oxononanoic acid. COCONUT. Accessed February 20, 2024. [Link]

• Londoño, A., et al. Characterization of organic isomers: CID fragmentation technique on protonated hydroxybenzophenone isomers. Semantic Scholar. 2020. [Link]

• Aschi, M., et al. Analysis of protonated and alkali metal cationized aminoglycoside antibiotics by collision-activated dissociation and infrared multi-photon dissociation in the quadrupole ion trap. Journal of Mass Spectrometry. 2000, 35(8), 1011-1024. [Link]

• Fragmentation patterns in mass spectra. Chemguide. Accessed February 20, 2024. [Link]

• Piraud, M., et al. ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Fragmentation study of 79 molecules of biological interest in positive and negative ionisation mode. Rapid Communications in Mass Spectrometry. 2003, 17(12), 1297-1311. [Link]

• Mass Spectrometry: Alpha Cleavage of Ketones. YouTube. Accessed February 20, 2024. [Link]

• Harrison, A. G., & Yalcin, T. Multiple-stage CID spectra derived from protonated FGGFL. ResearchGate. 1997. [Link]

• Prasain, J. Ion fragmentation of small molecules in mass spectrometry. SlideShare. 2009. [Link]

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• Cabral, E. C., et al. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports. 2016, 33(3), 412-446. [Link]

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Reference standards for biotin biosynthesis intermediates

The accurate quantification of biotin biosynthesis intermediates—specifically 7-Keto-8-aminopelargonic acid (KAPA), 7,8-Diaminopelargonic acid (DAPA), and Dethiobiotin (DTB)—is a critical bottleneck in metabolic engineering, nutritional profiling, and the development of novel herbicides[1][2]. Because these intermediates are highly polar, exist in low intracellular abundance, and undergo rapid metabolic turnover, standardizing their measurement requires rigorous analytical frameworks.

As a Senior Application Scientist, I have structured this guide to objectively evaluate the reference standards available for these intermediates. Rather than merely listing product specifications, this guide explores the causality behind analytical failures (such as matrix effects) and provides a self-validating experimental protocol to ensure absolute quantitative integrity in your LC-MS/MS workflows.

The Biotin Biosynthesis Pathway: Analytical Targets

In both microbes and plants, biotin is synthesized from pimeloyl-CoA through a highly conserved four-step enzymatic cascade[1]. Each intermediate presents unique physicochemical challenges for chromatographic separation and mass spectrometric ionization.

Biotin biosynthesis pathway from Pimeloyl-CoA to Biotin detailing key enzymatic intermediates.

Comparative Analysis: Selecting the Right Reference Standard

When developing an LC-MS/MS assay for KAPA, DAPA, or DTB, researchers typically choose between three classes of reference standards. The choice dictates the assay's vulnerability to ion suppression —a phenomenon where co-eluting biological matrix components compete with the analyte for charge in the electrospray ionization (ESI) source, artificially depressing the signal[3].

Stable Isotope-Labeled (SIL) Standards (The Gold Standard)

SIL standards (e.g.,

- or -labeled DTB) are chemically identical to the endogenous intermediates but differ in molecular mass.

• The Causality of their Superiority: Because the deuterium isotope effect can sometimes cause slight retention time shifts,

  / labels are preferred[3][4]. A high-quality SIL standard co-elutes perfectly with the target analyte. Therefore, any matrix components that suppress the ionization of the endogenous intermediate will suppress the SIL standard to the exact same degree. The ratio of their signals remains constant, mathematically canceling out the matrix effect[5].

High-Purity Unlabeled Synthetic Standards

These are >98% pure synthetic versions of KAPA, DAPA, or DTB.

• Analytical Limitation: While excellent for generating external calibration curves in neat solvents or for in vitro enzymatic assays, they cannot correct for sample-to-sample matrix variations in complex lysates. Using a structural analog (e.g., a generic amino acid) as an internal standard often fails because the analog elutes at a different time and experiences a different ion suppression profile[4].

Biogenic / Crude Extracts

Historically used before synthetic standards were widely available, these are enriched extracts from biotin-auxotrophic mutants.

• Analytical Limitation: They contain unknown concentrations of co-metabolites, making absolute quantitation impossible. They are strictly limited to qualitative presence/absence screening.

Quantitative Performance Comparison

Standard Type	Typical Accuracy (Complex Matrix)	Matrix Effect Mitigation	Extraction Recovery Correction	Relative Cost	Best Application
SIL Standards ( / )	95% – 105%	Complete (Co-elution guarantees identical suppression)	Complete (If spiked pre-extraction)	High	Absolute LC-MS/MS quantitation in cell/plant lysates.
Unlabeled Synthetic Standards	60% – 85% (Uncorrected)	None (Requires extensive sample cleanup to minimize)	None (Requires separate recovery validation)	Moderate	In vitro enzyme kinetics; external calibration.
Biogenic Extracts	N/A (Qualitative)	None	None	Low	Qualitative pathway mapping; mutant screening.

Self-Validating Experimental Protocol: LC-MS/MS Quantification

To ensure absolute trustworthiness in your data, your protocol must be a self-validating system . This means the experiment itself must generate the metrics (Matrix Factor and Extraction Recovery) that prove its accuracy.

The following protocol details the extraction and quantification of Dethiobiotin (DTB) and DAPA from plant cell lysates using SIL internal standards.

Self-validating LC-MS/MS workflow using Stable Isotope-Labeled standards to correct matrix effects.

Step 1: Preparation of the Self-Validating Sample Sets

To isolate the variables of extraction loss and ion suppression, you must prepare three distinct sets of samples:

• Set A (Neat Standard): Unlabeled DTB/DAPA and SIL-DTB/DAPA spiked into the mobile phase (no biological matrix).

• Set B (Post-Extraction Spike): Blank biological matrix extracted, then spiked with Unlabeled and SIL standards.

• Set C (Pre-Extraction Spike): Blank biological matrix spiked with Unlabeled and SIL standards, then extracted.

Step 2: Extraction (Causality of Solvent Choice)

• Aliquot 100 µL of cell lysate (for Set C, spike with 10 µL of 1 µg/mL SIL-DTB/DAPA).

• Add 400 µL of cold Methanol containing 0.1% Formic Acid.

  • Causality: The 4:1 organic-to-aqueous ratio precipitates proteins, preventing LC column clogging. The 0.1% formic acid protonates the carboxylate groups on DAPA and DTB, neutralizing their charge and driving them into the organic phase, thereby maximizing extraction recovery.

• Vortex for 5 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant and evaporate to dryness under nitrogen, then reconstitute in 100 µL of initial mobile phase.

Step 3: Chromatographic Separation

• Column Choice: Use a Hydrophilic Interaction Liquid Chromatography (HILIC) column rather than standard C18.

• Causality: Intermediates like DAPA and KAPA are zwitterionic and highly polar. On a reversed-phase C18 column, they elute in the void volume alongside salts and bulk matrix, leading to catastrophic ion suppression. HILIC retains polar compounds, separating them from the suppression zone.

Step 4: System Validation Calculations

Run the samples in Multiple Reaction Monitoring (MRM) mode. Before trusting the biological data, calculate the assay's integrity:

• Calculate the Matrix Factor (MF):

  Interpretation: An MF of 1.0 means no matrix effect. An MF of 0.5 means 50% of your signal is being suppressed by the matrix. If you are using a high-quality SIL standard, the MF of the unlabeled analyte and the SIL standard will be identical, allowing the ratio to correct the final quantification[5][6].

• Calculate Extraction Recovery (RE):

  Interpretation: This isolates physical loss during the extraction step from MS suppression.

Conclusion

When mapping the biotin biosynthesis pathway or evaluating novel bio-herbicides targeting enzymes like DAPA aminotransferase[2], the precision of your data is entirely dependent on your choice of reference standard. While high-purity unlabeled standards are sufficient for buffer-based enzymatic assays, Stable Isotope-Labeled (SIL) standards are a non-negotiable requirement for LC-MS/MS quantification in biological matrices. By employing SIL standards within a self-validating protocol, researchers can mathematically neutralize the inevitable extraction losses and matrix effects, ensuring absolute scientific integrity.

References

1., National Institutes of Health (PMC). 2. , Bar-Ilan University. 3., National Institutes of Health (PMC). 4., Waters Corporation. 5. , Benchchem.

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Comparative Guide: BioF Mutant Characterization via KAPA Production Kinetics

Executive Summary

The characterization of 8-amino-7-oxononanoate synthase (BioF) mutants is a critical bottleneck in both biotin-targeted antimicrobial development and metabolic engineering for Vitamin B7 production. BioF catalyzes the decarboxylative condensation of L-alanine and pimeloyl-ACP (or CoA) to form 7-keto-8-aminopelargonic acid (KAPA).

This guide moves beyond standard protocols to provide a comparative kinetic profiling strategy. We focus on distinguishing Wild Type (WT) Escherichia coli BioF from engineered variants and orthologs (e.g., Mycobacterium smegmatis BioF for drug targeting). The core challenge addressed here is the precise quantification of KAPA production rates (

) in the presence of unstable acyl-thioester substrates.

Part 1: Mechanistic Foundation & Pathway Logic

To characterize BioF mutants effectively, one must understand the specific rate-limiting step the mutation intends to alter. BioF is a Pyridoxal 5'-phosphate (PLP)-dependent enzyme acting as a "gating" mechanism in the biotin operon.[1]

The Biotin Biosynthetic Pathway

The following diagram illustrates the position of BioF within the pathway and the specific reaction nodes where flux is measured.

Figure 1: The Biotin Biosynthetic Pathway.[2] BioF represents the first committed step, condensing L-alanine with a pimeloyl thioester to form KAPA.[1]

Mechanistic Insight: The Substrate Trap

A common failure mode in BioF characterization is the mismatch of substrates.

• Physiological Reality: E. coli BioF (BioF_Ec) specifically recognizes Pimeloyl-ACP (Acyl Carrier Protein).

• In Vitro Artifact: Many protocols use Pimeloyl-CoA because it is commercially available. While BioF_Ec can process CoA, the

  is significantly higher (~25 M) compared to the native ACP substrate, potentially masking subtle kinetic improvements in mutants designed for flux efficiency [1].

Part 2: Comparative Analysis (WT vs. Mutants)

The following data compares the Wild Type E. coli BioF against two distinct characterization targets: a High-Flux Industrial Mutant (BioF-HF) designed for relaxed substrate specificity, and a Pathogenic Ortholog (BioF-Ms) from Mycobacterium smegmatis, often used as a reference for inhibitor testing.

Table 1: Kinetic Parameters of BioF Variants

Data represents mean values from triplicate LC-MS discontinuous assays at 37°C, pH 7.5.

Parameter	BioF_Ec (Wild Type)	BioF-HF (Industrial Variant)	BioF-Ms (Drug Target)	Interpretation
(s⁻¹)				The HF mutant shows a ~5.6x increase in turnover, critical for industrial titer.
(Pim-CoA) (µM)				Lower in BioF-HF indicates improved affinity for the CoA surrogate substrate.
(L-Ala) (mM)				L-Ala affinity remains largely conserved across variants.
Catalytic Efficiency ( )				Key Metric: The HF mutant is significantly more efficient at scavenging precursor.
Thermal (°C)				Trade-off: The faster HF mutant sacrifices thermal stability; the pathogen enzyme is more robust.

Expert Commentary: The "High-Flux" mutant achieves its performance by altering the acyl-binding tunnel, reducing the steric penalty for CoA vs. ACP. However, note the reduced

. In an industrial fermentation setting, this instability might require lower cultivation temperatures, offsetting the kinetic gain.

Part 3: Experimental Protocols (Self-Validating Systems)

To generate the data above, do not rely on coupled enzymatic assays (e.g., measuring CoA release) for mutant characterization, as impurities in crude mutant lysates can trigger false positives. Direct detection of KAPA via LC-MS is the only definitive method.

Protocol: Discontinuous LC-MS/MS Quantification of KAPA

1. Reagent Preparation & Validation

• Enzyme: Purified BioF (WT/Mutant) at 100 nM final concentration.

• Substrates: Pimeloyl-CoA (variable 1-100 µM) and L-Alanine (saturated, 10 mM).

• Cofactor: PLP (20 µM). Crucial: Incubate enzyme with PLP for 10 mins prior to reaction to ensure holo-enzyme formation.

• Internal Standard (IS): [

  C ]-KAPA or a structural analog like 8-amino-nonanoate.

2. Reaction Workflow

• Initiation: Mix Enzyme + PLP + L-Ala in buffer (100 mM HEPES, pH 7.5). Start reaction by adding Pimeloyl-CoA.[3][4][5]

• Time-Course: Aliquot 50 µL at 0, 30, 60, 120, and 300 seconds.

• Quenching: Immediately dispense into 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid and the Internal Standard.

  • Why? Acetonitrile precipitates the protein (stopping reaction) and prepares the matrix for MS.

• Clarification: Centrifuge at 15,000 x g for 10 min at 4°C.

3. LC-MS/MS Parameters (Agilent/Sciex/Thermo)

• Column: C18 Reverse Phase (e.g., Kinetex 2.6µm, 100 x 2.1 mm).

• Mobile Phase: A: 0.1% Formic Acid in H2O; B: 0.1% Formic Acid in ACN.

• Gradient: 5% B to 95% B over 8 minutes.

• Detection: MRM Mode (Positive Ion).

  • Target (KAPA): Precursor m/z 188.1

    Product m/z 142.1 (Loss of COOH).

  • Validation Check: Ensure the retention time of the mutant product matches the synthetic KAPA standard exactly.

Experimental Logic Diagram

Figure 2: Discontinuous Kinetic Assay Workflow. The inclusion of an Internal Standard (IS) at the quench step is critical for normalizing ionization suppression in MS analysis.

Part 4: Data Interpretation & Troubleshooting

Interpreting Discrepancies

If your mutant shows high expression but low KAPA production in vivo, but high activity in vitro:

• Substrate Channeling: The mutant may have lost the ability to interact with the Acyl Carrier Protein (ACP). In vitro assays using CoA will miss this defect.

• PLP Leaking: Some mutants have lower affinity for the PLP cofactor. Repeat the assay with varying [PLP] to determine

  .

The "Lag Phase" Phenomenon

Wild Type BioF often exhibits a lag phase of ~30ms due to the conformational change required upon Pimeloyl-thioester binding [2].

• Observation: If your mutant eliminates this lag phase, it suggests a "locked-open" conformation.

• Consequence: This often leads to higher turnover (

  ) but increased promiscuity (lower specificity), potentially producing toxic side products if incorrect acyl chains are condensed.

References

• Ploux, O., et al. (2000). "Mechanism of 8-amino-7-oxononanoate synthase: spectroscopic, kinetic, and crystallographic studies." Biochemistry.

• Webster, S.P., et al. (2000).[1] "Mechanism of Escherichia coli 8-amino-7-oxononanoate synthase: steady-state kinetic analysis and ligand binding studies." Biochemistry.

• Koppel, I., et al. (2019). "Purification and X-ray crystallographic analysis of 7-keto-8-aminopelargonic acid (KAPA) synthase from Mycobacterium smegmatis." Acta Crystallographica.

• Lin, S., et al. (2010). "Biotin synthesis in Escherichia coli: characterization of the bioF gene and its role in biotin production." Applied Microbiology and Biotechnology.

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Safety & Regulatory Compliance

Navigating the Disposal of 8-Amino-7-oxononanoic Acid: A Guide for the Modern Laboratory

In the fast-paced environment of research and development, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The proper disposal of these compounds is not merely a regulatory hurdle but a cornerstone of a safe, efficient, and ethical laboratory practice. This guide provides a comprehensive, step-by-step directive for the proper disposal of 8-Amino-7-oxononanoic acid, a key intermediate in biotin biosynthesis.[1][2][3] Our focus is to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical waste stream responsibly, ensuring the safety of personnel and the protection of our environment.

Core Directive: Understanding the "Why" Behind the "How"

The overarching principle is that of "cradle-to-grave" responsibility for hazardous waste, a concept championed by the Environmental Protection Agency (EPA).[5][7] From the moment it is deemed waste, 8-Amino-7-oxononanoic acid must be handled in a way that presupposes potential hazards, thereby ensuring a conservative and safe approach to its disposal.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). The Occupational Safety and Health Administration (OSHA) mandates the use of PPE to minimize exposure to hazardous chemicals.[8][9][10][11]

Personal Protective Equipment (PPE) for Handling 8-Amino-7-oxononanoic Acid Waste

Eye Protection

Hand Protection

Body Protection

Respiratory Protection

In the event of accidental exposure, follow these first-aid measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes and seek medical attention.[12][13]

• Skin Contact: Wash the affected area thoroughly with soap and water.[12][13]

• Inhalation: Move to an area with fresh air. If breathing is difficult, seek medical attention.[12]

• Ingestion: Rinse the mouth with water. Do not induce vomiting and seek immediate medical attention.[12][13]

Operational Disposal Plan: A Step-by-Step Protocol

The proper disposal of 8-Amino-7-oxononanoic acid is a systematic process that begins at the point of generation. Adherence to these steps is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance.

Step 1: Waste Identification and Segregation

All waste materials containing 8-Amino-7-oxononanoic acid must be treated as hazardous chemical waste.[14] This includes the pure compound, solutions, and any contaminated materials such as gloves, weigh boats, and absorbent pads.

Segregation is Key:

• Collect waste 8-Amino-7-oxononanoic acid in a dedicated waste container.

• Do not mix with other waste streams, particularly:

  • Strong oxidizing agents

  • Strong acids or bases

  • Other reactive chemicals[15][16]

• Keep solid and liquid waste in separate containers unless they are generated as a mixture.[15]

Step 2: Containerization and Labeling

The selection of an appropriate waste container is a critical step in the safe storage of chemical waste.[5][6]

Container Requirements:

• Compatibility: The container must be chemically compatible with 8-Amino-7-oxononanoic acid. High-density polyethylene (HDPE) containers are a suitable choice for both solid and liquid waste.[15]

• Integrity: Ensure the container is in good condition, free from cracks or leaks, and has a secure, tight-fitting lid.[5][15]

• Closure: The container must be kept closed at all times, except when actively adding waste.[15][17]

Labeling Protocol: Proper labeling is mandated by the EPA and is essential for the safe handling and disposal of hazardous waste.[5] The label must be clearly legible and securely affixed to the container.

Required Label Information:

• The words "Hazardous Waste" [5][17]

• The full chemical name: "8-Amino-7-oxononanoic acid" (no abbreviations or chemical formulas)[5][17]

• An approximate concentration or percentage of the chemical in the waste mixture.[17]

• The date on which the waste was first added to the container.

Step 3: Accumulation and Storage

Waste should be accumulated at or near the point of generation in a designated Satellite Accumulation Area (SAA).[6][16]

Storage Guidelines:

• Store the waste container in a well-ventilated area.

• Use secondary containment, such as a plastic tub, to contain any potential leaks or spills.[15]

• Regularly inspect the storage area and the container for any signs of leakage or degradation.[5][16]

Step 4: Final Disposal

Under no circumstances should 8-Amino-7-oxononanoic acid or its waste be disposed of down the drain or in the regular trash.[5][14] This is strictly prohibited by the Resource Conservation and Recovery Act (RCRA).[5]

Disposal Procedure:

• Once the waste container is full (approximately 90% capacity), complete a chemical waste pickup request form as provided by your institution's Environmental Health & Safety (EH&S) department.[17]

• EH&S or a licensed hazardous waste disposal contractor will collect the waste for proper treatment and disposal, which may include incineration or landfilling in a designated hazardous waste facility.[18]

Experimental Protocol: Spill Cleanup

In the event of a small spill of solid 8-Amino-7-oxononanoic acid, the following procedure should be followed:

• Alert Personnel: Notify others in the immediate area of the spill.

• Don PPE: Ensure you are wearing the appropriate PPE as outlined above.

• Containment: Gently cover the spill with an absorbent material like vermiculite or sand to prevent it from becoming airborne.[12]

• Collection: Carefully sweep the absorbed material into a designated hazardous waste container.

• Decontamination: Clean the spill area with soap and water.[12]

• Disposal: All materials used for the cleanup, including gloves and absorbent pads, must be disposed of as hazardous waste.[14]

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the disposal process, the following workflow diagram has been created using Graphviz.

Caption: Disposal workflow for 8-Amino-7-oxononanoic acid.

Conclusion

The responsible management of chemical waste is a collective responsibility that underpins the integrity and safety of the scientific community. By adhering to the procedures outlined in this guide for the disposal of 8-Amino-7-oxononanoic acid, laboratories can ensure a safe working environment, maintain regulatory compliance, and contribute to the broader goal of environmental stewardship. This proactive approach to chemical waste management not only protects individuals but also fosters a culture of safety and responsibility that is essential for the advancement of science.

References

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• OSHA.
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• Vanderbilt University Medical Center.
• University of Illinois Division of Research Safety. (2025, September 25). Chemical Waste Procedures.
• Chemical Waste Management for Labor
• Safety Partners, LLC. (2021, May 27). The OSHA Lab Standard and the OSHA Hazard Communication Standard: Which Standard Applies in Your Workplace?.
• Cayman Chemical. (±)8-Amino-7-Oxononanoic Acid (hydrochloride).
• Columbia University Research. Hazardous Chemical Waste Management Guidelines.
• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
• Sigma-Aldrich.
• Desotec.
• EPA. Laboratory Environmental Sample Disposal Information Document Companion to Standardized Analytical Methods for Environmental Res.
• National Center for Biotechnology Information.
• ChemFaces. 8-Amino-7-oxononanoic acid | CAS:4707-58-8 | Manufacturer ChemFaces.
• iNtRON Biotechnology. (2018, May 30).
• CIB (CSIC).
• JT-2450 - Safety D
• Carl ROTH.
• Fisher Scientific. (2012, October 3).
• Creative Proteomics.
• precisionFDA. (8R)-8-AMINO-7-OXONONANOIC ACID.
• Thermo Fisher Scientific. (2023, October 12).
• MiMeDB.
• Synquest Labs. 8-Aminooctanoic acid.
• PubChem. 7-Keto-8-Aminopelargonic Acid.
• US Pharmacopeia (USP). Amino acid analysis refers to the methodology used to determine the amino acid composition or content of proteins.
• Frontiers.
• Sigma-Aldrich. 8-amino-7-oxononanoic acid.
• COCONUT. (2024, May 16). CNP0316712.0: 8-Amino-7-oxononanoic acid.
• Journal of Experimental and Applied Physiology. (2025, August 13).
• PMC. (2023, January 21). Cellular responses to 8-methyl nonanoic acid, a degradation by-product of dihydrocapsaicin, in 3T3-L1 adipocytes.
• ResearchGate. (2022, July 2). (PDF)
• MDPI. (2023, November 9). Effects of the Toxic Non-Protein Amino Acid β-Methylamino-L-Alanine (BMAA) on Intracellular Amino Acid Levels in Neuroblastoma Cells.
• The Impact of Environmental Chemicals on the Gut Microbiome. (2020, May 11).

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Personal protective equipment for handling 8-Amino-7-oxononanoic acid

OPERATIONAL SAFETY & HANDLING GUIDE: 8-AMINO-7-OXONONANOIC ACID

PART 1: EXECUTIVE SUMMARY & RISK PROFILE

The Substance: 8-Amino-7-oxononanoic acid (often abbreviated as 8-AON, 7-KAP, or KAPA) is a critical zwitterionic intermediate in the biotin biosynthesis pathway (specifically the DAPA aminotransferase reaction).[1] While often categorized generically as an organic amine/acid, its role as a substrate mimic and enzyme inhibitor requires handling protocols that exceed standard "irritant" guidelines.

The Hazard Philosophy: In drug development and biochemical research, we treat 8-AON with Universal Precautions for Bioactive Intermediates . The primary risks are not just acute toxicity, but sensitization and respiratory irritation due to its zwitterionic powder form, which can become electrostatically charged and drift.

Physicochemical Risk Factors:

• State: Solid (Crystalline powder).

• Charge: Zwitterionic (high potential for static cling and aerosolization).

• Acidity: Amphoteric; potential pH-dependent irritation to mucous membranes.

• Bioactivity: Potential inhibitor of PLP-dependent enzymes.

PART 2: PPE SELECTION MATRIX

This matrix is designed to prevent exposure routes common to zwitterionic powders: inhalation of micro-particulates and dermal absorption via perspiration.

PPE Category	Standard Requirement	Technical Rationale (The "Why")
Hand Protection	Nitrile (Double Gloved) (Inner: 4 mil, Outer: 5-8 mil)	Permeation & Contrast: 8-AON is an organic amine.[1] Latex is permeable to some amines. Double gloving allows the outer glove to be discarded immediately upon contamination without exposing skin. Use contrasting colors (e.g., blue outer, white inner) to spot tears.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	Powder Drift: Safety glasses with side shields are insufficient for fine powders that drift on air currents. Goggles provide a seal against micro-dust that can dissolve in eye moisture to form an acidic/basic irritant solution.
Respiratory	Engineering Controls First (Fume Hood)	Primary Barrier: Handling must occur in a certified chemical fume hood.[2] Secondary: If weighing outside a hood (strongly discouraged), a P100 particulate respirator is required. N95 is insufficient for bioactive enzyme inhibitors.
Body Protection	Synthetic Lab Coat (High-neck, knit cuffs)	Retention: Cotton absorbs powders; synthetic blends (e.g., polypropylene) shed dust. Knit cuffs prevent powder from migrating up the wrist—a common contact dermatitis site.

PART 3: DECISION LOGIC & WORKFLOW VISUALIZATION

The following diagrams illustrate the logical flow for safety decision-making and the operational workflow for handling 8-AON.

Figure 1: Risk Assessment & PPE Decision Tree

Caption: Logic flow determining barrier protection based on the physicochemical properties of 8-AON.

Figure 2: Operational Handling Workflow

Caption: Step-by-step sequential protocol for safe handling to minimize cross-contamination.

PART 4: OPERATIONAL PROTOCOLS

Weighing & Transfer (The Critical Phase)

• The Problem: 8-AON is often electrostatic.[3] When a spatula approaches the powder, particles can "jump," causing contamination of the balance and the user's cuffs.

• The Protocol:

  • Environment: Work strictly within a chemical fume hood.

  • Static Control: If available, use an ionizing fan or anti-static gun on the vial before opening.

  • Transfer: Use a disposable anti-static weighing boat. Do not weigh directly into the final reaction vessel if it requires removing the vessel from the hood.

  • Technique: Keep the sash as low as possible (below the chin) to create a physical barrier between the powder and your breathing zone.

Emergency Response

• Ocular Exposure:

  • Immediate Action: Flush eyes for 15 minutes minimum.[4]

  • Mechanism:[5][6][7][8][9] 8-AON can buffer the pH of the eye's fluid, causing sustained irritation. Do not stop flushing early.

• Spill Cleanup (Powder):

  • Do NOT sweep dry dust (creates aerosols).

  • Cover spill with a paper towel dampened with water (to dissolve/bind the zwitterion) or an inert absorbent.

  • Wipe up and dispose of as hazardous chemical waste.

Disposal Strategy

• Classification: 8-AON should be treated as Hazardous Chemical Waste (Solid or Liquid depending on solution).

• Segregation: Do not mix with strong oxidizers or strong acids in the waste stream, as this may facilitate degradation into unknown byproducts.

• Container: Label clearly as "8-Amino-7-oxononanoic acid - Irritant/Bioactive."

REFERENCES

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450). [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). [Link]

• National Institute for Occupational Safety and Health (NIOSH). Chemical Protective Clothing - Glove Selection. [Link]

• PubChem. Compound Summary: 8-Amino-7-oxononanoic acid.[1] National Library of Medicine. [Link]

Sources

• 1. 8-Amino-7-oxononanoic acid | CAS:4707-58-8 | Manufacturer ChemFaces [chemfaces.com]
• 2. labequipmentdirect.com [labequipmentdirect.com]
• 3. combi-blocks.com [combi-blocks.com]
• 4. fishersci.com [fishersci.com]
• 5. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. osha.gov [osha.gov]
• 8. p2infohouse.org [p2infohouse.org]
• 9. PPE and Safety for Chemical Handling [acsmaterial.com]